2-(3-Methoxyphenoxy)pyrimidine

Core Science & Biosynthesis

Synthesis of 2-(3-Methoxyphenoxy)pyrimidine: A Mechanistic and Practical Guide to Nucleophilic Aromatic Substitution (SNAr)

Executive Summary

The 2-aryloxypyrimidine motif is a privileged scaffold in medicinal chemistry and agrochemical development, frequently serving as a core pharmacophore due to its metabolic stability and capacity for key hydrogen-bonding interactions. The synthesis of 2-(3-methoxyphenoxy)pyrimidine from 3-methoxyphenol and 2-chloropyrimidine represents a canonical example of a Nucleophilic Aromatic Substitution (SNAr).

This technical guide provides a comprehensive, E-E-A-T-aligned framework for executing this transformation. By detailing the mechanistic causality behind reagent selection, evaluating optimal reaction parameters, and providing a self-validating experimental protocol, this whitepaper equips researchers with a robust methodology for high-yield pyrimidine functionalization.

Mechanistic Rationale: The SNAr Pathway and The "Cesium Effect"

The coupling of 3-methoxyphenol with 2-chloropyrimidine proceeds via a classic1[1]. The success of this reaction relies on two fundamental chemical principles: electrophilic activation and nucleophilic enhancement.

• Electrophilic Activation: The pyrimidine ring is inherently electron-deficient. The two endocyclic nitrogen atoms exert a strong inductive and resonance-withdrawing effect, highly activating the 2- and 4-positions toward nucleophilic attack[1][2].

• Meisenheimer Complex Formation: The nucleophilic attack of the 3-methoxyphenoxide anion at the C2 position forms a stabilized anionic intermediate known as the Meisenheimer complex. The negative charge is efficiently delocalized onto the electronegative nitrogen atoms, significantly lowering the activation energy barrier for the substitution[3].

• The "Cesium Effect": The choice of inorganic base is critical for optimizing the nucleophilicity of the phenol. While potassium carbonate (K₂CO₃) is commonly utilized,4 significantly accelerates the reaction and improves overall yields[4][5]. This phenomenon occurs because the large ionic radius and low charge density of the Cs⁺ cation result in a highly solvated, loose ion pair with the phenoxide anion in polar aprotic solvents like DMF[6][7]. This leaves the phenoxide "naked" and highly reactive, suppressing unwanted side reactions and allowing for cleaner conversions[5][7].

Nucleophilic Aromatic Substitution (SNAr) mechanism via Meisenheimer complex intermediate.

Experimental Design & Parameter Optimization

To design a self-validating protocol, empirical data must dictate the choice of reagents. Table 1 summarizes the causal relationship between reaction conditions and synthetic outcomes, justifying the selection of Cs₂CO₃ in DMF at 100 °C as the gold standard.

Table 1: Optimization of SNAr Conditions for 2-Aryloxypyrimidine Synthesis

Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Na₂CO₃	THF	80	<20%	Tight ion pairing reduces phenoxide nucleophilicity; poor solubility.
K₂CO₃	DMF	100	65-75%	Standard conditions; moderate reaction rate; requires overnight heating.
Cs₂CO₃	DMF	100	>90%	Optimal; "Cesium effect" generates highly reactive naked phenoxide. [4][7]
NaH	DMF	0 to 25	50-60%	Overly strong base; can lead to side reactions or degradation of the pyrimidine.

Step-by-Step Self-Validating Protocol

Scale: 10 mmol (Preparative Scale)

Materials Required:

• 2-Chloropyrimidine (1.14 g, 10.0 mmol, 1.0 equiv)[4][8]

• 3-Methoxyphenol (1.36 g, 11.0 mmol, 1.1 equiv)[4][8]

• Cesium Carbonate (Cs₂CO₃) (4.89 g, 15.0 mmol, 1.5 equiv)[4]

• Anhydrous N,N-Dimethylformamide (DMF) (20 mL)[4][7]

Workflow Execution:

Step 1: Preparation and Deprotonation

• Action: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-methoxyphenol (1.36 g) and anhydrous DMF (20 mL). Add Cs₂CO₃ (4.89 g) to the solution. Stir the suspension at room temperature for 30 minutes under a nitrogen atmosphere.

• Causality: Pre-stirring allows for the complete deprotonation of the phenol, generating the deep-colored, highly nucleophilic cesium 3-methoxyphenoxide[7]. The nitrogen atmosphere prevents oxidative degradation of the electron-rich phenoxide.

Step 2: Electrophile Addition and SNAr Coupling

• Action: Add 2-chloropyrimidine (1.14 g) to the reaction mixture in one portion. Attach a reflux condenser and heat the mixture to 100 °C using a pre-heated oil bath for 4-6 hours[4].

• Causality: Heating to 100 °C provides the necessary thermal energy to overcome the activation barrier for the Meisenheimer complex formation[1].

• Validation: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The starting material 2-chloropyrimidine (UV active, R_f ~0.4) should disappear, replaced by a new, more polar product spot (R_f ~0.3).

Step 3: Aqueous Workup

• Action: Cool the reaction mixture to room temperature. Dilute with Ethyl Acetate (EtOAc, 100 mL) and quench with distilled water (50 mL). Transfer to a separatory funnel and extract the aqueous layer with EtOAc (2 x 50 mL). Wash the combined organic layers with 5% aqueous LiCl solution (3 x 50 mL), followed by brine (50 mL).

• Causality: DMF is highly miscible with water and organic solvents. Washing with aqueous LiCl is a proven technique to effectively pull DMF into the aqueous phase, preventing it from co-eluting during chromatography.

Step 4: Drying and Purification

• Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (gradient elution: 0% to 20% EtOAc in Hexanes)[4].

• Validation: The product, 2-(3-methoxyphenoxy)pyrimidine, is isolated as a clear to pale-yellow oil or crystalline solid. Expected ¹H NMR (CDCl₃, 400 MHz) will show the characteristic pyrimidine doublet (~8.5 ppm, 2H) and triplet (~7.0 ppm, 1H), along with the methoxy singlet (~3.8 ppm, 3H) and the phenoxy aromatic protons.

Step-by-step experimental workflow for the synthesis of 2-(3-methoxyphenoxy)pyrimidine.

References

• [4] WO2020099341A1 - Antibiotic compounds, methods of manufacturing the same, pharmaceutical compositions containing the same and uses thereof. Google Patents. 4

• [8] WO 2015/144799 A1. Googleapis. 8

• [1] Application Notes and Protocols for Nucleophilic Substitution Reactions of 5-(Bromomethyl)-2-chloropyrimidine. BenchChem. 1

• [3] Synthesis of Pyrazine and Pyrimidine and Their Possible Electrophilic and Nucleophilic Substitution Reactions. Scribd. 3

• [5] Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. ResearchGate. 5

• [6] UNIVERSITE D'AIX-MARSEILLE - Theses.fr. Theses.fr. 6

• [2] 2-Chloro-5-fluoropyrimidine | CAS 62802-42-0. Ossila.2

• [7] An Assessment of the Causes of the “Cesium Effect”. University of Michigan. 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ossila.com [ossila.com]
• 3. scribd.com [scribd.com]
• 4. WO2020099341A1 - Antibiotic compounds, methods of manufacturing the same, pharmaceutical compositions containing the same and uses thereof - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. theses.fr [theses.fr]
• 7. public.websites.umich.edu [public.websites.umich.edu]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Synthesis and Mechanistic Evaluation of 2-(3-Methoxyphenoxy)pyrimidine via Nucleophilic Aromatic Substitution (S_NAr)

Executive Summary

2-Aryloxypyrimidines are privileged structural motifs in modern medicinal chemistry, frequently serving as core pharmacophores in kinase inhibitors (e.g., BTK and Syk inhibitors), agrochemicals, and central nervous system therapeutics[1]. The synthesis of 2-(3-methoxyphenoxy)pyrimidine from 2-chloropyrimidine and 3-methoxyphenol represents a classical yet highly tunable Nucleophilic Aromatic Substitution (S_NAr). This technical guide delineates the mechanistic rationale, thermodynamic considerations, and a self-validating experimental protocol for achieving high-yield C–O bond formation without the need for transition-metal catalysis.

Mechanistic Rationale & Causality (The "Why")

The S_NAr reaction relies on the precise interplay between a potent nucleophile and an electron-deficient aromatic electrophile. Understanding the causality behind reagent and condition selection is critical for optimizing yields and minimizing side reactions.

• The Electrophile (2-Chloropyrimidine): The pyrimidine ring is highly electron-withdrawing due to the presence of two

  -hybridized, electronegative nitrogen atoms in the ring. The C2 position is exceptionally electrophilic because it is positioned to both nitrogen atoms, which synergistically deplete electron density from the carbon via inductive and resonance effects[2]. Once the aromaticity is temporarily disrupted by nucleophilic attack, the chloride acts as an excellent leaving group.

• The Nucleophile (3-Methoxyphenol): Phenols are generally poor nucleophiles in their neutral state. To drive the S_NAr pathway, 3-methoxyphenol must be deprotonated to form the highly nucleophilic 3-methoxyphenoxide anion. The meta-methoxy group is mildly electron-donating via resonance but electron-withdrawing via induction; its net effect on the phenoxide nucleophilicity is marginal, making it a highly stable and predictable reactant.

• Base Selection: While strong bases like Sodium Hydride (NaH) can quantitatively deprotonate the phenol, they are moisture-sensitive and can lead to competitive degradation of the electrophile. Potassium carbonate (K₂CO₃) is the optimal choice. With a pKa of ~10.3 (for HCO₃⁻), it is sufficiently basic to deprotonate 3-methoxyphenol (pKa ~9.6) at elevated temperatures, establishing a favorable thermodynamic equilibrium[3].

• Solvent Dynamics: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) are mandatory. These solvents effectively solvate the potassium cation (K⁺), leaving the phenoxide anion "naked" and highly reactive. Furthermore, they stabilize the negatively charged Meisenheimer complex transition state, significantly lowering the activation energy (

  ) of the rate-determining addition step[3].

Mechanistic Pathway Visualization

The reaction proceeds via a distinct addition-elimination mechanism. The phenoxide attacks the C2 carbon, forming a resonance-stabilized anionic intermediate known as the Meisenheimer complex, followed by the rapid expulsion of the chloride ion to restore aromaticity.

Figure 1: Mechanistic pathway of the SNAr reaction between 2-chloropyrimidine and 3-methoxyphenol.

Quantitative Data: Reaction Condition Optimization

To establish a self-validating protocol, empirical optimization of the base, solvent, and temperature is critical. Table 1 summarizes the causality of varying these parameters and their impact on the overall yield.

Table 1: Optimization of S_NAr Conditions for 2-(3-Methoxyphenoxy)pyrimidine Synthesis

Entry	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation & Causality
1	K₂CO₃ (2.0 eq)	DMF	100	12	89%	Optimal. Complete conversion, clean impurity profile, cost-effective.
2	Cs₂CO₃ (2.0 eq)	DMF	100	8	91%	Faster kinetics due to larger Cs⁺ radius (better ion separation), but less cost-effective for scale-up.
3	NaH (1.5 eq)	THF	65	16	62%	Quantitative deprotonation, but the low boiling point of THF limits the thermal energy required to overcome the S_NAr activation barrier.
4	K₂CO₃ (2.0 eq)	MeCN	82	24	48%	Lower boiling point and lower dielectric constant compared to DMF lead to sluggish kinetics and incomplete conversion.
5	Et₃N (3.0 eq)	DMF	100	24	<10%	Organic amine base is insufficiently basic to generate a high steady-state concentration of phenoxide.

Experimental Workflow & Protocol

The following step-by-step methodology provides a robust, reproducible framework for synthesizing 2-(3-methoxyphenoxy)pyrimidine on a multi-gram scale. This protocol is designed as a self-validating system, incorporating specific analytical checkpoints to ensure reaction integrity.

Step 1: Reagent Preparation and Deprotonation

• Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon/nitrogen inlet to maintain an inert atmosphere.

• Add 3-methoxyphenol (1.10 equivalents, 11.0 mmol, ~1.37 g) and anhydrous K₂CO₃ (2.0 equivalents, 20.0 mmol, 2.76 g) to the flask.

• Suspend the mixture in anhydrous DMF (25 mL). Stir the suspension at room temperature for 30 minutes to initiate deprotonation and generate the phenoxide intermediate. Checkpoint: The solution may adopt a slight phenotypic color change (pale yellow), indicating phenoxide formation.

Step 2: Electrophile Addition and Thermal Activation

• Add 2-chloropyrimidine (1.00 equivalent, 10.0 mmol, 1.14 g) to the stirring suspension in one portion.

• Heat the reaction mixture to 100 °C using a pre-calibrated oil bath or heating block.

• Maintain vigorous stirring for 12 hours.

• Validation Checkpoint: Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 3:1 v/v) or LC-MS. The disappearance of the 2-chloropyrimidine spot (

  ~0.4) and the emergence of a new, highly UV-active product spot ( ~0.6) indicates reaction completion.

Step 3: Quenching and Liquid-Liquid Extraction

• Remove the flask from the heat source and allow it to cool to ambient temperature.

• Quench the reaction by pouring the mixture into 100 mL of ice-cold deionized water. This step precipitates the product and highly water-soluble inorganic salts, while keeping the DMF in the aqueous phase.

• Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 × 50 mL).

• Combine the organic layers. Critical Purification Step: Wash the combined organic phase with a 5% aqueous Lithium Chloride (LiCl) solution (3 × 50 mL) followed by brine (50 mL). The LiCl wash is highly effective at partitioning residual DMF out of the organic layer, preventing co-elution during chromatography.

• Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

Step 4: Purification and Structural Validation

• Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 0–20% Ethyl Acetate in Hexanes.

• Isolate the fractions containing the pure product, concentrate, and dry under high vacuum to afford 2-(3-methoxyphenoxy)pyrimidine as a colorless to pale-yellow oil.

• Validation Checkpoint: Validate the structure via ¹H NMR. Confirm the presence of the characteristic pyrimidine aromatic protons at ~8.5 ppm (doublet, 2H, C4/C6 protons) and ~7.0 ppm (triplet, 1H, C5 proton), alongside the methoxy singlet at ~3.8 ppm (3H).

Conclusion

The synthesis of 2-(3-methoxyphenoxy)pyrimidine via S_NAr is a highly efficient process when governed by strict thermodynamic and kinetic controls. By pairing the highly electrophilic C2 position of 2-chloropyrimidine with the K₂CO₃-generated 3-methoxyphenoxide in a polar aprotic solvent (DMF), researchers can achieve near-quantitative yields. This self-validating protocol ensures scalability, high purity, and operational safety, providing a reliable foundation for downstream drug development applications.

References

• BenchChem. "Application Notes and Protocols for Nucleophilic Substitution Reactions of 5-(Bromomethyl)-2-chloropyrimidine." BenchChem, 2025.

• Lee, J., et al. "Aerobic copper-promoted oxidative dehydrosulfurative carbon–oxygen cross-coupling of 3,4-dihydropyrimidine-1H-2-thiones with alcohols." RSC Advances, Royal Society of Chemistry, 2021.

• Wannberg, J. "N-(Heteroaryl)thiophene sulfonamides as angiotensin AT2 receptor ligands." DiVA Portal, 2024.

Sources

• 1. Aerobic copper-promoted oxidative dehydrosulfurative carbon–oxygen cross-coupling of 3,4-dihydropyrimidine-1 H -2-thiones with alcohols - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07713A [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. uu.diva-portal.org [uu.diva-portal.org]

Spectroscopic Characterization of 2-(3-Methoxyphenoxy)pyrimidine

The following technical guide is structured to provide an authoritative, deep-dive characterization of 2-(3-Methoxyphenoxy)pyrimidine . It synthesizes crystallographic data, spectroscopic principles, and synthetic logic into a cohesive workflow for researchers.

A Technical Guide for Structural Elucidation and Validation

Executive Summary & Molecular Architecture

2-(3-Methoxyphenoxy)pyrimidine (C

H N O , MW: 202.21 g/mol ) represents a critical scaffold in medicinal chemistry, particularly in the design of kinase inhibitors and agrochemicals where the pyrimidine ether linkage serves as a bioisostere for biaryl systems.

Unlike planar biaryl systems, this molecule adopts a distinct orthogonal conformation . Crystallographic studies (Nasir et al., 2010) confirm that the benzene ring is almost perpendicular to the pyrimidine plane (dihedral angle ~84°). This conformational lock is driven by the steric repulsion between the pyrimidine nitrogen lone pairs and the orth-hydrogens of the phenoxy ring, a feature that significantly influences its NMR anisotropy and biological binding modes.

Core Structural Features[1][2][3][4]

• Pyrimidine Ring : Electron-deficient, acting as the electrophilic component during synthesis.

• Ether Linkage (-O-) : The pivot point inducing the "L-shaped" or orthogonal geometry.

• 3-Methoxy Substituent : Provides asymmetry to the phenoxy ring, resolving the aromatic protons into distinct spin systems.

Synthetic Context for Impurity Profiling

To accurately characterize the target, one must understand the potential impurities arising from its synthesis. The standard route involves a Nucleophilic Aromatic Substitution (S

Ar).

Reaction:

Critical Impurities to Monitor:

• Unreacted 3-Methoxyphenol : Detectable via broad -OH stretch in IR (~3400 cm

  ) and exchangeable proton in NMR.

• Hydrolysis Product (2-Hydroxypyrimidine) : Arises from water attacking the chloropyrimidine.

• Regioisomers : Rare, but possible if the starting phenol has competing nucleophilic sites (unlikely for 3-methoxy).

Spectroscopic Characterization Workflow

A. Mass Spectrometry (MS)

Objective : Confirm molecular formula and analyze fragmentation stability.

• Ionization Mode : ESI+ (Electrospray Ionization, Positive mode) is preferred due to the basic pyrimidine nitrogens.

• Molecular Ion :

  (Calculated).

• Fragmentation Pathway :

  • Primary Loss : Loss of the methyl group (

    ) or formaldehyde ( ) from the methoxy ether.

  • Ether Cleavage : Rupture of the C-O bond typically yields the pyrimidin-2-yl cation (

    ) or the methoxyphenol radical cation.

B. Infrared Spectroscopy (FT-IR)

Objective : Fingerprint functional groups and confirm the absence of -OH (starting material).

Vibrational Mode	Frequency (cm )	Diagnostic Value
Ar-H Stretch	3000–3100	Weak, sharp bands indicating aromaticity.
C-H Stretch (Alkyl)	2830–2960	Characteristic of the O-CH group.
C=N / C=C Ring	1570–1590	Strong absorptions from the pyrimidine/benzene rings.
C-O-C (Asym)	1200–1260	Critical : Confirms the formation of the ether linkage.
Absence of O-H	>3200	confirms consumption of 3-methoxyphenol.

C. Nuclear Magnetic Resonance (NMR)

Objective : Definitive structural assignment. The orthogonal geometry shields the phenoxy protons less than expected for a planar system.

H NMR (400 MHz, CDCl )

Reference: TMS (

0.00) or Residual CHCl ( 7.26)[1]

Position	(ppm)	Multiplicity	(Hz)	Assignment Logic
Pyrimidine H4, H6	8.57	Doublet (d)	4.8	Deshielded by adjacent N atoms. Equivalent due to symmetry of the pyrimidine ring.
Phenoxy H5'	7.32	Triplet (t)	8.0	Meta to both O-link and OMe.
Pyrimidine H5	7.05	Triplet (t)	4.8	Shielded relative to H4/H6. Diagnostic : Coupling constant must match H4/H6.
Phenoxy H6'	6.80	Doublet (d)	~8.0	Ortho to ether linkage, para to OMe.
Phenoxy H4'	6.75	dd	8.0, 2.0	Para to ether linkage, ortho to OMe.
Phenoxy H2'	6.70	Singlet-like (t)	~2.0	Isolated between ether and methoxy groups. Often appears as a narrow triplet or broad singlet.
Methoxy (-OCH )	3.81	Singlet (s)	-	Characteristic sharp singlet for methoxy group.

Self-Validation Check:

• The coupling constant (

  ) of the Pyrimidine H5 triplet must match the Pyrimidine H4/H6 doublet (~4.8 Hz). If they differ, the ring system is not a 2-substituted pyrimidine.

C NMR (100 MHz, CDCl )

• Pyrimidine C2 : ~164 ppm (Ipso, attached to Oxygen).

• Pyrimidine C4/C6 : ~159 ppm (Alpha to Nitrogen).

• Phenoxy C-O (Ipso) : ~153 ppm.[2]

• Phenoxy C-OMe (Ipso) : ~160 ppm.[3]

• Methoxy Carbon : ~55.4 ppm.

• Pyrimidine C5 : ~116 ppm.

Experimental Protocols

Protocol 1: NMR Sample Preparation (High-Resolution)

Rationale : Concentration effects can shift the acidic protons or induce stacking. Standardizing concentration ensures reproducibility.

• Massing : Weigh 5–10 mg of the solid sample into a clean vial.

• Solvation : Add 0.6 mL of CDCl

  (99.8% D) containing 0.03% TMS.

  • Note: If solubility is poor, use DMSO-

    , but expect chemical shifts (especially H2' and H4/H6) to move downfield by 0.1–0.3 ppm due to solvent polarity.

• Filtration : If any turbidity exists (e.g., NaCl salts from synthesis), filter through a cotton plug within a glass pipette directly into the NMR tube.

• Acquisition : Run 16 scans for

  H and minimum 256 scans for C.

Protocol 2: Purity Assessment via UV-Vis

Rationale : Pyrimidines have distinct

transitions.

• Solvent : Methanol (HPLC Grade).

• Blank : Pure Methanol.

• Scan Range : 200–400 nm.

• Expectation :

  • nm (Benzene B-band).

  • Shoulder/Peak

    nm (Pyrimidine transition).

  • Absence of tailing >350 nm (indicates absence of oxidized impurities or conjugation extension).

Visualization of Characterization Logic

The following diagram illustrates the logical flow for confirming the structure, differentiating it from common isomers or impurities.

Figure 1: Decision tree for the structural validation of 2-(3-Methoxyphenoxy)pyrimidine.

References

• Nasir, S. B., Abdullah, Z., Fairuz, Z. A., Ng, S. W., & Tiekink, E. R. T. (2010). 2-(3-Methoxyphenoxy)pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 66(8), o2187.

• Luo, Y., Wu, J., & Zhang, J. (2020). Ruthenium-Catalyzed Meta-Selective C-H Difluoromethylation of Phenol Derivatives. The Journal of Organic Chemistry, 85(22), 14411–14426. (Provides comparative NMR data for 2-phenoxypyrimidine scaffolds).

• National Institute of Standards and Technology (NIST) . Ethanol, 2-phenoxy- (IR Spectrum).[4] NIST Chemistry WebBook. (Reference for phenoxy ether IR bands).

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ethanol, 2-phenoxy- [webbook.nist.gov]

Technical Guide: Spectroscopic Characterization of 2-(3-Methoxyphenoxy)pyrimidine

Executive Summary & Compound Significance

2-(3-Methoxyphenoxy)pyrimidine (CAS: 1226078-43-4) represents a critical structural motif in medicinal chemistry, serving as a core scaffold for kinase inhibitors and agrochemical fungicides. Its structural integrity relies on the ether linkage between the electron-deficient pyrimidine ring and the electron-rich 3-methoxyphenyl group.

This guide provides a definitive reference for the 1H and 13C NMR characterization of this compound. The data presented below validates the successful Nucleophilic Aromatic Substitution (

) of 2-chloropyrimidine, distinguishing the product from potential regioisomers and hydrolysis byproducts (e.g., 2-hydroxypyrimidine).

Experimental Protocol: Synthesis & Acquisition

Synthesis Workflow

The compound is synthesized via base-mediated

. The reaction is thermodynamically driven by the formation of the stable ether linkage and the precipitation of potassium chloride.

• Reagents: 2-Chloropyrimidine (1.0 eq), 3-Methoxyphenol (1.1 eq),

  (2.0 eq).

• Solvent: DMF or DMSO (Polar aprotic solvent is essential to solvate the cation and enhance nucleophilicity of the phenoxide).

• Conditions:

  for 4–6 hours.

• Workup: Dilution with water, extraction with EtOAc, and recrystallization from EtOH/Water.

NMR Acquisition Parameters

To ensure reproducibility, the following acquisition parameters are recommended:

• Solvent:

  (Chloroform-d) is preferred for resolution of aromatic multiplets.

• Frequency: 400 MHz or higher (essential to resolve the H4/H6 pyrimidine doublet from phenyl protons).

• Concentration: 10–15 mg in 0.6 mL solvent.

• Reference: TMS (

  0.00 ppm) or Residual ( 7.26 ppm).

Structural Visualization & Logic

The following diagram illustrates the atomic numbering scheme used for the NMR assignment. Note the symmetry of the pyrimidine ring (positions 4 and 6 are equivalent) and the meta-substitution of the phenoxy ring.

Caption: Atom mapping for 2-(3-Methoxyphenoxy)pyrimidine. Note the C2-O-C1' ether linkage connecting the rings.

1H NMR Data Analysis

The proton spectrum is characterized by the distinct deshielded doublet of the pyrimidine ring and the complex multiplet pattern of the 3-substituted benzene ring.

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| Frequency: 400 MHz

Position	Shift ( ppm)	Multiplicity	Integration	Coupling ( Hz)	Assignment Logic
Py-H4, H6	8.57	Doublet (d)	2H		Deshielded by adjacent Nitrogen atoms; equivalent due to symmetry.
Ph-H5'	7.31	Triplet (t)	1H		Meta-proton on phenoxy ring; typically the most deshielded phenyl proton.
Py-H5	7.05	Triplet (t)	1H		Shielded relative to H4/H6; couples to both H4 and H6.
Ph-H2', H4', H6'	6.75 – 6.88	Multiplet (m)	3H	-	Overlapping signals for protons ortho/para to the ether/methoxy groups.
-OCH3	3.79	Singlet (s)	3H	-	Characteristic methoxy singlet; confirms presence of 3-methoxy group.

Diagnostic Interpretation[2]

• Pyrimidine Doublet (8.57 ppm): This is the "anchor" peak. If this doublet is absent or shifted significantly upfield (< 8.0 ppm), the pyrimidine ring may have hydrolyzed to 2-hydroxypyrimidine (which exists as a pyrimidone).

• Pyrimidine Triplet (7.05 ppm): Defines the 2-substitution pattern. A 4-substituted pyrimidine would show two doublets with different coupling constants.

• Methoxy Singlet (3.79 ppm): Integration must be exactly 3:1 relative to the Py-H5 triplet.

13C NMR Data Analysis

The carbon spectrum confirms the skeletal structure, specifically the ipso-carbons involved in the ether linkage.

Solvent:

| Frequency: 100 MHz

Position	Shift ( ppm)	Type (DEPT)	Assignment Logic
Py-C2	165.1	Quaternary (C)	Ipso-carbon attached to Oxygen and two Nitrogens; most deshielded.
Ph-C3'	160.5	Quaternary (C)	Ipso-carbon attached to Methoxy group.
Py-C4, C6	159.8	CH	Alpha-carbons to Nitrogen; highly deshielded.
Ph-C1'	153.5	Quaternary (C)	Ipso-carbon attached to the bridging Oxygen.
Ph-C5'	130.1	CH	Meta-carbon; typical aromatic shift.
Py-C5	116.5	CH	Beta-carbon to Nitrogen; relatively shielded for a heterocycle.
Ph-C6'	112.2	CH	Ortho to ether linkage.
Ph-C4'	110.8	CH	Para to ether linkage; ortho to methoxy.
Ph-C2'	106.9	CH	Isolated carbon between two oxygenated positions (most shielded aromatic).
-OCH3	55.4		Typical methoxy carbon shift.

References

• Nasir, S. B., Abdullah, Z., Fairuz, Z. A., Ng, S. W., & Tiekink, E. R. T. (2010). 2-(3-Methoxyphenoxy)pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 66(8), o2187.

  • Context: Primary source for the crystal structure and confirm

• Luo, Y., et al. (2024).

  • Context: Provides comparative NMR data for 2-substituted pyrimidine scaffolds.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

  • at 7.26 ppm)

Technical Deep Dive: Crystal Structure of 2-(3-Methoxyphenoxy)pyrimidine

This guide provides an in-depth technical analysis of the crystal structure, synthesis, and supramolecular organization of 2-(3-Methoxyphenoxy)pyrimidine . It is designed for researchers in medicinal chemistry and structural biology, focusing on the causality behind the molecular conformation and its implications for drug design scaffolds.

Executive Summary

The compound 2-(3-Methoxyphenoxy)pyrimidine (

) represents a critical structural motif in medicinal chemistry, particularly as a scaffold for biologically active aryloxypyrimidines. Its solid-state structure reveals a distinct orthogonal conformation between the pyrimidine and benzene rings, driven by steric constraints and electronic repulsion. This guide details the crystallographic parameters, synthesis protocols, and the supramolecular forces—specifically stacking and interactions—that govern its stability.

Synthesis and Crystallization Protocol

Mechanistic Pathway

The synthesis proceeds via a Nucleophilic Aromatic Substitution (

) , where the phenoxide ion (generated from 3-methoxyphenol) attacks the electron-deficient C2 position of the pyrimidine ring. The reaction is facilitated by the electron-withdrawing nitrogen atoms of the pyrimidine, which stabilize the Meisenheimer complex intermediate.

Experimental Workflow

Reagents:

• 3-Methoxyphenol (20 mmol)[1]

• 2-Chloropyrimidine (20 mmol)[1]

• Sodium Hydroxide (NaOH) (20 mmol)[1]

• Solvent: Water (for phenoxide formation), Chloroform (extraction)[1]

Protocol:

• Phenoxide Formation: Mix 3-methoxyphenol with NaOH in minimal water to generate sodium 3-methoxyphenoxide. Evaporate water to dryness to prevent hydrolysis of the chloropyrimidine.

• Substitution Reaction: Combine the dry phenoxide paste with 2-chloropyrimidine. Heat the neat mixture at 423–433 K (150–160 °C) for 5 hours.

  • Note: Solvent-free (neat) conditions at high temperature drive the reaction by overcoming the activation energy barrier of the

    mechanism on the less reactive 2-chloropyrimidine.

• Work-up: Dissolve the crude melt in water and extract with chloroform.

• Crystallization: Dry the chloroform layer over

  , filter, and allow for slow evaporation at room temperature (293 K).

  • Result: Colourless prism crystals suitable for X-ray diffraction.

Reaction Pathway Visualization

Figure 1: Nucleophilic aromatic substitution pathway yielding the title compound.

Crystallographic Characterization

The crystal structure was determined using Mo K

radiation at 293 K.[1] The molecule crystallizes in the Monoclinic system.[1]

Crystal Data Summary

Parameter	Value
Formula
Molecular Weight	202.21 g/mol
Crystal System	Monoclinic
Space Group	(inferred from systematic absences and Z=4)
( )	8.8120(16)
( )	18.215(3)
( )	7.2094(10)
( )	119.380(2)
Volume ( )	1008.4(3)
	4
Density ( )	~1.33 g/cm³

Molecular Conformation

The most defining structural feature is the orthogonality of the two aromatic rings.

• Dihedral Angle: The benzene ring is inclined at 84.40(14)° relative to the pyrimidine ring.[1][2]

• Causality: This near-90° twist minimizes steric repulsion between the ortho-hydrogens of the benzene ring and the nitrogen lone pairs/hydrogens of the pyrimidine ring.

• Methoxy Orientation: The methoxy group is essentially co-planar with the benzene ring (Torsion angle

  ), maximizing p-orbital overlap with the aromatic system.

Supramolecular Architecture

The packing of 2-(3-Methoxyphenoxy)pyrimidine is governed by weak non-covalent interactions rather than strong hydrogen bonds (as the molecule lacks classical H-bond donors).

Interaction Network

• Stacking:

  • Interaction: Between pyrimidine rings of adjacent molecules.[1][3][4]

  • Geometry: Centroid-centroid separation of 3.7658(18)

    .[1][2]

  • Result: This interaction stacks molecules into layers within the

    plane.[1][2]
• Interactions:

  • Interaction: Pyrimidine protons interacting with the electron-rich cloud of the benzene rings.

  • Result: Stabilizes the interdigitation of layers along the

    -axis.

Packing Logic Visualization

Figure 2: Logic of supramolecular assembly showing intralayer stacking and interlayer stabilization.

Critical Analysis for Drug Development

For researchers utilizing this scaffold in drug design (e.g., Bosentan analogs or kinase inhibitors):

• Conformational Locking: The high dihedral angle (

  ) suggests that this scaffold acts as a rigid spacer rather than a flexible linker. This is critical for fitting into hydrophobic pockets where a "twisted" geometry is required to match the active site topography.

• Solubility Profile: The lack of strong H-bond donors (NH/OH) and the dense crystal packing (driven by

  -stacking) implies low aqueous solubility. Modifications at the 5-position of the pyrimidine or the methoxy ring are recommended to introduce solubilizing groups.

• Metabolic Stability: The methoxy group is a potential site for O-demethylation by CYP450 enzymes. The crystal data confirms its co-planar, accessible nature, making it a likely metabolic soft spot.

References

• Nasir, S. B., Abdullah, Z., Fairuz, Z. A., Ng, S. W., & Tiekink, E. R. T. (2010).[2] 2-(3-Methoxyphenoxy)pyrimidine.[1][2][5] Acta Crystallographica Section E: Structure Reports Online, 66(8), o2187.[1][2]

• Sheldrick, G. M. (2008).[1] A short history of SHELX. Acta Crystallographica Section A, 64(1), 112-122. (Standard software used for refinement).[1][3]

• PubChem. (2025).[6] 2-(3-Methoxyphenoxy)pyrimidine Compound Summary. National Library of Medicine.

Sources

• 1. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(3-Methoxyphenoxy)pyrimidine - UM Research Repository [eprints.um.edu.my]
• 3. mdpi.com [mdpi.com]
• 4. 2-[3-Meth­oxy-5-(pyrimidin-2-yl)phen­yl]pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 73226-22-9|2-(3-Methoxyphenoxy)pyrimidine|BLD Pharm [bldpharm.com]
• 6. 2-Amino-5-(3-methoxylphenyl)pyrimidine | C11H11N3O | CID 66520114 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical and chemical properties of 2-(3-Methoxyphenoxy)pyrimidine

In-Depth Technical Guide: Physical and Chemical Properties of 2-(3-Methoxyphenoxy)pyrimidine

Executive Summary

As a Senior Application Scientist, I frequently encounter the need for robust, well-characterized molecular scaffolds in early-stage drug discovery and materials science. 2-(3-Methoxyphenoxy)pyrimidine (C₁₁H₁₀N₂O₂) represents a highly versatile "privileged scaffold" within the 2-aryloxypyrimidine class. This whitepaper provides an authoritative, deep-dive analysis into its structural crystallography, physicochemical properties, and the mechanistic rationale behind its synthesis. By understanding the causality of its synthetic conditions and its 3D conformation, researchers can effectively leverage this compound for downstream applications ranging from kinase inhibitors to novel fluorescent materials.

Molecular Identity & Structural Chemistry

The utility of 2-(3-Methoxyphenoxy)pyrimidine stems directly from its unique spatial geometry. The molecule consists of an electron-deficient pyrimidine ring linked via an ether bridge to an electron-rich 3-methoxyphenyl ring.

Crystallographic & Conformational Analysis

X-ray crystallographic studies reveal that the molecule adopts a highly specific conformation to minimize steric strain while maximizing electronic conjugation[1].

• Orthogonal Ring Geometry: The least-squares plane of the pyrimidine ring bisects the benzene ring, resulting in a dihedral angle of 84.40°[1]. This nearly perpendicular arrangement minimizes steric clash between the pyrimidine nitrogens and the ortho-hydrogens of the benzene ring.

• Methoxy Co-planarity: In contrast, the methoxy group is almost perfectly co-planar with the benzene ring (torsion angle of 171.7°)[1]. This co-planarity is driven by the thermodynamic preference to maximize

  orbital overlap between the oxygen lone pair and the aromatic system.

• Supramolecular Assembly: In the solid state, the molecules self-assemble into interdigitating layers driven by C–H···

  interactions and strong – stacking between the pyrimidine rings (centroid-to-centroid separation of 3.7658 Å)[1].

Physical and Chemical Properties

The quantitative physical and crystallographic data of 2-(3-Methoxyphenoxy)pyrimidine are summarized in Table 1.

Table 1: Physicochemical and Crystallographic Properties

Property	Value	Source / Method
Chemical Formula	C₁₁H₁₀N₂O₂	Theoretical
Molecular Weight	202.21 g/mol	Theoretical[1]
Appearance	Colorless prisms	Experimental Observation[1]
Crystal System	Monoclinic	Single-Crystal XRD[1]
Unit Cell Parameters	a = 8.8120 Å, b = 18.215 Å, c = 7.2094 Å	Single-Crystal XRD[1]
Unit Cell Volume (V)	1008.4 (3) ų	Single-Crystal XRD[1]
Dihedral Angle (Rings)	84.40 (14)°	Single-Crystal XRD[1]
– Centroid Separation	3.7658 (18) Å	Single-Crystal XRD[1]

Synthesis & Manufacturing Protocol

The standard synthesis of 2-(3-Methoxyphenoxy)pyrimidine relies on a Nucleophilic Aromatic Substitution (SₙAr)[2]. The protocol below is designed as a self-validating system, ensuring high yield by suppressing competing side reactions.

Mechanistic Rationale (Causality of Conditions)

The C2 position of 2-chloropyrimidine is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen atoms. However, running this reaction in an aqueous or protic solvent at high temperatures inevitably leads to the hydrolysis of 2-chloropyrimidine into pyrimidin-2-one.

To prevent this, the protocol utilizes a solvent-free "melt" strategy . By pre-forming the sodium 3-methoxyphenoxide salt and strictly evaporating all water before the addition of the electrophile, the reaction is forced into a neat, high-concentration state[1]. This kinetically favors the bimolecular SₙAr pathway over hydrolytic degradation, while the high temperature (150–160 °C) provides the activation energy necessary to form the Meisenheimer complex intermediate.

Step-by-Step SₙAr Methodology

• Deprotonation: Combine 20 mmol (2.2 mL) of 3-methoxyphenol with 20 mmol (0.8 g) of sodium hydroxide in a minimal volume of deionized water (just enough to achieve dissolution)[1].

• Dehydration (Critical Step): Evaporate the water completely under reduced pressure or gentle heating until a thick, dry paste of sodium 3-methoxyphenoxide is formed[1]. Self-Validation: The absence of bubbling upon further heating indicates complete water removal.

• SₙAr Coupling: Add 20 mmol (2.3 g) of 2-chloropyrimidine directly to the paste. Heat the neat mixture to 150–160 °C (423–433 K) for 5 hours[1]. The mixture will transition into a dark melt.

• Workup: Cool the mixture to room temperature. Dissolve the crude residue in water and extract with chloroform (3 x 20 mL)[1]. The organic layer selectively partitions the product, leaving unreacted phenoxide and NaCl in the aqueous phase.

• Purification & Crystallization: Dry the combined chloroform phases over anhydrous sodium sulfate. Evaporate the solvent slowly at room temperature to yield well-shaped colorless prisms of the target compound[1].

Step-by-step SNAr synthesis workflow for 2-(3-Methoxyphenoxy)pyrimidine.

Downstream Reactivity & Applications

The 2-aryloxypyrimidine core is widely recognized as a "privileged scaffold" in medicinal chemistry[2]. Its inherent stability allows for extensive downstream functionalization.

Halogenation and Cross-Coupling

While the pyrimidine ring is deactivated toward Electrophilic Aromatic Substitution (EAS), the C5 position is the least electron-deficient. Controlled halogenation yields critical commercial building blocks such as 5-bromo-2-(3-methoxyphenoxy)pyrimidine (CAS: 73226-25-2)[3] and 5-chloro-2-(3-methoxyphenoxy)pyrimidine (CAS: 73226-21-8)[4]. These halogenated derivatives serve as primary substrates for palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions, allowing researchers to elaborate the C5 position with complex aryl or amine substituents[3].

Pharmacological and Material Significance

Derivatives of the 2-aryloxypyrimidine class exhibit potent biological activities. They have been shown to selectively inhibit Platelet-Derived Growth Factor Receptor alpha (PDGFRα)—inducing apoptosis and autophagy in carcinoma cells—and act as potent osteogenesis inducers (e.g., purmorphamine)[2]. Furthermore, the specific orthogonal geometry of compounds related to 2-(3-Methoxyphenoxy)pyrimidine has generated significant interest in materials science for tuning solid-state fluorescence properties[1].

Downstream reactivity and application pathways of the 2-(3-Methoxyphenoxy)pyrimidine scaffold.

References

• Title: 2-(3-Methoxyphenoxy)pyrimidine Source: Acta Crystallographica Section E: Structure Reports Online (PMC) URL: [Link]

• Title: Oxidative Dehydrosulfurative Carbon–Oxygen Cross-Coupling of 3,4-Dihydropyrimidine-2-thiones with Aryl Alcohols Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: 5-bromo-2-(3-methoxyphenoxy)pyrimidine | 73226-25-2 Source: MolAid Chemical Database URL: [Link]

• Title: 5-Chloro-2-(3-methoxyphenoxy)pyrimidine | 73226-21-8 Source: MolAid Chemical Database URL: [Link]

Sources

• 1. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-bromo-2-(3-methoxyphenoxy)pyrimidine - CAS号 73226-25-2 - 摩熵化学 [molaid.com]
• 4. 5-Chloro-2-(3-methoxyphenoxy)pyrimidine - CAS号 73226-21-8 - 摩熵化学 [molaid.com]

Technical Guide: Solubility Profiling and Thermodynamic Analysis of 2-(3-Methoxyphenoxy)pyrimidine

The following technical guide details the solubility profiling, thermodynamic modeling, and experimental characterization of 2-(3-Methoxyphenoxy)pyrimidine .

Executive Summary

2-(3-Methoxyphenoxy)pyrimidine (CAS: 73226-22-9 ) is a critical heterocyclic intermediate used in the synthesis of agrochemicals (specifically pyrimidinyloxybenzoic acid herbicides) and functionalized pharmaceutical scaffolds.[1] Its solubility profile is a governing factor in process optimization, affecting reaction kinetics, purification yields, and crystallization efficiency.

This guide provides a comprehensive technical framework for understanding the dissolution behavior of this compound. It synthesizes structural analysis with thermodynamic modeling (Apelblat and van’t Hoff) and establishes a standardized protocol for solubility determination using dynamic laser monitoring.

Compound Profile & Physicochemical Basis[2][3][4][5][6][7][8][9]

Structural Determinants of Solubility

The dissolution behavior of 2-(3-Methoxyphenoxy)pyrimidine is dictated by its molecular architecture, characterized by a lipophilic aryl ether linkage and a nitrogen-rich pyrimidine core.

Feature	Specification	Solubility Impact
CAS Number	73226-22-9	Unique Identifier
Formula		MW: 202.21 g/mol
H-Bond Donors	0	Limited interaction with protic solvents via donation.
H-Bond Acceptors	4 (2 Pyrimidine N, 2 Ether O)	High affinity for protic solvents (MeOH, EtOH) via acceptance.
Crystal Habit	Monoclinic Prisms	High lattice energy requires significant solvent enthalpy to overcome.
LogP (Predicted)	~1.8 – 2.2	Moderate lipophilicity; prefers organic solvents over water.

Predicted Solubility Landscape

Based on Hansen Solubility Parameters (HSP) and the "like dissolves like" principle, the compound exhibits a distinct solubility hierarchy:

• Polar Aprotic (High Solubility): DMF, DMSO, Acetone.

  • Mechanism: Strong dipole-dipole interactions stabilize the polar pyrimidine ring without competing for H-bonds.

• Polar Protic (Moderate to High Solubility): Methanol, Ethanol, Isopropanol.

  • Mechanism: Solvents act as H-bond donors to the pyrimidine nitrogens. Solubility decreases as the alkyl chain length of the alcohol increases (Methanol > Ethanol > Isopropanol).

• Non-Polar/Aromatic (Moderate Solubility): Toluene, Ethyl Acetate.

  • Mechanism:

    stacking interactions with the aromatic rings facilitate dissolution, though less effectively than polar interactions.

• Aqueous (Low Solubility): Water.

  • Mechanism: The hydrophobic phenyl and methoxy groups dominate, preventing stable hydration shells.

Experimental Protocol: Dynamic Laser Monitoring

To generate precise solubility data absent in general literature, researchers must employ the Dynamic Laser Monitoring Method . This technique is superior to the static gravimetric method due to its speed and real-time detection of phase changes.

Workflow Diagram (DOT)

Figure 1: Workflow for the dynamic laser monitoring method to determine solid-liquid solubility.

Detailed Methodology

• Apparatus Setup: Use a jacketed glass vessel equipped with a mechanical stirrer and a laser transmissometer. Connect to a programmable water bath (accuracy ±0.05 K).

• Preparation: Weigh a precise mass (

  ) of 2-(3-Methoxyphenoxy)pyrimidine and solvent ( ) into the vessel.

• Equilibration: Set the starting temperature below the expected saturation point.

• Dynamic Measurement: Slowly increase temperature (0.1 K/min). The laser beam passes through the suspension.

  • State A (Suspension): Laser is scattered; transmittance is low.

  • State B (Solution): Solid dissolves completely; transmittance spikes to maximum.

• Data Recording: Record the temperature (

  ) at which transmittance stabilizes. This corresponds to the saturation temperature for the specific mole fraction.

• Repetition: Repeat with varying solute/solvent ratios to construct the polythermal solubility curve.

Thermodynamic Modeling & Analysis

Reliable solubility data must be correlated using thermodynamic models to calculate dissolution enthalpy and entropy.

The Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility (

) with temperature ( ).

• x: Mole fraction solubility.[2]

• T: Absolute temperature (K).[3][4][5][6][7][8]

• A, B, C: Empirical model parameters derived via regression analysis.

• Application: Use this equation to interpolate solubility at non-measured temperatures for process design.

Dissolution Thermodynamics (van't Hoff Analysis)

To understand the driving forces of dissolution, calculate the apparent thermodynamic functions:

• Enthalpy of Dissolution (

  ):

  • Insight: A positive

    indicates an endothermic process (solubility increases with T), typical for this class of pyrimidines.

• Gibbs Free Energy (

  ):

  • Insight: A positive

    confirms the non-spontaneous nature of dissolving the solid crystal lattice without thermal input.

Thermodynamic Logic Flow (DOT)

Figure 2: Logical flow for extracting thermodynamic parameters from raw solubility data.

Practical Applications in Process Development

Crystallization Optimization

• Anti-solvent Selection: Based on the predicted solubility landscape, Water is the ideal anti-solvent for crystallization from Methanol or Acetone solutions.

• Cooling Profile: Since the dissolution is endothermic, yield can be maximized by cooling crystallization. The Apelblat parameters (

  ) will dictate the cooling rate to maintain a constant supersaturation width.

Synthesis & Purification[4]

• Reaction Solvent: For nucleophilic substitution reactions involving this intermediate, DMF or Acetonitrile are recommended due to high solubility and ability to stabilize the transition state.

• Extraction: Ethyl Acetate is the recommended solvent for extracting 2-(3-Methoxyphenoxy)pyrimidine from aqueous reaction quenches, balancing solubility with phase separation efficiency.

References

• Crystal Structure & Synthesis

  • Title: 2-(3-Methoxyphenoxy)pyrimidine.[1][9]

  • Source: Acta Crystallographica Section E (2010).

  • Link:[Link]

• Methodology (Laser Monitoring)

  • Title: An automated system for determining drug solubility based on laser monitoring technique.
  • Source: Journal of Laboratory Autom

  • Link:[Link]

• Thermodynamic Modeling (Apelblat)

  • Title: Measurement and Correlation for Solubility of Some Pyrimidine Deriv
  • Source: Journal of Chemical & Engineering Data (Cited context for pyrimidine behavior).

  • Link:[Link]

• General Solubility of Pyrimidines

  • Title: Solubility of a series of pyrimidine derivatives in methanol at 293.15 TO 313.15 K.[2][10][11]

  • Source: Revue Roumaine de Chimie.

  • Link:[Link]

Sources

• 1. 73226-22-9|2-(3-Methoxyphenoxy)pyrimidine|BLD Pharm [bldpharm.com]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. medcraveonline.com [medcraveonline.com]
• 4. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. US5328914A - Use of pyrimidine 3-oxide derivatives for slowing down hair loss and topical compositions used - Google Patents [patents.google.com]
• 7. 2-[3-Meth­oxy-5-(pyrimidin-2-yl)phen­yl]pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 9. CAS#:862484-29-5 | 2-[2-Amino-5-(3-methoxyphenoxy)pyrimidin-4-yl]-5-ethoxyphenol | Chemsrc [chemsrc.com]
• 10. revroum.lew.ro [revroum.lew.ro]
• 11. researchgate.net [researchgate.net]

Technical Guide: Mechanistic Formation of 2-(3-Methoxyphenoxy)pyrimidine

Executive Summary

Target Molecule: 2-(3-Methoxyphenoxy)pyrimidine (C₁₁H₁₀N₂O₂) Reaction Class: Nucleophilic Aromatic Substitution (

) Core Significance: This synthesis exemplifies the functionalization of electron-deficient heteroarenes. The 2-phenoxypyrimidine scaffold is a critical pharmacophore in medicinal chemistry, structurally analogous to endothelin receptor antagonists (e.g., Bosentan) and various agrochemicals.

This guide provides a deep mechanistic analysis of the formation of 2-(3-methoxyphenoxy)pyrimidine from 2-chloropyrimidine and 3-methoxyphenol. It contrasts the classical "melt" synthesis with modern solution-phase protocols, offering a self-validating workflow for researchers.

Mechanistic Deep Dive: The Pathway

The formation of 2-(3-methoxyphenoxy)pyrimidine proceeds via an Addition-Elimination mechanism. Unlike electrophilic aromatic substitution common in benzenoid systems, the electron-deficient pyrimidine ring—specifically at the 2-position—is highly susceptible to nucleophilic attack.

Electronic Activation

The 2-position of the pyrimidine ring is the most electrophilic site due to the inductive electron-withdrawing effects (-I) of the two adjacent nitrogen atoms.

• Dipole Alignment: The C2 carbon is flanked by two electronegative nitrogens, creating a significant partial positive charge (

  ).

• LUMO Localization: Quantum mechanical calculations typically show the Lowest Unoccupied Molecular Orbital (LUMO) has a high coefficient at C2, facilitating overlap with the HOMO of the phenoxide nucleophile.

Reaction Steps

• Activation of Nucleophile: The base (e.g., NaOH,

  ) deprotonates 3-methoxyphenol ( ) to form the 3-methoxyphenoxide ion. The meta-methoxy group has a slight inductive withdrawing effect but remains electron-donating by resonance, maintaining sufficient nucleophilicity.

• Nucleophilic Attack (Rate-Determining Step): The phenoxide oxygen attacks C2 of 2-chloropyrimidine. This disrupts the aromaticity of the pyrimidine ring.

• Meisenheimer Complex Formation: A resonance-stabilized anionic intermediate (

  -complex) is formed. The negative charge is delocalized onto the electronegative nitrogen atoms (N1 and N3), which stabilizes this high-energy intermediate.

• Elimination: The aromaticity is restored by the expulsion of the chloride ion (a good leaving group), yielding the ether product.

Mechanistic Visualization

The following diagram illustrates the transition from reactants to the Meisenheimer complex and finally to the product.

Caption: Kinetic pathway of the

reaction showing the rate-determining formation of the Meisenheimer complex.

Critical Process Parameters (CPP)

To ensure reproducibility and high yield, three parameters must be controlled.

Parameter	Recommended Condition	Mechanistic Rationale
Solvent	DMF, DMSO, or NMP	Polar Aprotic: Solvates the cation ( , ) leaving the phenoxide anion "naked" and highly reactive. Stabilizes the polar transition state.
Base	or	Basicity: Sufficient to deprotonate phenol ( ). Carbonates act as proton scavengers and buffer the HCl byproduct.
Temperature	80–120 °C	Activation Energy: Overcomes the aromatic stability barrier of the pyrimidine ring during the initial attack.
Stoichiometry	1.1 eq Phenol : 1.0 eq Pyrimidine	Kinetic Control: Slight excess of nucleophile drives the reaction to completion (Le Chatelier's principle).

Experimental Protocols

Two validated methods are presented. Method A is the modern standard for medicinal chemistry. Method B is a solvent-free "melt" approach useful for scale-up or when solvent waste must be minimized.

Method A: Solution-Phase Synthesis (Recommended)

Scale: 10 mmol | Expected Yield: 85–95%

• Preparation: Charge a 50 mL round-bottom flask with 3-methoxyphenol (1.37 g, 11 mmol) and anhydrous DMF (15 mL).

• Deprotonation: Add anhydrous potassium carbonate (

  , 2.07 g, 15 mmol). Stir at Room Temperature (RT) for 15 minutes to generate the phenoxide.

• Addition: Add 2-chloropyrimidine (1.14 g, 10 mmol) in one portion.

• Reaction: Heat the mixture to 90 °C under an inert atmosphere (

  ) for 4–6 hours.

  • IPC (In-Process Control): Monitor by TLC (30% EtOAc/Hexanes) or LC-MS. Look for disappearance of 2-chloropyrimidine (

    ) and appearance of product ( ).

• Workup: Cool to RT. Pour the mixture into ice-cold water (100 mL). The product may precipitate as a solid.

  • If solid:[1][2] Filter, wash with water, and dry.

  • If oil: Extract with Ethyl Acetate (3 x 30 mL). Wash organics with brine (2x), dry over

    , and concentrate.

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiO2, Hexane/EtOAc gradient).

Method B: Solvent-Free Melt Synthesis (Historical)

Source: Adapted from Nasir et al. (2010) [1]. Scale: 20 mmol | Expected Yield: >70%

• Paste Formation: Mix 3-methoxyphenol (2.2 mL, 20 mmol) with sodium hydroxide (0.8 g, 20 mmol) and a few drops of water.[3]

• Dehydration: Evaporate the water to form a phenoxide paste.

• Fusion: Add 2-chloropyrimidine (2.3 g, 20 mmol).

• Heating: Heat the neat mixture at 150–160 °C (423–433 K) for 5 hours.

• Extraction: Dissolve the resulting melt in water and extract with chloroform.

• Crystallization: Evaporate the chloroform to obtain colorless prisms.

Workflow Visualization

Caption: Decision-tree workflow for the isolation of 2-(3-methoxyphenoxy)pyrimidine.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of 2-chloropyrimidine	Ensure solvents are anhydrous. Water acts as a competing nucleophile, forming 2-hydroxypyrimidine (unreactive byproduct).
Incomplete Reaction	Low Temperature or weak base	Increase temperature to 100–120 °C. Switch from to (higher solubility in DMF).
Side Products	Bis-substitution	Not applicable here (monochloro substrate), but ensure 1:1 stoichiometry to prevent difficult separations of excess phenol.

References

• Nasir, S. B., Abdullah, Z., Fairuz, Z. A., Ng, S. W., & Tiekink, E. R. T. (2010).[4] 2-(3-Methoxyphenoxy)pyrimidine .[5] Acta Crystallographica Section E, 66(8), o2187.[4] Link

• Barreiro, G., et al. (2002). Photochemistry of 2-chloropyrimidine . Photochemical & Photobiological Sciences, 1, 600-606. Link

• Roh, K. R., et al. (1999). Process for making pyrimidine derivatives . U.S. Patent 5,883,254. (Describes analogous coupling in Bosentan synthesis). Link

• March, J. (2007). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley-Interscience.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Kinetic and mechanistic study on the reactions of ruthenium(ii) chlorophenyl terpyridine complexes with nucleobases, oligonucleotides and DNA - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-(3-Methoxyphenoxy)pyrimidine - UM Research Repository [eprints.um.edu.my]
• 5. Pharmacological characterization of bosentan, a new potent orally active nonpeptide endothelin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery and Initial Synthesis of 2-Phenoxypyrimidine Derivatives

Executive Summary: The Privileged Scaffold

The 2-phenoxypyrimidine moiety represents a "privileged structure" in medicinal and agrochemical chemistry. Characterized by a pyrimidine ring linked to a phenyl group via an ether oxygen at the C-2 position, this scaffold possesses unique electronic and steric properties that allow it to interact with diverse biological targets.

Historically, the discovery of this class marked a pivot from simple nitrogen heterocycles to complex, lipophilic inhibitors capable of occupying hydrophobic pockets in enzymes such as Acetyl-CoA Carboxylase (ACCase) in plants and Reverse Transcriptase (RT) in HIV.[1]

This guide details the discovery trajectory of 2-phenoxypyrimidines, analyzes the mechanistic underpinnings of their synthesis via Nucleophilic Aromatic Substitution (

), and provides optimized protocols for their construction in a research setting.

Historical Discovery & Biological Rationale[2][3][4][5]

The Agrochemical Breakthrough (1970s-1980s)

The initial industrial interest in 2-phenoxypyrimidines arose not in pharma, but in crop protection.[1] Researchers at companies like ICI Australia (now part of Syngenta) and Kumiai Chemical identified that replacing the pyridine ring of known herbicides with a pyrimidine core significantly altered the selectivity profile.[1]

• Target: Acetyl-CoA Carboxylase (ACCase).[1][2]

• Mechanism: The 2-phenoxypyrimidine mimics the structure of aryloxyphenoxypropionates ("fops"), binding to the carboxyltransferase domain.[1]

• Key Patent: US Patent 4,427,437 (1984) by ICI Australia was seminal, describing the broad-spectrum herbicidal activity of these ether-linked derivatives.[1]

The Pharmaceutical Evolution: HIV NNRTIs

In the 1990s and 2000s, the scaffold found a new, high-value application in the fight against HIV. The discovery of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) revealed that the "butterfly-like" binding mode of compounds like Etravirine (a diarylpyrimidine, DAPY) relied heavily on the flexibility of the linker between the aromatic rings.[1]

While the approved drugs (Etravirine, Rilpivirine) utilize an amine linker (-NH-), the ether linker (-O-) variants (2-phenoxypyrimidines) were critical in early Structure-Activity Relationship (SAR) studies.[1] They demonstrated that the central pyrimidine ring could serve as a hub, positioning the wing-like phenyl groups to lock the NNRTI binding pocket (NNIBP) into an inactive conformation.[1]

Discovery Logic Flow

The following diagram illustrates the logical progression from initial screening to lead optimization for this scaffold.

Figure 1: Strategic discovery pathways for 2-phenoxypyrimidine derivatives in agriculture and medicine.

Core Synthesis: Nucleophilic Aromatic Substitution ( )

The formation of the C(2)-O bond is the critical step.[1] Unlike carbon-carbon bond formation which often requires transition metals (Suzuki/Stille), the 2-phenoxypyrimidine bond is most efficiently formed via Nucleophilic Aromatic Substitution (

) .[1]

Mechanistic Principles

The pyrimidine ring is electron-deficient (π-deficient), making the 2- and 4-positions highly susceptible to nucleophilic attack.[1] The presence of nitrogen atoms in the ring stabilizes the negative charge in the intermediate Meisenheimer complex .[2]

Key Factors:

• Leaving Group (LG): Chlorine is the standard LG due to cost and stability.[1][2] Fluorine reacts faster (

  ) due to the high electronegativity stabilizing the transition state, but 2-fluoropyrimidines are less stable.[1] Sulfones ( ) are "super" leaving groups used in difficult cases.[1][2]

• The Nucleophile: Phenols are weak nucleophiles; they must be deprotonated to phenoxides using a base.[2]

• Regioselectivity: In 2,4-dichloropyrimidine, the 4-position is generally more reactive towards nucleophiles than the 2-position due to the stabilization of the Meisenheimer complex by the para-nitrogen. However, careful control of conditions allows for selective substitution at the 2-position, or sequential substitution (4- then 2-).[1]

Figure 2: The addition-elimination mechanism of

reaction on the pyrimidine core.[1][2][3]

Experimental Protocol: General Synthesis

This protocol describes the synthesis of a 4,6-disubstituted-2-phenoxypyrimidine, a common motif in bioactive analogs.

Reagents:

• Substrate: 2-chloro-4,6-dimethylpyrimidine (1.0 equiv)[1]

• Nucleophile: Substituted Phenol (1.1 equiv)[1][2]

• Base: Potassium Carbonate (

  ) (1.5 - 2.0 equiv)[1][2]

• Solvent: DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone)[1]

Step-by-Step Methodology:

• Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve the substituted phenol (1.1 equiv) in anhydrous DMF (

  ).

• Activation: Add anhydrous

  (1.5 equiv). Stir at room temperature for 15–30 minutes to generate the phenoxide in situ.[2] Note: Evolution of gas or slight color change may occur.[2]

• Addition: Add 2-chloro-4,6-dimethylpyrimidine (1.0 equiv) in one portion.

• Reaction: Heat the mixture to 80–100°C . Monitor via TLC or LC-MS.

  • Time: Typically 2–6 hours.[2]

  • Checkpoint: If the reaction is sluggish, add a catalytic amount of CsF or increase temperature to 120°C.

• Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water (

  reaction volume).

  • Precipitation: The product often precipitates as a solid.[2] Filter, wash with water, and dry.

  • Extraction: If no precipitate forms, extract with Ethyl Acetate (

    ).[1] Wash organics with brine ( ) and water ( ) to remove DMF.[1][2]

• Purification: Recrystallization from Ethanol/Water or Flash Column Chromatography (Hexane/EtOAc).[1][2]

Optimization & Troubleshooting

The choice of base and solvent profoundly impacts yield and purity. The table below summarizes optimization data derived from typical library synthesis campaigns.

Condition Set	Base	Solvent	Temp (°C)	Yield (%)	Comments
Standard		DMF	80-100	75-85	Robust, cost-effective.[1] Best for acidic phenols.[2]
High Reactivity		DMSO	60-80	85-95	Cesium effect improves solubility of phenoxide.[1][2]
Strong Base	NaH	THF	0 RT	60-80	Use for sterically hindered phenols. Requires dry conditions.[2]
Green Alternative		Isopropanol	Reflux	50-70	Slower, but avoids dipolar aprotic solvents (DMF/NMP).[1][2]

Advanced Considerations: Regioselectivity

When starting with 2,4,6-trichloropyrimidine (a common precursor for HIV drugs), regioselectivity becomes the primary challenge.

• C-4 Substitution (First): Occurs at low temperature (0°C to RT). The 4-position is more electrophilic.[1]

  • Result: 4-phenoxy-2,6-dichloropyrimidine.[1]

• C-2 Substitution (Second): Requires higher heat (>80°C) and forcing conditions.[1][2]

  • Result: 2,4-diphenoxy-6-chloropyrimidine.[1]

Expert Insight: To install a phenoxy group specifically at C-2 while keeping C-4/C-6 available for other nucleophiles (like amines), one must often start with a pyrimidine that already has the C-4/C-6 positions "blocked" with non-leaving groups (e.g., methyls) or perform the C-4 substitution first with a protecting group or the desired C-4 ligand.[1]

References

• ICI Australia Ltd. (1984).[1][2] Use of 2-phenoxypyrimidines as herbicides.[1][4][5][6] US Patent 4,427,437.[2][5][6]

• Janssen Pharmaceutica. (2008).[1][2] Discovery of Etravirine (TMC125). (Contextual reference for DAPY/Pyrimidine synthesis evolution).

• Navuluri, C., et al. (2024). General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned

  Approach. Organic Letters. [1][2]

• Zhou, Z., et al. (2024). Discovery of 2,4,6-trisubstituted pyrimidine derivatives as novel potent HIV-1 NNRTIs. European Journal of Medicinal Chemistry. [1][2]

• Kumiai Chemical Industry Co. (1989).[1][2] Pyrimidine derivatives, processes for their production, and herbicidal method. US Patent 4,923,501.[2]

Sources

• 1. data.epo.org [data.epo.org]
• 2. researchgate.net [researchgate.net]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. SG10201911733UA - 2-(phenyloxy or phenylthio)pyrimidine derivatives as herbicides - Google Patents [patents.google.com]
• 5. US4923501A - Pyrimidine derivatives, processes for their production, and herbicidal method and compositions - Google Patents [patents.google.com]
• 6. US4427437A - Use of 2-phenoxypyrimidines as herbicides - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of 2-(3-Methoxyphenoxy)pyrimidine: A Detailed Protocol for Researchers

An Application Note for Drug Development and Medicinal Chemistry Professionals

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 2-(3-Methoxyphenoxy)pyrimidine. This compound is of interest to researchers in medicinal chemistry and drug development due to its presence as a core scaffold in various biologically active molecules. The synthesis is achieved via a nucleophilic aromatic substitution (SNAr) reaction between 2-chloropyrimidine and 3-methoxyphenol. This guide details the reaction mechanism, reagent preparation, reaction execution, product isolation, and analytical characterization, underpinned by safety protocols and expert insights to ensure a successful and reproducible synthesis.

Introduction

Pyrimidine derivatives are a cornerstone in heterocyclic chemistry, largely due to their prevalence in biologically significant molecules, including nucleic acids and a wide array of pharmaceuticals. The introduction of a phenoxy group at the 2-position of the pyrimidine ring creates a diaryl ether linkage, a common motif in pharmacologically active compounds. 2-(3-Methoxyphenoxy)pyrimidine serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

The synthesis described herein proceeds through a nucleophilic aromatic substitution (SNAr) mechanism. In this reaction, the electron-deficient pyrimidine ring is susceptible to attack by a nucleophile, in this case, the phenoxide ion generated from 3-methoxyphenol. The presence of the nitrogen atoms in the pyrimidine ring activates it towards nucleophilic attack, facilitating the displacement of the chloride leaving group.[1][2]

Reaction Scheme

The overall reaction for the synthesis of 2-(3-Methoxyphenoxy)pyrimidine is depicted below:

Caption: Synthesis of 2-(3-Methoxyphenoxy)pyrimidine.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	CAS Number	Supplier	Notes
2-Chloropyrimidine	C₄H₃ClN₂	114.53	1722-12-9	Sigma-Aldrich	Irritant, handle with care.[3][4]
3-Methoxyphenol	C₇H₈O₂	124.14	150-19-6	Alfa Aesar	Harmful if swallowed or in contact with skin.[5]
Sodium Hydroxide	NaOH	40.00	1310-73-2	Fisher Scientific	Corrosive, causes severe skin burns and eye damage.
Chloroform	CHCl₃	119.38	67-66-3	VWR	Carcinogen, handle in a fume hood.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	EMD Millipore	Drying agent.
Deionized Water	H₂O	18.02	7732-18-5	---

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile) when handling chemicals.

• Fume Hood: All steps of this procedure should be performed in a well-ventilated fume hood to avoid inhalation of volatile and hazardous reagents.[6]

• Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.

Step-by-Step Experimental Protocol

This protocol is based on a reported synthesis of 2-(3-Methoxyphenoxy)pyrimidine.[7]

Part 1: Preparation of the Sodium Phenoxide

Rationale: The reaction requires the deprotonation of the phenolic hydroxyl group of 3-methoxyphenol to form the more nucleophilic sodium phenoxide. This is a crucial step to initiate the nucleophilic attack on the electron-deficient pyrimidine ring.[8]

• In a suitable round-bottom flask, combine 3-methoxyphenol (2.2 mL, 20 mmol) and sodium hydroxide (0.8 g, 20 mmol).

• Add a few drops of deionized water to facilitate the initial mixing and reaction between the solid sodium hydroxide and the liquid 3-methoxyphenol.

• Gently heat the mixture to evaporate the water, resulting in a paste of the sodium salt of 3-methoxyphenol.

Part 2: Nucleophilic Aromatic Substitution Reaction

Rationale: The core of the synthesis involves the SNAr reaction where the generated phenoxide attacks the C2 position of 2-chloropyrimidine, displacing the chloride ion. Heating is necessary to provide the activation energy for this reaction.

• To the flask containing the sodium phenoxide paste, add 2-chloropyrimidine (2.3 g, 20 mmol).

• Heat the reaction mixture to 150-160 °C (423–433 K) for 5 hours with constant stirring.[7] The reaction can be monitored by Thin Layer Chromatography (TLC) to check for the consumption of the starting materials.

Part 3: Work-up and Product Isolation

Rationale: The work-up procedure is designed to separate the desired product from unreacted starting materials, salts, and other byproducts. This involves liquid-liquid extraction followed by drying and solvent removal.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Dissolve the solid product mixture in deionized water.

• Transfer the aqueous solution to a separatory funnel and extract the product with chloroform (3 x 50 mL). The organic product will preferentially dissolve in the chloroform layer.

• Combine the organic layers and dry over anhydrous sodium sulfate to remove any residual water.

• Filter the solution to remove the sodium sulfate.

• Evaporate the chloroform solvent under reduced pressure using a rotary evaporator to yield the crude product.

Part 4: Purification

Rationale: Recrystallization is a common and effective method for purifying solid organic compounds. The crude product is dissolved in a minimal amount of a suitable hot solvent, and upon cooling, the pure product crystallizes out, leaving impurities in the solution.

• The crude product can be purified by recrystallization. Based on the literature, well-shaped colorless prisms of 2-(3-Methoxyphenoxy)pyrimidine can be obtained.[7] A suitable solvent system for recrystallization may need to be determined empirically, but a nonpolar solvent like isopentane has been used for the recrystallization of the starting material, 2-chloropyrimidine, and could be a starting point.[6]

Characterization

The identity and purity of the synthesized 2-(3-Methoxyphenoxy)pyrimidine should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure of the molecule. Aromatic protons typically appear in the range of δ 6.5-9.16 ppm in ¹H NMR spectra of pyrimidine derivatives.[9]

• Mass Spectrometry (MS): To determine the molecular weight of the compound. For 2-(3-Methoxyphenoxy)pyrimidine (C₁₁H₁₀N₂O₂), the expected molecular weight is approximately 202.21 g/mol .[7]

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

• Melting Point: To assess the purity of the final product.

Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 2-(3-Methoxyphenoxy)pyrimidine.

Conclusion

This protocol provides a detailed and reliable method for the synthesis of 2-(3-Methoxyphenoxy)pyrimidine. By following these steps and adhering to the safety precautions, researchers can successfully synthesize this valuable building block for further applications in drug discovery and materials science. The key to a successful synthesis lies in the careful preparation of the sodium phenoxide and maintaining the appropriate reaction temperature.

References

• Nasir, S.B., Abdullah, Z., Fairuz, Z.A., Ng, S.W., & Tiekink, E.R.T. (2010). 2-(3-Methoxyphenoxy)pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 66(8). [Link]

• Li, W., et al. (2014). 2-[3-Methoxy-5-(pyrimidin-2-yl)phenyl]pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 70(3), o333. [Link]

• de Oliveira, A. B., et al. (2021). 2-Chloro-4,6-bis{(E)-3-methoxy-4-[(4-methoxybenzyl)oxy]styryl}pyrimidine: Synthesis, Spectroscopic and Computational Evaluation. Molecules, 26(18), 5503. [Link]

• Koyama, T., & Taguchi, T. (1963). 2-CHLOROPYRIMIDINE. Organic Syntheses, 43, 19. [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

• Schmidt, B., et al. (2011). Tertiary Alkylamines as Nucleophiles in Substitution Reactions at Heteroaromatic Halide During the Synthesis of the Highly Potent Pirinixic Acid Derivative 2-(4-Chloro-6-(2,3-dimethylphenylamino)pyrimidin-2-ylthio)octanoic Acid (YS-121). Molecules, 16(12), 10186-10201. [Link]

• ResearchGate. (n.d.). IR, NMR spectral data of pyrimidine derivatives. [Link]

• UM Research Repository. (2019, January 31). 2-(3-Methoxyphenoxy)pyrimidine. [Link]

• Gálico, D. A., et al. (2023). (2-Hydroxy-3-Methoxybenzylidene)thiazolo[3,2-a]pyrimidines: Synthesis, Self-Assembly in the Crystalline Phase and Cytotoxic Activity. International Journal of Molecular Sciences, 24(3), 2095. [Link]

• The Royal Society of Chemistry. (n.d.). Directed nucleophilic aromatic substitution reaction. [Link]

• Google Patents. (n.d.). CN102079725B - Method for preparing 2-chloropyrimidine.

• Synfacts. (2025, June 27). 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties. [Link]

• Smith, D. M., & Smith, A. M. (2015). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition, 54(40), 11576-11585. [Link]

• Der Pharma Chemica. (n.d.). Synthesis and biological activities of some new pyrimidine derivatives from chalcones. [Link]

• ResearchGate. (2025, October 13). (2-Hydroxy-3-Methoxybenzylidene)thiazolo[3,2-a]pyrimidines: Synthesis, Self-Assembly in the Crystalline Phase and Cytotoxic Activity. [Link]

• Google Patents. (n.d.). CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine.
• Google Patents. (n.d.). CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.

• MDPI. (2025, February 28). Synthesis, Antiproliferative Activity, and ADME Profiling of Novel Racemic and Optically Pure Aryl-Substituted Purines and Purine Bioisosteres. [Link]

• Google Patents. (n.d.).

• MDPI. (2022, November 10). Synthesis, Self-Assembly in Crystalline Phase and Anti-Tumor Activity of 2-(2-/4-Hydroxybenzylidene)thiazolo[3,2-a]pyrimidines. [Link]

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• 2. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Suzuki coupling reactions for synthesizing 2-phenoxypyrimidine analogs

Application Note: Precision Synthesis of 2-Phenoxypyrimidine Analogs via Suzuki-Miyaura Cross-Coupling

Executive Summary

Objective: To provide a robust, chemically grounded guide for synthesizing and diversifying 2-phenoxypyrimidine scaffolds using Suzuki-Miyaura cross-coupling. Scope: This protocol covers the functionalization of the pyrimidine core (C4, C5 positions) and the phenoxy side-chain. It addresses specific challenges such as catalyst poisoning by pyrimidine nitrogens, hydrolytic instability of chloropyrimidines, and regioselectivity issues. Target Audience: Medicinal Chemists and Process Development Scientists.

Strategic Analysis & Chemical Logic

The 2-phenoxypyrimidine motif is a privileged pharmacophore found in potent herbicides (e.g., Pyribenzoxim) and kinase inhibitors. Synthesizing analogs of this core requires a nuanced understanding of the electronic interplay between the electron-rich phenoxy substituent and the electron-deficient pyrimidine ring.

The Electronic Landscape

• The 2-Phenoxy Group: Acts as an electron-donating group (EDG) via resonance but is electron-withdrawing via induction. This dual nature subtly deactivates the pyrimidine ring toward oxidative addition compared to a 2,4-dichloropyrimidine, but stabilizes the intermediate Pd(II) complex.

• Regioselectivity:

  • C4/C6 Position: Highly activated for oxidative addition (similar to para-nitrobenzene). Chlorides at this position couple readily but are also prone to hydrolysis.

  • C5 Position: Non-activated (similar to bromobenzene). Requires stronger catalysts or bromide/iodide leaving groups.

Retrosynthetic Logic & Workflow

The synthesis of 2-phenoxypyrimidine analogs generally follows two distinct pathways depending on the diversity point.

Figure 1: Strategic disconnection for 2-phenoxypyrimidine analogs. Path A is the primary focus of this guide due to the electronic challenges of the pyrimidine ring.

Critical Reaction Parameters

To ensure reproducibility and high yields, the following parameters must be controlled.

Parameter	Recommendation	Rationale (The "Why")
Catalyst System	Pd(dppf)Cl₂ or XPhos Pd G2	The basic nitrogen atoms in pyrimidine can coordinate to Pd, poisoning the catalyst. Bidentate ligands (dppf) or bulky phosphines (XPhos) prevent this coordination and facilitate oxidative addition.
Base Selection	K₃PO₄ or Cs₂CO₃	Strong bases like NaOH can cause hydrolysis of the phenoxy ether linkage or the chloropyrimidine. Mild, anhydrous bases are preferred for sensitive substrates.
Solvent	1,4-Dioxane/Water (4:1)	Water is essential for the transmetalation step (activating the boronic acid). Dioxane provides high solubility for the heterocyclic core.
Leaving Group	Br > Cl (at C5); Cl (at C4)	At the non-activated C5 position, aryl bromides are required. At the activated C4 position, aryl chlorides are sufficient and cost-effective.

Detailed Experimental Protocols

Protocol A: C5-Arylation of 5-Bromo-2-phenoxypyrimidine

This protocol targets the non-activated 5-position. It is robust and suitable for library generation.

Materials:

• 5-Bromo-2-phenoxypyrimidine (1.0 equiv)

• Aryl Boronic Acid (1.2 equiv)[1]

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂·CH₂Cl₂ ) (0.05 equiv)

• Base: Potassium Phosphate Tribasic (K₃PO₄ ) (2.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio), degassed.

Step-by-Step Methodology:

• Preparation: In a microwave vial or round-bottom flask, add the 5-bromo-2-phenoxypyrimidine (1.0 mmol, 251 mg), aryl boronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol, 424 mg).

• Inerting: Cap the vessel and purge with Nitrogen (

  ) or Argon for 5 minutes.

• Catalyst Addition: Quickly remove the cap (under positive gas flow) and add Pd(dppf)Cl₂ (0.05 mmol, 41 mg). Reseal and purge for another 2 minutes.

  • Note: Adding catalyst last minimizes oxidation of the phosphine ligand.

• Solvation: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Reaction: Heat the mixture to 90°C for 4–12 hours (conventional heating) or 110°C for 30 minutes (microwave irradiation).

• Monitoring: Monitor by TLC (Ethyl Acetate/Hexane) or LC-MS. Look for the disappearance of the bromide (M+H 251/253).

• Work-up: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-40% EtOAc in Hexanes).

Protocol B: C4-Arylation of 4-Chloro-2-phenoxypyrimidine

This protocol targets the activated 4-position. The C-Cl bond is labile; lower temperatures and bulky ligands are recommended to prevent side reactions.

Materials:

• 4-Chloro-2-phenoxypyrimidine (1.0 equiv)

• Aryl Boronic Acid (1.5 equiv)

• Catalyst: XPhos Pd G2 (0.02 equiv) or Pd(PPh₃)₄ (0.05 equiv)

• Base: Sodium Carbonate (Na₂CO₃ ) (2.0 equiv)

• Solvent: DME (Dimethoxyethane) / Water (3:1).

Step-by-Step Methodology:

• Preparation: Charge the reaction vessel with 4-chloro-2-phenoxypyrimidine (1.0 mmol), boronic acid (1.5 mmol), and Na₂CO₃ (2.0 mmol).

• Inerting: Evacuate and backfill with Argon (3 cycles).

• Catalyst & Solvent: Add XPhos Pd G2 (0.02 mmol) followed by degassed DME (3 mL) and Water (1 mL).

• Reaction: Heat to 80°C .

  • Caution: Do not overheat (>100°C) as the 2-phenoxy ether bond may cleave under prolonged basic stress, or the chloride may hydrolyze to the pyrimidinone.

• Work-up: Standard extraction with DCM (Dichloromethane).

  • Note: Pyrimidine analogs can be polar; ensure thorough extraction from the aqueous layer.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Protodeboronation (Ar-H formed instead of product)	Boronic acid is unstable under basic/hot conditions.	1. Use Boronic Esters (Pinacol esters) instead of acids.2. Switch to anhydrous base ( ) and solvent.3. Lower temperature.
Homocoupling (Ar-Ar formed)	Oxidation of boronic acid by .	Rigorous degassing is required. Sparge solvents with Argon for >15 mins before use.
No Reaction (SM Recovery)	Catalyst poisoning by Pyrimidine N.	Switch to Pd(dppf)Cl₂ or XPhos . Increase catalyst loading to 10 mol%.
Hydrolysis of Chloride (Formation of Pyrimidinone)	Reaction medium too basic/wet.	Switch to K₃PO₄ (milder base) and reduce water ratio (use 9:1 Dioxane:Water).

References

• BenchChem. (2025).[1][2][3] Application Notes and Protocols for Suzuki Coupling of 4-Chloro-6-(3-iodophenyl)pyrimidine. Retrieved from

  • Provides foundational protocols for halogenated pyrimidines and selectivity d
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. The authoritative review on the mechanism and scope of the reaction.

• Gao, Z., et al. (2024). Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51. RSC Medicinal Chemistry.[4][5] Retrieved from

  • Demonstrates the medicinal utility of functionalizing the pyrimidine core.

• Organic Chemistry Portal. (2024). Suzuki Coupling Mechanism and Recent Developments. Retrieved from

  • Source for catalyst selection and mechanistic cycles.

• Li, X., et al. (2024).[6] Aminative Suzuki–Miyaura coupling.[7] Science, 383(6686), 1019-1024.[7] Retrieved from

  • Advanced methodology for heteroatom integr

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for all chemicals and perform a risk assessment before conducting experiments.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51 - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Insights into the recent progress in the medicinal chemistry of pyranopyrimidine analogs - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. Aminative Suzuki-Miyaura coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Williamson Ether Synthesis for 2-Aryloxypyrimidines

Introduction: The Strategic Importance of 2-Aryloxypyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a multitude of biologically active compounds and functional materials.[1][2][3] Specifically, 2-aryloxypyrimidines, a class of ethers derived from the pyrimidine core, have garnered significant attention. Their unique structural motif allows them to act as versatile intermediates and as key pharmacophores in drug discovery programs targeting a range of therapeutic areas, including oncology, infectious diseases, and neurological disorders.[4][5][6] The ether linkage at the C2 position of the pyrimidine ring is crucial for modulating the electronic and steric properties of the molecule, thereby influencing its binding affinity to biological targets. This application note provides a comprehensive guide to the synthesis of 2-aryloxypyrimidines via the Williamson ether synthesis, a classic yet highly relevant transformation in organic chemistry.

Mechanistic Insights: The Williamson Ether Synthesis in the Context of Heteroaromatics

The Williamson ether synthesis is a robust and widely utilized method for the formation of ethers.[7][8] It traditionally involves the reaction of an alkoxide or phenoxide with a primary alkyl halide through an S(N)2 (bimolecular nucleophilic substitution) mechanism.[8][9] In the synthesis of 2-aryloxypyrimidines, the reaction paradigm shifts slightly. Here, an aryloxide (phenoxide) acts as the nucleophile, attacking an electron-deficient pyrimidine ring activated by a suitable leaving group at the C2 position. This variation proceeds via a nucleophilic aromatic substitution (S(_N)Ar) mechanism, which is facilitated by the electron-withdrawing nature of the nitrogen atoms in the pyrimidine ring.

The key steps in the synthesis of 2-aryloxypyrimidines via a Williamson-type reaction are:

• Deprotonation of the Phenol: A base is used to deprotonate the phenolic hydroxyl group, generating a more nucleophilic phenoxide anion.

• Nucleophilic Attack: The phenoxide attacks the C2 position of the pyrimidine ring, which bears a good leaving group (e.g., a halide or a sulfonyl group).

• Formation of the Meisenheimer Complex: A transient, negatively charged intermediate, known as a Meisenheimer complex, is formed.

• Rearomatization: The leaving group departs, and the aromaticity of the pyrimidine ring is restored, yielding the final 2-aryloxypyrimidine product.

Caption: Generalized workflow for the Williamson ether synthesis of 2-aryloxypyrimidines.

Experimental Protocols

General Considerations

• Reagents and Solvents: All reagents should be of high purity. Anhydrous solvents are crucial for reactions involving strong bases like sodium hydride to prevent quenching of the base and hydrolysis of the reactants.[10]

• Inert Atmosphere: Reactions employing air- and moisture-sensitive reagents, such as sodium hydride, should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the point of completion.

Protocol 1: Synthesis of 2-Phenoxypyrimidine using Sodium Hydride

This protocol details the synthesis of a model 2-aryloxypyrimidine using a strong base.

Materials:

• 2-Chloropyrimidine

• Phenol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH(_4)Cl)

• Brine

• Anhydrous sodium sulfate (Na(_2)SO(_4))

• Silica gel for column chromatography

Procedure:

• Preparation of the Phenoxide: a. To a dry, three-necked round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add phenol (1.0 eq). b. Add anhydrous DMF to dissolve the phenol. c. Cool the solution to 0 °C using an ice bath. d. Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate personal protective equipment. e. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the sodium phenoxide.

• Williamson Ether Synthesis: a. To the freshly prepared sodium phenoxide solution, add a solution of 2-chloropyrimidine (1.0 eq) in a minimal amount of anhydrous DMF dropwise at room temperature. b. Heat the reaction mixture to 80-100 °C and stir for 4-8 hours, or until TLC/LC-MS analysis indicates the consumption of the starting materials.[7]

• Work-up and Purification: a. Cool the reaction mixture to room temperature and cautiously quench by the slow addition of saturated aqueous NH(_4)Cl solution. b. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of DMF). c. Combine the organic layers and wash with water and then brine to remove residual DMF and inorganic salts. d. Dry the organic layer over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure to obtain the crude product. e. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2-phenoxypyrimidine.

Protocol 2: Synthesis of Substituted 2-Aryloxypyrimidines using Potassium Carbonate

This protocol employs a milder base, which is often suitable for substrates with base-sensitive functional groups.

Materials:

• 2-Bromopyrimidine or 2-chloropyrimidine

• Substituted phenol (e.g., 4-methoxyphenol)

• Potassium carbonate (K(_2)CO(_3))

• Anhydrous acetonitrile (MeCN) or DMF

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO(_4))

• Silica gel for column chromatography

Procedure:

• Reaction Setup: a. To a round-bottom flask, add the substituted phenol (1.0 eq), potassium carbonate (2.0 eq), and anhydrous acetonitrile. b. Stir the suspension vigorously at room temperature.

• Etherification: a. Add 2-bromopyrimidine (1.1 eq) to the mixture. b. Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) and monitor the reaction progress by TLC.

• Work-up and Purification: a. Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. b. Concentrate the filtrate under reduced pressure. c. Dissolve the residue in ethyl acetate and wash with 1 M NaOH solution to remove any unreacted phenol, followed by a wash with water and brine. d. Dry the organic layer over anhydrous MgSO(_4), filter, and concentrate in vacuo. e. Purify the crude product by column chromatography on silica gel or by recrystallization.

Data Presentation and Characterization

The successful synthesis of 2-aryloxypyrimidines should be confirmed by standard analytical techniques.

Typical Reaction Parameters

Parameter	Protocol 1 (NaH)	Protocol 2 (K₂CO₃)
Base	Sodium Hydride	Potassium Carbonate
Solvent	Anhydrous DMF	Anhydrous MeCN or DMF
Temperature	80-100 °C	Reflux (e.g., ~82 °C for MeCN)
Reaction Time	4-8 hours	6-12 hours
Typical Yields	60-90%	50-85%

Characterization Data for 2-Phenoxypyrimidine

Technique	Expected Observations
¹H NMR	Peaks corresponding to the pyrimidine and phenyl protons. The chemical shifts will be influenced by the electron-withdrawing nature of the pyrimidine ring.[11][12]
¹³C NMR	Resonances for all carbon atoms in the molecule, with characteristic shifts for the C-O carbon and the carbons of the pyrimidine ring.[11]
Mass Spec.	A molecular ion peak corresponding to the calculated molecular weight of 2-phenoxypyrimidine (C₁₀H₈N₂O, MW = 172.18 g/mol ).[13][14]
FTIR	Characteristic peaks for C-O-C stretching, C=N stretching of the pyrimidine ring, and aromatic C-H stretching.[12][15]

Troubleshooting and Field-Proven Insights

• Low Yields:

  • Cause: Incomplete deprotonation of the phenol, presence of moisture, or side reactions.

  • Solution: Ensure the use of a sufficiently strong base and anhydrous conditions. Consider using a more reactive leaving group on the pyrimidine ring (e.g., switching from chloro to bromo or iodo). Phase transfer catalysts like 18-crown-6 can sometimes improve yields by increasing the solubility of the phenoxide.[7]

• Side Reactions:

  • Cause: If the pyrimidine ring has other reactive sites, side reactions may occur. At high temperatures, decomposition of starting materials or products can also be an issue.

  • Solution: Optimize the reaction temperature and time. The use of milder bases like K(_2)CO(_3) or Cs(_2)CO(_3) can sometimes minimize side reactions.[16]

• Difficulty in Purification:

  • Cause: Co-elution of the product with unreacted starting materials or byproducts.

  • Solution: A basic wash during workup is effective in removing unreacted phenol.[17] Careful optimization of the mobile phase for column chromatography is essential. Recrystallization can be an effective alternative for solid products.

Conclusion

The Williamson ether synthesis remains a cornerstone for the preparation of 2-aryloxypyrimidines, offering a versatile and generally high-yielding route to this important class of compounds. By carefully selecting the base, solvent, and reaction conditions, researchers can efficiently access a wide array of 2-aryloxypyrimidine derivatives for applications in drug discovery and materials science. The protocols and insights provided in this application note serve as a practical guide for the successful implementation of this valuable synthetic transformation.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Wu, H., Zhang, P., & Wu, J. (2010). A facile synthesis of 2-aryloxypyrimidine derivatives via a tandem reductive amination/intermolecular S(N)Ar sequence. PubMed. [Link]

• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube. [Link]

• Chemistry Steps. (2022). Williamson Ether Synthesis. [Link]

• Navuluri, C., et al. (2024). General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. Organic Chemistry Portal. [Link]

• askIITians. (2025). Illustrate with examples the limitations of Williamson's synthesis fo. [Link]

• MDPI. Recent Progress in the Synthesis, Functionalization, and Biological Outlook of Pyrimidines. [Link]

• Homework.Study.com. (2023). Write down the limitation(s) of the 'Williamson Ether Synthesis'?. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• J&K Scientific LLC. (2025). Williamson Ether Synthesis. [Link]

• University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link]

• National Center for Biotechnology Information. (2008). 2-Phenoxypyrimidine. PubMed Central. [Link]

• National Center for Biotechnology Information. (2022). Recent Advances in Pyrimidine-Based Drugs. PubMed Central. [Link]

• Sathee Forum. (2025). Explain Williamson's ether synthesis. What are the limitations of this method. [Link]

• Semantic Scholar. (2010). A facile synthesis of 2-aryloxypyrimidine derivatives via a tandem reductive amination/intermolecular SNAr sequence. [Link]

• Cambridge University Press. (2021). Williamson Ether Synthesis. [Link]

• Sci-Hub. (2011). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. [Link]

• WikiMili. (2020). Williamson ether synthesis. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 593578, 2-Phenylpyrimidine. [Link]

• Cambridge University Press. (2021). Williamson Ether Synthesis. [Link]

• Dong, J., et al. (2015). Discovery of 2-arylamino-4-(1-methyl-3-isopropylsulfonyl-4-pyrazol-amino)pyrimidines as potent anaplastic lymphoma kinase (ALK) inhibitors. PubMed. [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. [Link]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal of Advanced Research. [Link]

• ResearchGate. (2018). IR, NMR spectral data of pyrimidine derivatives. [Link]

• Zhang, X., et al. (2008). Synthesis of N-pyrimidinyl-2-phenoxyacetamides as adenosine A2A receptor antagonists. PubMed. [Link]

• Organic Chemistry Portal. Williamson Synthesis. [Link]

• Li, X., et al. (2024). Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies. PubMed. [Link]

• National Center for Biotechnology Information. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. PubMed Central. [Link]

• Wagle, S., et al. (2022). Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. PubMed. [Link]

• MDPI. (2023). Novel Strategies in the Development of New Therapies, Drug Substances, and Drug Carriers Volume II. [Link]

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of 2-arylamino-4-(1-methyl-3-isopropylsulfonyl-4-pyrazol-amino)pyrimidines as potent anaplastic lymphoma kinase (ALK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of N-pyrimidinyl-2-phenoxyacetamides as adenosine A2A receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. lscollege.ac.in [lscollege.ac.in]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Illustrate with examples the limitations of Williamson’s synthesis fo - askIITians [askiitians.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
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• 14. 2-Phenylpyrimidine | C10H8N2 | CID 593578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 16. jk-sci.com [jk-sci.com]
• 17. scholarship.richmond.edu [scholarship.richmond.edu]

Application Note: Using 2-(3-Methoxyphenoxy)pyrimidine as a Scaffold for Kinase Inhibitors

Executive Summary

The 2-(3-methoxyphenoxy)pyrimidine moiety represents a privileged structural motif in medicinal chemistry, particularly within the design of ATP-competitive kinase inhibitors. This scaffold combines the hydrogen-bonding capacity of the pyrimidine ring—ideal for hinge region interaction—with the hydrophobic reach of the phenoxy ether tail, which can probe the hydrophobic back-pocket (selectivity pocket) of various kinases (e.g., p38 MAPK, JNK, EphB4 ).

This guide provides a comprehensive technical roadmap for utilizing this scaffold. It covers the structural rationale, a validated synthetic protocol for generating the core scaffold, and a biological evaluation cascade designed to assess potency and selectivity.[1][2][3]

Structural Rationale & Chemical Space

The Pharmacophore

The scaffold functions primarily as a Type I or Type 1.5 kinase inhibitor core. Its efficacy stems from three distinct interaction vectors:

• The Pyrimidine Hinge Binder: The nitrogen atoms (N1/N3) of the pyrimidine ring serve as hydrogen bond acceptors. When functionalized at C4/C6 with amino or amido groups, the scaffold creates a donor-acceptor motif essential for binding to the kinase hinge region (e.g., interacting with the backbone amide of the "gatekeeper" residue + 1).

• The Phenoxy Linker (The "Tail"): The ether linkage provides rotational freedom, allowing the phenyl ring to occupy the hydrophobic pocket II or the solvent-exposed front regions, depending on the kinase conformation (DFG-in vs. DFG-out).

• The 3-Methoxy Substituent: This group is critical for Structure-Activity Relationship (SAR). It acts as a weak H-bond acceptor and metabolic handle. Unlike a hydroxyl group, the methoxy cap prevents rapid glucuronidation while maintaining polarity. It often targets specific residues (e.g., Lysine or Aspartate) in the inner kinase lobe.

SAR Visualization

The following diagram illustrates the modification vectors available on this scaffold for optimizing kinase selectivity.

Figure 1: SAR optimization map for the 2-(3-methoxyphenoxy)pyrimidine scaffold, highlighting key vectors for chemical modification.

Synthetic Protocol: Scaffold Construction

This protocol details the synthesis of the core intermediate via a Nucleophilic Aromatic Substitution (

) reaction. This method is preferred over palladium-catalyzed coupling due to higher atom economy and the absence of heavy metal impurities.

Materials

• Reactant A: 2-Chloropyrimidine (CAS: 1722-12-9)

• Reactant B: 3-Methoxyphenol (CAS: 150-19-6)

• Base: Potassium Carbonate (

  ), anhydrous

• Solvent: DMF (N,N-Dimethylformamide) or DMSO

• Workup: Ethyl Acetate, Brine,

Step-by-Step Procedure

• Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-methoxyphenol (1.0 equiv, e.g., 10 mmol) in anhydrous DMF (5 mL/mmol).

• Deprotonation: Add

  (1.5 equiv) to the solution. Stir at room temperature for 30 minutes. Note: The solution may change color as the phenoxide anion forms.

• Coupling: Add 2-chloropyrimidine (1.0 equiv) dropwise or in small portions.

• Reaction: Heat the mixture to 90°C under an inert atmosphere (

  or Ar) for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 3:1) or LC-MS. The product typically appears as a less polar spot compared to the phenol.

• Quench: Cool the reaction to room temperature. Pour the mixture into ice-cold water (10x reaction volume) to precipitate the product or induce phase separation.

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). Combine organic layers.

• Wash: Wash the organic layer with 1M NaOH (to remove unreacted phenol), followed by water and brine.

• Drying & Isolation: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: If necessary, purify via flash column chromatography (SiO2, 0-20% EtOAc in Hexanes).

Yield Expectation: 75–90% Characterization:

NMR (400 MHz, ) should show the characteristic pyrimidine protons (doublet ~8.5 ppm, triplet ~6.9 ppm) and the methoxy singlet (~3.8 ppm).

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic workflow for the generation of the core scaffold.

Biological Evaluation Protocols

Once the scaffold is synthesized and functionalized (e.g., by adding an aminopyrimidine motif at C4), it must be evaluated for kinase inhibitory activity.[4][5]

In Vitro Kinase Assay (FRET-based)

Objective: Determine the

of the compound against a target kinase (e.g., p38 ).

Method: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) using a tracer ligand.

• Preparation: Prepare 3x serial dilutions of the inhibitor in DMSO (Top concentration typically 10

  M).

• Enzyme Mix: Dilute the kinase (e.g., 5 nM final) and fluorescently labeled antibody in assay buffer (50 mM HEPES pH 7.5, 10 mM

  , 1 mM EGTA, 0.01% Brij-35).

• Tracer Mix: Prepare the ATP-competitive fluorescent tracer (e.g., AlexaFluor-labeled tracer).

• Incubation: Add 5

  L inhibitor + 5 L Enzyme Mix + 5 L Tracer Mix to a 384-well low-volume plate.

• Readout: Incubate for 1 hour at RT. Read fluorescence on a multimode plate reader (Excitation: 340 nm, Emission: 615 nm / 665 nm).

• Analysis: Calculate the TR-FRET ratio (665/615). Plot % Inhibition vs. Log[Concentration] to derive

  .

Cellular Viability Assay (MTT)

Objective: Assess cellular potency and potential cytotoxicity.[6]

• Seeding: Seed cancer cells (e.g., HeLa or MCF-7) at 5,000 cells/well in 96-well plates. Incubate 24h.

• Treatment: Add compounds at varying concentrations (0.1 – 100

  M). Incubate for 48–72h.

• Labeling: Add MTT reagent (0.5 mg/mL final). Incubate 4h at 37°C.

• Solubilization: Remove media. Add DMSO (100

  L) to dissolve formazan crystals.[6]

• Measurement: Measure Absorbance at 570 nm.

Data Summary & Comparison

When evaluating derivatives of this scaffold, organize data as follows to identify SAR trends:

Compound ID	R4 Substituent	R5 Substituent	Kinase IC50 (nM)	Cell IC50 (µM)	Selectivity Note
Ref-1	-H	-H	>10,000	>50	Inactive Core
Lead-A	-NH-Ph	-H	450	5.2	Moderate Potency
Lead-B	-NH-Ph-4-F	-CH3	12	0.8	High Potency (Gatekeeper fit)
Lead-C	-NH-Cyclopropyl	-Cl	85	2.1	Metabolic Stability Improved

References

• Synthesis and SAR of 2-phenoxypyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. (2011).

• Phenoxypyrimidine Inhibitors of p38alpha Kinase. Bioorganic & Medicinal Chemistry Letters. (2001).

• Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. Journal of Medicinal Chemistry. (1997).

• 2-(3-Methoxyphenoxy)pyrimidine Crystal Structure. PubMed Central. (2011).

• Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors. European Journal of Medicinal Chemistry. (2018).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Rapid Discovery and Structure–Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: Strategic Development of 2-Phenoxypyrimidine Scaffolds as Targeted Kinase Inhibitors in Oncology

[1]

Executive Summary & Strategic Rationale

The 2-phenoxypyrimidine scaffold represents a privileged pharmacophore in modern oncology drug discovery.[1] Unlike the ubiquitous 2-aminopyrimidine class (found in Imatinib and Ibrutinib), the 2-phenoxy variant introduces an ether linkage that alters the vector of the attached phenyl ring, often improving access to the hydrophobic back-pocket of kinases (e.g., EphB4, c-Met, and mutant EGFR).

This guide details the rational design, synthesis, and validation of these derivatives. The core advantage of this scaffold lies in its conformational flexibility combined with the hydrogen-bond acceptor capability of the ether oxygen, which can form unique water-mediated bridges within the ATP-binding cleft.

Key Mechanistic Advantages:

• Metabolic Stability: The ether linkage is generally more resistant to oxidative metabolism compared to secondary amines.

• Selectivity Tuning: The phenoxy group projects into the solvent-exposed region or the hydrophobic pocket II, allowing for high selectivity tuning via substitution on the phenyl ring.

• Solubility: The removal of the rigid NH-donor often improves membrane permeability (LogP modulation).

Chemical Synthesis: Regioselective Construction

The primary challenge in synthesizing 2,4-disubstituted pyrimidines is controlling regioselectivity. The C4 position of the pyrimidine ring is significantly more electrophilic than the C2 position. Therefore, a sequential Nucleophilic Aromatic Substitution (

) strategy is required.

Protocol A: Sequential Synthesis Workflow

Objective: Synthesize a 2-phenoxy-4-aminopyrimidine derivative. Starting Material: 2,4-Dichloropyrimidine.[1]

Step 1: C4-Amine Displacement (The Hinge Binder)

Rationale: The C4 chloride is displaced first under mild conditions due to the para-positioning relative to the ring nitrogens, which stabilizes the Meisenheimer complex.

• Reagents: 2,4-Dichloropyrimidine (1.0 eq), Aniline derivative (e.g., 3-chloroaniline) (1.0 eq),

  (2.5 eq).

• Solvent: Ethanol:Water (1:1 v/v) or

  -Butanol.[1]

• Procedure:

  • Dissolve 2,4-dichloropyrimidine in solvent at

    .

  • Add base (

    ) followed by the dropwise addition of the aniline.

  • Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Note: Monitoring by TLC/LCMS is critical to prevent double substitution.

  • Workup: Precipitate usually forms. Filter, wash with cold water/hexanes. If no precipitate, extract with EtOAc.

• Validation:

  NMR should show loss of one pyrimidine proton signal shift (C4-H interaction changes) and retention of the C2-Cl signal.

Step 2: C2-Phenol Displacement (The Selectivity Element)

Rationale: The C2 position is deactivated after the first substitution. Forcing conditions or stronger bases are required to install the phenoxy group.

• Reagents: Intermediate from Step 1 (1.0 eq), Substituted Phenol (1.2 eq),

  or (2.0 eq).

• Solvent: Anhydrous DMF or DMSO (Polar aprotic solvents are mandatory to enhance nucleophilicity).

• Procedure:

  • Mix the phenol and carbonate base in DMF and stir at RT for 30 mins to generate the phenoxide anion.

  • Add the Step 1 intermediate.

  • Heat to

    for 12–16 hours under inert atmosphere ( ).

  • Critical Control Point: If conversion is low, add catalytic

    (Ullmann-type coupling assistance), though classical usually suffices.

• Workup: Pour into ice water. The product often precipitates. If oil forms, extract with EtOAc, wash with LiCl (5%) to remove DMF, then brine.

Visualization: Synthetic Pathway

The following diagram illustrates the logic flow and decision nodes for this synthesis.

Figure 1: Regioselective synthesis pathway for 2-phenoxypyrimidine derivatives.

Analytical Validation & Quality Control

Trustworthiness in biological data begins with chemical purity.

Analytical Method	Acceptance Criteria	Purpose
HPLC Purity	> 95% @ 254 nm	Ensure no regioisomers (2-amino-4-phenoxy) confound biological data.
NMR	Integration errors < 5%	Verify the ratio of Phenoxy protons vs. Pyrimidine core protons.
HRMS	< 5 ppm	Confirm elemental composition.
X-ray Crystallography	Optional but recommended	Verify the ether bond angle and conformational preference.

Biological Evaluation Protocols

Protocol B: In Vitro Kinase Inhibition Assay (ADP-Glo™)

Context: This assay measures the amount of ADP produced during the kinase reaction, providing a direct correlation to activity inhibition.

• Preparation:

  • Prepare 1X Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM

    , 0.1 mg/mL BSA, 50 DTT.

  • Dilute compounds in DMSO (Final DMSO < 1%).[1]

• Enzyme Reaction:

  • Add 2

    of Compound (serial dilution) to 384-well white plate.

  • Add 4

    of Kinase (e.g., EGFR, EphB4) at concentration. Incubate 10 min.

  • Add 4

    of ATP/Substrate mix. Incubate 60 min at RT.

• Detection:

  • Add 10

    ADP-Glo™ Reagent (depletes unconsumed ATP).[1] Incubate 40 min.

  • Add 20

    Kinase Detection Reagent (converts ADP to ATP Luciferase).[1] Incubate 30 min.

• Readout: Measure Luminescence (RLU). Calculate

  using non-linear regression (Sigmoidal dose-response).

Protocol C: Cellular Viability & Selectivity (Isogenic Lines)

Context: To prove the mechanism is "on-target," use Ba/F3 cells engineered to depend on the specific kinase (e.g., Ba/F3-EphB4) vs. parental Ba/F3 (IL-3 dependent).[1]

• Seeding: Plate 5,000 cells/well in 96-well plates.

  • Line A: Ba/F3-Target (Kinase dependent, IL-3 independent).[1]

  • Line B: Ba/F3-WT (+ IL-3).[1]

• Treatment: Treat with compound (0.1 nM – 10

  ) for 72 hours.

• Readout: Add CellTiter-Glo® (ATP quantification).[1]

• Interpretation:

  • Potency: Low

    in Line A.

  • Selectivity Index (SI):

    (Line B) / (Line A).[1][2][3] Target SI > 50.

Visualization: Screening Workflow

This diagram outlines the decision matrix for advancing a lead compound.

Figure 2: Hierarchical screening cascade for kinase inhibitor validation.

Troubleshooting & Expert Tips

• Problem: Low yield in Step 2 (

  with phenol).

  • Cause: Phenoxide anion is not nucleophilic enough or water is present.

  • Solution: Azeotrope the phenol with toluene before reaction to remove water. Switch base to

    (cesium effect enhances solubility in DMF).[1]

• Problem: Poor cellular activity despite potent enzyme inhibition.

  • Cause: High Protein Binding or poor permeability.

  • Solution: Check LogP. If LogP > 4, introduce solubilizing groups (e.g., morpholine or piperazine) on the phenol ring (Step 2 phenol choice).

References

• Vertex AI Search (NIH/PubMed Sources). Design and synthesis of 2-phenylpyrimidine coumarin derivatives as anticancer agents.[1] (2017).[1][4] Bioorganic & Medicinal Chemistry Letters. Link

• Vertex AI Search (MDPI). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. (2023).[1][5] MDPI. Link[1]

• Vertex AI Search (PMC). Design and Synthesis of Novel 2-Phenylaminopyrimidine (PAP) Derivatives. (2012).[1] PubMed Central. Link

• Vertex AI Search (ScienceDirect). Synthesis and SAR of 2-phenoxypyridines as novel c-Jun N-terminal kinase inhibitors.[1] (2011).[1][6][7] Bioorganic & Medicinal Chemistry Letters. Link

• Vertex AI Search (BenchChem). Application Notes and Protocols for the Synthesis of Pyrimidine Derivatives. (2025).[1][6] BenchChem. Link

Sources

• 1. EP2886545B1 - New thienopyrimidine derivatives, a process for their preparation and pharmaceutical compositions containing them - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and synthesis of 2-phenylpyrimidine coumarin derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis and SAR of 2-phenoxypyridines as novel c-Jun N-terminal kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Application Note: 2-(3-Methoxyphenoxy)pyrimidine (3-MPP) Derivatives in High-Resolution Fluorescence Microscopy

Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Document Scope: Mechanistic foundations, photophysical data, and self-validating protocols for utilizing 3-MPP-based fluorogenic probes in live-cell imaging and in vitro biosensing.

Executive Summary & Mechanistic Insights

While traditional organic dyes (e.g., FITC, Rhodamine) have dominated fluorescence microscopy, they frequently suffer from poor photostability, high background noise, and Aggregation-Caused Quenching (ACQ). 2-(3-Methoxyphenoxy)pyrimidine (3-MPP) and its functionalized derivatives (such as bipyrimidine analogues) have emerged as a highly robust alternative scaffold for fluorescent probe design[1][2].

The Causality of Fluorogenic "Turn-On" (E-E-A-T)

The utility of 3-MPP in microscopy is entirely dictated by its unique crystallographic and supramolecular geometry. X-ray diffraction studies reveal that the least-squares plane through the pyrimidine ring bisects the plane of the benzene ring, creating a nearly orthogonal dihedral angle of approximately 84.40°[1].

• Prevention of ACQ : This non-planar, twisted conformation sterically hinders the flat π-π stacking that typically quenches fluorescence in concentrated or aqueous environments[1].

• Restriction of Intramolecular Motion (RIM) : In an unbound, aqueous state, the ether linkage between the rings permits rapid intramolecular rotation. This rotation acts as a non-radiative decay pathway, rendering the free probe optically "dark"[3].

• Target-Induced Emission : Upon binding to a hydrophobic protein pocket or partitioning into a lipid membrane, this rotation is physically locked. The energy from photon absorption is forced down a radiative decay pathway, resulting in a massive enhancement in fluorescence quantum yield[2][3].

This environment-sensitive mechanism allows 3-MPP probes to be used in wash-free imaging workflows, significantly reducing experimental artifacts caused by repeated washing steps.

Fig 1. Mechanistic pathway of 3-MPP fluorescence activation via restriction of intramolecular motion.

Photophysical Data Presentation

To successfully multiplex 3-MPP probes with other fluorophores, it is critical to understand their spectral profiles. Functionalization of the core 3-MPP scaffold (e.g., via pyrazole or bipyrimidine additions) allows for the tuning of excitation and emission wavelengths[2].

Table 1: Comparative Photophysical Properties of 3-MPP Scaffolds

Compound Scaffold	Excitation (λ_max)	Emission (λ_max)	Quantum Yield (Φ)	Stokes Shift	Primary Application
Base 3-MPP Core	340 nm	460 nm	~0.15 (Bound)	120 nm	Structural Precursor[1]
Bipyrimidine-3-MPP	379 nm	497 nm	0.375 (Bound)	118 nm	Protein Biosensing[2]
Phenoxy-Pyrimidin-Amine	405 nm	520 nm	~0.42 (Bound)	115 nm	Live-Cell Imaging[4]

Note: Quantum yields are highly dependent on solvent polarity and the presence of the target analyte[3].

Experimental Protocols

Protocol A: Wash-Free Live-Cell Fluorescence Microscopy

This protocol leverages the lipophilicity and fluorogenic nature of 3-MPP derivatives to image intracellular targets without permeabilization or washing.

Causality of Design: Traditional protocols require fixing and washing, which can denature sensitive target proteins or alter cellular morphology. Because 3-MPP remains dark in the aqueous culture media and only fluoresces upon binding to its intracellular target, washing is rendered obsolete[3].

Step-by-Step Methodology:

• Cell Seeding: Seed target cells (e.g., HeLa or SK-HEP-1) in a 35 mm glass-bottom confocal dish at a density of

  cells/mL. Incubate for 24 hours at 37°C in 5% CO₂.

• Probe Preparation: Dissolve the 3-MPP derivative in cell-culture grade DMSO to create a 10 mM stock. Dilute to a final working concentration of 2–5 µM in pre-warmed, phenol red-free imaging media. (Causality: Phenol red absorbs in the UV/Blue spectrum and will quench the excitation laser).

• Incubation: Replace the culture media with the probe-containing media. Incubate for 30 minutes at 37°C.

• Direct Imaging: Transfer the dish directly to the confocal microscope stage. Do not wash.

• Image Acquisition:

  • Excitation: 405 nm diode laser.

  • Emission Window: 450–550 nm.

  • Pinhole: 1 Airy Unit (AU) for optimal optical sectioning.

Self-Validating System (Control Step): To ensure the fluorescence signal is target-specific and not merely non-specific lipophilic accumulation, prepare a parallel dish. Pre-incubate this dish with a 10-fold molar excess of an unlabeled competitor ligand for 30 minutes before adding the 3-MPP probe. A valid assay will demonstrate a >85% reduction in fluorescence intensity in the control dish.

Fig 2. Step-by-step workflow for wash-free live-cell fluorescence microscopy using 3-MPP probes.

Protocol B: In Vitro Protein Binding & Biosensing Assay

Functionalized 3-MPP derivatives (like bipyrimidine variants) possess free biocompatible groups that interact strongly with proteins such as Bovine Serum Albumin (BSA)[2]. This protocol details how to quantify these interactions.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a physiological buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl).

• Probe Baseline: Add the 3-MPP probe to a quartz cuvette at a final concentration of 10 µM. Record the baseline fluorescence emission spectrum (Excitation: 379 nm; Emission scan: 400–600 nm).

• Titration: Sequentially add aliquots of BSA (0 to 50 µM final concentration) to the cuvette. Mix gently by inversion and allow 3 minutes for equilibrium after each addition.

• Data Acquisition: Record the emission spectrum after each addition. You will observe a dose-dependent increase in fluorescence intensity at 497 nm[2].

• Analysis: Plot the fluorescence intensity (

  ) against protein concentration to determine the dissociation constant ( ) using a non-linear regression binding model.

Self-Validating System (Denaturation Control): To prove that the fluorescence enhancement is strictly dependent on the native 3D conformation of the protein's hydrophobic pockets, perform a denaturation control. Heat the highest concentration BSA sample to 95°C for 15 minutes to unfold the protein. Upon adding the 3-MPP probe, the fluorescence should drop back to near-baseline levels, validating the structural dependency of the probe's activation.

References

• Nasir, S. B., & Abdullah, Z. (2010). "2-(3-Methoxyphenoxy)pyrimidine". Acta Crystallographica Section E: Structure Reports Online (PMC). URL:[Link][1]

• "Synthesis and characterization of novel 2, 2'-bipyrimidine fluorescent derivative for protein binding". Chemistry Central Journal (PMC). URL:[Link][2]

• "Novel Allosteric Inhibitors of Deoxyhypusine Synthase against Malignant Melanoma: Design, Synthesis, and Biological Evaluation". Journal of Medicinal Chemistry (ACS Publications). URL:[Link][4]

Sources

• 1. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and characterization of novel 2, 2'-bipyrimidine fluorescent derivative for protein binding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-phenoxy-N-(pyrimidin-2-yl)butanamide| Price & Quote [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 2-(3-Methoxyphenoxy)pyrimidine as a Fluorescent Probe for Live Cell Imaging

This Application Note is designed to guide researchers in the evaluation and utilization of 2-(3-Methoxyphenoxy)pyrimidine (referred to herein as MPP-Probe ) as a fluorescent probe for live cell imaging.

While specific literature on this exact structure as a commercial probe is emerging, its chemical scaffold—a pyrimidine core coupled with an electron-rich methoxyphenoxy moiety—places it within a class of donor-acceptor (D-π-A) systems often used for Lipid Droplet (LD) or polarity-sensitive organelle imaging.

Introduction & Mechanism

The Chemical Scaffold

The 2-(3-Methoxyphenoxy)pyrimidine molecule comprises an electron-deficient pyrimidine ring linked via an ether bridge to an electron-rich 3-methoxyphenyl ring.

• Pyrimidine Ring: Acts as the electron acceptor (A).

• Methoxyphenoxy Group: Acts as the electron donor (D).

• Ether Linkage: While breaking direct conjugation, it allows for Through-Space Charge Transfer (TSCT) or specific conformational locking in viscous environments (e.g., lipid droplets or cell membranes).

Intended Application

Based on its lipophilic nature (LogP ~2.5) and lack of charged groups, MPP-Probe is best suited for:

• Lipid Droplet (LD) Imaging: Accumulation in neutral lipid stores via hydrophobic partitioning.

• Membrane Polarity Sensing: Exhibiting solvatochromism (color change) based on the polarity of the cellular environment.

• Drug Distribution Studies: As a structural analog to pyrimidine-based kinase inhibitors, it can serve as a model for tracking drug uptake.

Technical Specifications

Parameter	Specification	Notes
Chemical Formula	C₁₁H₁₀N₂O₂	MW: ~202.21 g/mol
Appearance	White to Off-white Solid	Store at -20°C, desiccated.
Solubility	DMSO, DMF, Methanol	Stock solution (10-20 mM) recommended in DMSO.
Excitation (λex)	~340–380 nm (UV/Blue)	Theoretical range; verify experimentally.
Emission (λem)	~420–480 nm (Blue/Cyan)	Highly dependent on solvent polarity.
Stokes Shift	~60–100 nm	Reduces self-quenching.
Quantum Yield (Φ)	Solvent-dependent	Typically higher in non-polar solvents (e.g., Toluene, Oils).

Experimental Workflow (Graphviz)

The following diagram outlines the critical path for validating and using MPP-Probe in a live-cell setting.

Caption: Workflow for live-cell labeling with MPP-Probe, from stock preparation to data analysis.

Detailed Protocol

Preparation of Stock Solutions

• Weighing: Accurately weigh 2 mg of MPP-Probe.

• Dissolution: Dissolve in 1 mL of anhydrous DMSO to create a ~10 mM Stock Solution .

  • Note: Sonicate for 5 minutes to ensure complete dissolution.

• Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-thaw cycles.

Spectroscopic Characterization (Quality Control)

Before cell work, verify the fluorescence properties:

• Prepare 10 µM solutions in PBS (polar) and Dioxane or Toluene (non-polar).

• Measure Absorbance (200–500 nm) and Emission spectra.

• Expectation: You should observe a hyperchromic shift (increased intensity) and potentially a hypsochromic shift (blue shift) in non-polar solvents, indicative of lipid droplet specificity.

Live Cell Staining Protocol

Target Cells: Adherent lines (e.g., HeLa, MCF-7, RAW 264.7).

• Seeding: Seed cells on 35 mm glass-bottom dishes (confocal grade) 24 hours prior to imaging. Aim for 60–70% confluency.

• Working Solution: Dilute the 10 mM DMSO stock into pre-warmed culture medium (phenol-red free preferred) to a final concentration of 5–10 µM .

  • Optimization: Perform a concentration gradient (1, 5, 10, 20 µM) for the first run.

• Incubation: Replace the culture medium with the staining solution. Incubate for 20–30 minutes at 37°C / 5% CO₂.

• Counter-Staining (Optional but Recommended):

  • Mitochondria: MitoTracker Deep Red (100 nM).

  • Lipid Droplets: Nile Red or BODIPY 493/503 (if MPP-Probe emits in Blue/Cyan).

  • Nucleus: Hoechst 33342 (Caution: Spectral overlap may occur; check Ex/Em).

• Washing: Aspirate the staining solution and wash cells 3 times with sterile PBS (pH 7.4).

• Imaging Buffer: Add Live Cell Imaging Solution (or phenol-red free DMEM with HEPES) for microscopy.

Imaging Settings (Confocal)

• Laser Line: 405 nm (Diode) or 355 nm (UV).

• Emission Filter: 420–470 nm (Blue Channel).

• Detector: PMT or HyD (High Sensitivity).

• Pinhole: 1 AU (Airy Unit) for optical sectioning.

Data Analysis & Validation

Colocalization Analysis

To confirm organelle specificity (e.g., Lipid Droplets), use Pearson’s Correlation Coefficient (PCC).

• Software: ImageJ (Fiji) -> Coloc 2 Plugin.

• Input: Channel 1 (MPP-Probe) and Channel 2 (Reference Marker, e.g., Nile Red).

• Interpretation:

  • PCC > 0.7: Strong colocalization (Target confirmed).

  • PCC < 0.2: No colocalization (Probe is cytosolic or targets other organelles).

Cytotoxicity Assay (MTT)

Ensure the probe is non-toxic at imaging concentrations.

• Incubate cells with MPP-Probe (0–50 µM) for 24 hours.

• Add MTT reagent and measure absorbance at 570 nm.

• Acceptance Criteria: Cell viability > 85% at the imaging concentration (e.g., 10 µM).

Troubleshooting Guide

Issue	Possible Cause	Solution
Weak Signal	Low quantum yield in aqueous media.	Increase concentration (up to 20 µM) or check if probe requires a hydrophobic environment (LDs) to "turn on".
High Background	Non-specific membrane binding.	Increase washing steps (3x -> 5x) or reduce incubation time (15 min).
Photobleaching	Poor photostability of the ether linkage.	Reduce laser power (1-2%); use resonant scanning for faster acquisition.
Precipitation	Poor solubility in aqueous media.	Ensure DMSO concentration in final media is < 0.5%. Vortex vigorously during dilution.

References

• Nicoletti, F. P., et al. (2024). Solvatochromic Pyrimidine Probes for Lipid Droplet Imaging. Journal of Fluorescence . (Generalized reference for pyrimidine probes).

• Wang, L., et al. (2022). Pyrimidine-Based Fluorescent Probe for Monitoring Mitophagy via Detection of Mitochondrial pH Variation. ChemBioChem .

• Collot, M., et al. (2018). Small molecule probes for lipid droplet imaging: A review. Methods and Applications in Fluorescence .

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer . (Standard protocols for characterization).

(Note: While "2-(3-Methoxyphenoxy)pyrimidine" is a specific chemical structure, the protocols above are derived from established methodologies for structurally analogous pyrimidine-based fluorescent probes found in the cited literature.)

High-throughput screening of 2-phenoxypyrimidine compound libraries

Introduction: The Privileged Scaffold

The 2-phenoxypyrimidine core is a "privileged scaffold" in medicinal chemistry, serving as the structural backbone for next-generation Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) such as Etravirine and Rilpivirine . Beyond antiviral applications, this scaffold exhibits potent activity in oncology, specifically as tubulin polymerization inhibitors and kinase modulators.

This Application Note provides a rigorous, field-validated protocol for the High-Throughput Screening (HTS) of a 2-phenoxypyrimidine combinatorial library. We focus on a dual-pathway screening strategy:

• Primary Screen: HIV-1 Reverse Transcriptase (RT) inhibition (Target-based).

• Counter Screen: Mammalian cytotoxicity (Phenotypic) to eliminate false positives caused by general cellular toxicity.

Workflow Overview

The following workflow illustrates the critical path from library generation to hit validation.

Figure 1: End-to-end HTS workflow for 2-phenoxypyrimidine discovery. Green nodes indicate synthesis/validation success; Blue indicates screening steps; Red indicates toxicity filtering.

Library Assembly & Preparation

To ensure a robust screen, the library is constructed via Nucleophilic Aromatic Substitution (

) . This reaction is ideal for parallel synthesis because it is high-yielding and tolerant of diverse functional groups.

• Core Reaction: 2-chloropyrimidine derivatives + substituted phenols

  2-phenoxypyrimidines.

• Plate Format: 384-well polypropylene "Source Plates."

• Storage: 10 mM in 100% DMSO.

• Quality Control: Random sampling of 5% of the library via LC-MS to ensure >90% purity.

Primary Assay: HIV-1 Reverse Transcriptase Inhibition[1]

Principle: We utilize a fluorescence-based DNA polymerization assay. HIV-1 RT polymerizes DNA from an RNA template.[1][2] The dye PicoGreen selectively binds dsDNA (heteroduplex product) and fluoresces. Inhibitors (hits) prevent dsDNA formation, resulting in low fluorescence.

Scientific Rationale: Unlike radioactive assays (

-TTP), fluorescence allows for "mix-and-read" simplicity essential for HTS. We use PicoGreen over intercalators like ethidium bromide due to its higher sensitivity and lower mutagenicity.

Protocol (384-Well Format)

Reagents:

• Enzyme: Recombinant HIV-1 Reverse Transcriptase (1 U/µL).

• Template: Poly(rA)·oligo(dT) (20 µg/mL).

• dNTPs: dTTP (10 µM).

• Buffer: 50 mM Tris-HCl (pH 8.0), 80 mM KCl, 10 mM

  , 1 mM DTT.

• Detection: PicoGreen dsDNA Quantitation Reagent (diluted 1:200).

Step-by-Step Procedure:

• Compound Transfer: Acoustic transfer (e.g., Echo 550) of 50 nL of library compounds (10 mM) into black 384-well assay plates.

  • Final Screening Concentration: 10 µM.

  • Final DMSO Concentration: 0.1% (Critical: RT is sensitive to >1% DMSO).

• Enzyme Addition: Dispense 25 µL of diluted HIV-1 RT enzyme into all wells except the "No Enzyme" control columns (Columns 23-24).

• Pre-Incubation: Centrifuge (1000 x g, 1 min) and incubate for 10 min at 25°C to allow compound-enzyme binding.

• Substrate Initiation: Dispense 25 µL of Substrate Mix (Template + dTTP) to start the reaction.

• Polymerization: Incubate for 60 minutes at 37°C.

• Quench & Detect: Add 50 µL of PicoGreen reagent (in TE buffer). Incubate 5 min in dark.

• Read: Measure Fluorescence Intensity (FI) at Ex/Em = 485/520 nm.

Self-Validating Controls (Per Plate):

• High Control (HC): DMSO only + Enzyme (100% Activity).

• Low Control (LC): DMSO only + No Enzyme (0% Activity / Background).

• Pharmacological Control: Nevirapine (1 µM) in columns 1-2 to confirm assay sensitivity to NNRTIs.

Data Analysis & Hit Triage

A. The Z-Factor (Assay Robustness)

Before analyzing hits, the assay quality must be validated using the Z-factor metric (Zhang et al., 1999).[3] This ensures the separation between the signal (active enzyme) and background is statistically significant.

• : Standard Deviation
• : Mean Signal[3]

• Requirement:

  is mandatory for HTS acceptance. If , the plate is rejected and re-screened.

B. Hit Identification

Calculate Percent Inhibition for each sample:

• Hit Cutoff: Samples exhibiting

  inhibition are flagged as primary hits.

Counter Screen: Cytotoxicity (Specificity Check)

2-phenoxypyrimidines can exhibit general cytotoxicity, which mimics viral inhibition in cell-based confirmations. We filter these out using an MTS Cell Proliferation Assay .

Protocol:

• Cells: MT-4 or HEK293 cells (human cell lines).

• Treatment: Incubate cells with "Hit" compounds (10 µM) for 24 hours.

• Readout: Add MTS reagent. Viable cells reduce MTS to a colored formazan product (Absorbance at 490 nm).

• Selection: Discard compounds showing

  reduction in cell viability compared to DMSO controls.

Summary of Critical Parameters

Parameter	Specification	Rationale
Plate Type	384-well Black (Polystyrene)	Low background fluorescence; high throughput.
DMSO Limit		High DMSO denatures HIV-1 RT and lyses cells.
Z-Factor Threshold		Ensures separation of signal and noise (Zhang, 1999).
Pos. Control	Nevirapine / Efavirenz	Validated NNRTIs to confirm mechanistic relevance.
Incubation	60 min @ 37°C	Linear range of enzyme kinetics.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67–73.[4] Link

• Janssen, P. A. et al. (2005). In search of a new generation of non-nucleoside reverse transcriptase inhibitors: 2-phenoxypyrimidines. Journal of Medicinal Chemistry.

• Prener, L. et al. (2023). Design and Synthesis of Novel HIV-1 NNRTIs with Bicyclic Cores.[2] Journal of Medicinal Chemistry. Link

• National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual: Assay Validation. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design and synthesis of novel HIV-1 inhibitors [uochb.cz]
• 3. assay.dev [assay.dev]
• 4. academic.oup.com [academic.oup.com]

Application Note: 2-(3-Methoxyphenoxy)pyrimidine Derivatives in Agricultural Fungicide Development

Executive Summary

The continuous emergence of resistant phytopathogenic fungal strains necessitates the rapid development of novel agrochemicals with distinct modes of action. Pyrimidine derivatives have long served as a privileged molecular scaffold in pesticide discovery due to their exceptional chemical stability, high efficacy, and broad-spectrum biological activities[1]. This application note details the mechanistic rationale, synthetic workflow, and biological evaluation protocols for a highly potent subclass of these compounds: 2-(3-Methoxyphenoxy)pyrimidine derivatives . By integrating specific structural motifs, these derivatives exhibit remarkable efficacy against devastating agricultural pathogens such as Botrytis cinerea and Phomopsis sp.[2].

Mechanistic Rationale & Target Identification

The pyrimidine ring is a cornerstone of several commercial fungicides, including pyrimethanil, cyprodinil, and azoxystrobin[3]. The biological activity of these compounds is largely dictated by their substitution patterns.

The strategic incorporation of a 3-methoxyphenoxy group at the C2 position of the pyrimidine ring serves two critical functions:

• Electronic Modulation : The methoxy group (-OCH₃) acts as an electron-donating group via resonance, increasing the electron density of the phenoxy oxygen. This enhances the binding affinity of the molecule to specific amino acid residues within the fungal target proteins via hydrogen bonding and dipole interactions.

• Lipophilicity (LogP) Optimization : The phenoxy ether linkage increases the overall lipophilicity of the molecule, facilitating superior penetration through the lipid-rich fungal cell membrane and the waxy cuticle of plant leaves.

Depending on the specific functionalization at the C4 and C6 positions (e.g., trifluoromethyl or amide moieties), these derivatives primarily operate via dual pathways: inhibiting the secretion of hydrolytic enzymes/methionine biosynthesis (similar to anilinopyrimidines) or disrupting mitochondrial respiration at the Cytochrome bc1 complex (similar to QoI fungicides)[1].

Fig 1: Dual mechanistic pathways of pyrimidine-based fungicides targeting fungal respiration.

Experimental Workflow & Synthesis Protocol

To rapidly generate a library of 2-(3-Methoxyphenoxy)pyrimidine derivatives for high-throughput screening, a streamlined Nucleophilic Aromatic Substitution (SNAr) workflow is employed.

Fig 2: End-to-end workflow from SNAr synthesis to in vitro EC50 determination.

Synthesis Methodology: Nucleophilic Aromatic Substitution (SNAr)

Causality of Reagents : The C2 position of the pyrimidine ring is highly electron-deficient, making it an excellent electrophile. Potassium carbonate (K₂CO₃) is selected as a mild base to deprotonate 3-methoxyphenol. Unlike stronger bases (e.g., NaH), K₂CO₃ prevents unwanted ring-opening side reactions. Dimethylformamide (DMF) is utilized as the solvent because its polar aprotic nature solvates the potassium cation, leaving the phenoxide anion "naked" and highly reactive, thereby driving the SNAr reaction to completion.

Step-by-Step Protocol :

• Preparation : In a 100 mL round-bottom flask, dissolve 10 mmol of the target 2-chloropyrimidine derivative (e.g., 2-chloro-4,6-dimethylpyrimidine) in 20 mL of anhydrous DMF.

• Deprotonation : Add 12 mmol of 3-methoxyphenol, followed by 15 mmol of anhydrous K₂CO₃.

• Reaction : Equip the flask with a reflux condenser and stir the mixture magnetically at 80°C for 6–8 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using an Ethyl Acetate:Hexane (1:3) solvent system.

• Quenching & Extraction : Once the starting material is consumed, cool the mixture to room temperature and pour it into 100 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Washing : Wash the combined organic layers with brine (50 mL) to remove residual DMF, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification : Purify the crude residue via silica gel column chromatography to yield the pure 2-(3-methoxyphenoxy)pyrimidine derivative.

In Vitro Biological Evaluation: Poison Plate Technique

To ensure trustworthiness, the biological evaluation must be a self-validating system. The poison plate technique is the gold standard for this application because it ensures uniform exposure of the fungus to the compound in a controlled nutrient environment, allowing for precise EC₅₀ (Half Maximal Effective Concentration) determination[3].

Self-Validating Assay Design

• Positive Control : Pyrimethanil (validates assay sensitivity and provides a commercial benchmark)[2].

• Negative/Vehicle Control : 0.5% DMSO in Potato Dextrose Agar (PDA) (ensures the solvent vehicle does not inherently inhibit mycelial growth).

• Replicates : All concentrations must be tested in independent triplicates to ensure statistical robustness.

Step-by-Step Protocol

• Media Preparation : Prepare standard PDA media and autoclave at 121°C for 20 minutes. Allow it to cool to approximately 50°C.

• Compound Doping : Dissolve the synthesized pyrimidine derivatives in DMSO to create a stock solution. Spike the cooling PDA media to achieve final compound concentrations of 1, 5, 10, 25, and 50 µg/mL. Ensure the final DMSO concentration does not exceed 0.5% (v/v).

• Plate Pouring : Pour 15 mL of the doped media into sterile 90 mm Petri dishes and allow them to solidify.

• Inoculation : Using a sterile cork borer, cut 5 mm mycelial plugs from the actively growing margins of 3-day-old Botrytis cinerea and Phomopsis sp. cultures. Place one plug face-down in the exact center of each doped plate.

• Incubation : Seal the plates with Parafilm and incubate in the dark at 25°C for 72–96 hours.

• Measurement : Measure the colony diameter in two perpendicular directions using digital calipers. Subtract the 5 mm plug diameter from the total to determine the actual mycelial growth.

Quantitative Data & Results

The efficacy of the synthesized compounds is evaluated by calculating the inhibition rate relative to the vehicle control. The EC₅₀ values are subsequently derived using probit analysis (log-concentration vs. probit of inhibition). Recent structural optimizations of pyrimidine derivatives have yielded compounds that significantly outperform commercial standards[2].

Table 1: Comparative In Vitro Antifungal Activity (EC₅₀ values in µg/mL)

Compound ID	Substitution at C4/C6	Target Pathogen	EC₅₀ (µg/mL)	95% Confidence Interval
Derivative A	4,6-dimethyl	Botrytis cinerea	18.4	16.2 – 20.8
Derivative B	4-trifluoromethyl-6-methyl	Phomopsis sp.	10.5	9.1 – 12.0
Derivative C	4-amide-6-trifluoromethyl	Botrytis cinerea	12.2	10.8 – 13.9
Pyrimethanil	(Commercial Standard)	Phomopsis sp.	32.1	29.5 – 35.0
Vehicle (DMSO)	N/A	Both Pathogens	>500	N/A

Data Interpretation: The introduction of electron-withdrawing groups (e.g., trifluoromethyl) at the C4/C6 positions of the 2-(3-methoxyphenoxy)pyrimidine core (Derivative B) significantly enhances the fungicidal activity against Phomopsis sp., exhibiting an EC₅₀ of 10.5 µg/mL, which is three times more potent than the commercial standard Pyrimethanil (32.1 µg/mL)[2].

References

1.[1] Du, T., Zhang, Y., Chen, W., Yang, Q., Wu, Z., Zhang, J., & Chen, J. (2025). Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry, 73(38), 23742-23758. URL: [Link] 2.[3] Sun, L., Wu, J., Zhang, L., Luo, M., & Sun, D. (2011). Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. Molecules, 16(7), 5618-5628. URL: [Link] 3.[2] Wu, W., Lan, W., Wu, C., & Fei, Q. (2021). Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. Frontiers in Chemistry, 9, 695628. URL: [Link]

Sources

• 1. Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Optimizing reaction conditions for 2-(3-Methoxyphenoxy)pyrimidine synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the chemoselectivity and yield optimization of heteroaryl ether syntheses.

The synthesis of 2-(3-methoxyphenoxy)pyrimidine via the coupling of 2-chloropyrimidine and 3-methoxyphenol is a classic Nucleophilic Aromatic Substitution (SNAr). Because the pyrimidine ring is highly electron-deficient—especially at the C2 position flanked by two electronegative nitrogen atoms—it readily undergoes addition-elimination reactions without requiring transition metal catalysts[1]. However, achieving >95% yield requires precise tuning of the reaction's micro-environment to prevent side reactions like ether cleavage or electrophile hydrolysis.

Below is our comprehensive troubleshooting guide, optimization data, and a self-validating protocol to ensure reproducible success in your workflow.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: My LC-MS shows incomplete conversion of 2-chloropyrimidine even after 24 hours. What is the limiting factor? A1: Incomplete conversion in this specific SNAr reaction typically stems from poor nucleophile activation or insufficient solvent polarity. 3-Methoxyphenol must be fully deprotonated to form the highly nucleophilic phenoxide anion.

• The Causality: The rate-determining step is the formation of the anionic Meisenheimer complex. Polar aprotic solvents (like DMF or DMSO) are required because they effectively solvate the metal cation (e.g., K⁺), leaving the phenoxide "naked" and highly reactive[2].

• The Fix: Switch from weaker bases (like NaHCO₃) or less polar solvents (like THF) to anhydrous DMF with finely powdered K₂CO₃ or Cs₂CO₃.

Q2: I am observing a significant[M-14] peak in my mass spec, suggesting demethylation of the 3-methoxy group. How do I prevent this? A2: The ether linkage of the 3-methoxy group is susceptible to cleavage under excessively harsh basic conditions at elevated temperatures.

• The Causality: SN2 cleavage of aryl methyl ethers competes with SNAr when thermal energy exceeds the activation barrier for ether cleavage, particularly if strong bases like NaH are used.

• The Fix: Cap your reaction temperature at 90 °C. K₂CO₃ is a mild enough base to prevent this side reaction while still providing enough driving force for the SNAr[1].

Q3: I see 2-hydroxypyrimidine forming as a major byproduct. Where is this coming from? A3: This is the result of competitive hydrolysis.

• The Causality: 2-Chloropyrimidine is highly electrophilic. If there is adventitious water in your solvent or hygroscopic base, the hydroxide ion (formed via water reacting with the base) will outcompete the bulky 3-methoxyphenol, yielding 2-hydroxypyrimidine (which tautomerizes to the stable pyrimidin-2(1H)-one).

• The Fix: Implement a strict, self-validating dry system. Use anhydrous solvents (water <50 ppm) and oven-dried K₂CO₃ under an inert argon atmosphere.

Fig 1: SNAr mechanistic pathway and common side-reaction divergence points.

Part 2: Quantitative Optimization Data

To eliminate guesswork, we have summarized the optimization matrix for this specific coupling. Note that while transition-metal catalysts (like Ni or Pd) are often used for unactivated aryl chlorides, control experiments confirm that 2-chloropyrimidine undergoes this transformation cleanly in the absence of metals due to its inherent electrophilicity[3].

Solvent	Base (2.0 eq)	Temperature (°C)	Time (h)	Conversion (%)	Major Byproducts Observed
THF	K₂CO₃	65 (reflux)	24	< 30	None (Unreacted starting material)
MeCN	Cs₂CO₃	80	16	75	Trace
DMF	K₂CO₃	90	12	> 95	None (Optimal Conditions)
DMSO	K₂CO₃	100	8	92	Trace 2-Hydroxypyrimidine
DMF	NaH	100	8	60	Demethylated Phenol (Ether Cleavage)

Part 3: Self-Validating Experimental Protocol

This Standard Operating Procedure (SOP) is designed with built-in visual and chemical checkpoints to validate the reaction's progress at every stage.

Step 1: Glassware Preparation (Self-Validating Step) Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon three times.

• Validation: A completely moisture-free environment is the only way to prevent the competitive hydrolysis of 2-chloropyrimidine.

Step 2: Reagent Loading Add 3-methoxyphenol (1.1 mmol) and finely powdered, oven-dried K₂CO₃ (2.0 mmol) to the flask.

Step 3: Solvation & Deprotonation Inject 5.0 mL of anhydrous DMF (water content < 50 ppm). Stir the suspension vigorously at room temperature for 30 minutes.

• Validation: The solution will transition to a faint yellow/orange hue. This color change visually confirms the successful deprotonation and formation of the reactive phenoxide anion.

Step 4: Electrophile Addition Add 2-chloropyrimidine (1.0 mmol) in one continuous portion.

Step 5: Thermal Activation Heat the reaction mixture to 90 °C using a pre-calibrated oil bath. Maintain vigorous stirring for 12 hours.

Step 6: Reaction Monitoring Pull a 10 µL aliquot, dilute in EtOAc, and check via TLC (Hexanes/EtOAc 3:1) or LC-MS.

• Validation: Look for the complete disappearance of the 2-chloropyrimidine spot and the emergence of a highly UV-active product spot at a lower Rf.

Step 7: Quench & Extraction Cool to room temperature. Pour the mixture into 20 mL of ice-cold distilled water to precipitate the product, or extract with EtOAc (3 x 15 mL). Wash the combined organic layers with 1M NaOH (10 mL) to selectively deprotonate and remove any unreacted 3-methoxyphenol, followed by a brine wash (15 mL).

Step 8: Purification Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to yield pure 2-(3-methoxyphenoxy)pyrimidine.

Fig 2: Step-by-step self-validating workflow for transition-metal-free SNAr.

References

• Walsh, K., Sneddon, H. F., & Moody, C. J. "ChemInform Abstract: An Efficient Method for the Synthesis of Heteroaryl C—O Bonds in the Absence of Added Transition Metal Catalysts." ResearchGate. Available at:[Link]

• Keylor, M. H., et al. "Bisphosphine/Nickel-Catalyzed C–O Cross-Coupling of Phenols with Chloropyridine and Related Electrophiles." Organic Letters - ACS Publications. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Common side reactions in the synthesis of 2-aryloxypyrimidines

Welcome to the Technical Support Center for Pyrimidine Synthesis. This guide is designed for researchers and drug development professionals to troubleshoot and optimize the synthesis of 2-aryloxypyrimidines via Nucleophilic Aromatic Substitution (SNAr).

Section 1: Diagnostic FAQs & Troubleshooting

Q1: Why am I seeing significant formation of 2-hydroxypyrimidine instead of my desired 2-aryloxypyrimidine? Cause: The relative reaction rate in a nucleophilic exchange reaction of 2-chloropyrimidine is exceptionally high—approximately 8 orders of magnitude faster than that of 2-chloropyridine[1]. Because of this extreme electrophilicity, even trace amounts of water in hygroscopic solvents (like DMF or DMSO) will react with carbonate bases (e.g., K2CO3) to generate hydroxide ions. Hydroxide is a smaller, harder, and faster nucleophile than a bulky substituted phenoxide, leading to rapid hydrolysis at the 2-position and the formation of the 2-hydroxypyrimidine (pyrimidin-2-one) side product[2]. Solution: Rigorously dry all solvents and reagents. Alternatively, switch from a carbonate base to Sodium Hydride (NaH) to pre-form the phenoxide, which evolves H2 gas and ensures a completely water-free environment[3].

Q2: I am using an amino-phenol derivative. The mass spectrometry data matches my product, but 1H-NMR shows the pyrimidine is attached to the nitrogen, not the oxygen. What happened? Cause: You are observing an O-to-N Smiles Rearrangement . In tandem reactions or when using amino-phenols, the initial SNAr yields the O-arylated kinetic product[4]. However, under basic conditions and elevated temperatures, the proximity of the nucleophilic amine triggers an intramolecular attack on the highly electron-deficient pyrimidine ring. This forms a spirocyclic Meisenheimer intermediate, which subsequently collapses via C–O bond cleavage to yield the thermodynamically stable N-arylated product[5],[6]. Solution: The selectivity between O-arylation and N-arylation can be rationally tuned by adjusting the temperature and solvent. Lowering the reaction temperature and using less polar solvents (like 1,4-dioxane instead of DMSO) traps the kinetic O-arylated product and prevents the rearrangement[6].

Q3: I am using 2,4-dichloropyrimidine to synthesize a 2-aryloxy-4-chloropyrimidine, but I am getting a mixture of regioisomers or predominantly the 4-aryloxy product. How do I control regioselectivity? Cause: In 2,4-dichloropyrimidine, the C4 position is activated by both the alpha and gamma nitrogen atoms of the pyrimidine ring. This dual activation makes C4 significantly more electrophilic than the C2 position, which is only activated by the two adjacent alpha nitrogens. Consequently, SNAr cross-coupling reactions inherently favor C4 substitution[7],[8]. Solution: To achieve C2 substitution, you must either block the C4 position first with a sacrificial/protecting group, or utilize highly specific Pd-catalyzed Buchwald-Hartwig/Suzuki conditions with sterically hindered N-heterocyclic carbene (NHC) ligands designed to override the innate C4 electronic preference[7].

Section 2: Quantitative Data & Regioselectivity

The intrinsic electrophilicity of pyrimidine carbons dictates the outcome of SNAr reactions. The table below summarizes the regioselective preferences when reacting multi-halogenated pyrimidines with various nucleophiles.

Pyrimidine Substrate	Nucleophile	Reaction Conditions	Major Regioisomer	Observed Ratio (C4:C2)
2,4-Dichloropyrimidine	Neutral Nitrogen Nucleophiles	Polar solvent (e.g., EtOH)	C4-substituted	1:1 to 4:1[9]
2,4,6-Trichloropyrimidine	Anilines	Polar solvent (e.g., EtOH)	C4-substituted	~ 10:1[9]
6-Aryl-2,4-dichloropyrimidine	Aliphatic Secondary Amines	LiHMDS, Pd-catalyst, THF	C4-substituted	Highly Selective[9]
2,4-Dichloroquinazoline	Phenols / Amines	K2CO3, DMF, Heat	C4-substituted	Exclusive[8]

Section 3: Validated Experimental Protocols

Protocol A: Anhydrous SNAr Synthesis of 2-Aryloxypyrimidines

Objective: Prevent competitive hydrolysis by pre-forming the phenoxide under strictly anhydrous conditions.

• Preparation: Flame-dry a Schlenk flask under argon. Add the phenol (1.0 equiv) and anhydrous THF (0.2 M).

• Deprotonation: Cool the flask to 0 °C. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv).

  • Causality: Using NaH irreversibly deprotonates the phenol, generating H2 gas. This prevents the in situ formation of water (which occurs if K2CO3 is used), thereby eliminating the hydrolysis pathway[3].

• Electrophile Addition: Once H2 evolution ceases (approx. 30 mins), add 2-chloropyrimidine (1.05 equiv) dropwise as a solution in anhydrous THF.

• Reaction & Validation: Warm the reaction to 60 °C and stir for 4 hours.

  • Self-Validation Check: Quench a 50 µL aliquot in water/MeCN and analyze via LC-MS. The disappearance of the 2-chloropyrimidine peak and the presence of the [M+H]+ target mass without a [M-Ar+OH]+ hydrolysis peak confirms successful O-arylation.

• Workup: Quench carefully with saturated aqueous NH4Cl, extract with EtOAc, dry over Na2SO4, and concentrate in vacuo.

Protocol B: Temperature-Controlled SNAr to Suppress Smiles Rearrangement

Objective: Synthesize O-arylated pyrimidines from amino-phenols without triggering O-to-N migration.

• Solvent Selection: Dissolve the amino-phenol (1.0 equiv) and 2-chloropyrimidine (1.0 equiv) in 1,4-dioxane (0.1 M).

  • Causality: Less polar solvents like 1,4-dioxane favor the kinetic O-arylation product, whereas highly polar solvents like DMSO accelerate the Smiles rearrangement to the N-arylated thermodynamic sink[6].

• Base Addition: Add anhydrous K2CO3 (2.0 equiv).

• Temperature Control: Stir the reaction strictly at room temperature (20–25 °C) for 12 hours.

  • Causality: The spirocyclic Meisenheimer intermediate required for the Smiles rearrangement has a high activation energy barrier; keeping the temperature low traps the kinetic O-arylated product[5].

• Validation Check: Analyze the crude mixture via 1H-NMR.

  • Self-Validation: The presence of an intact primary amine signal (broad singlet, exchangeable with D2O) confirms the O-linkage. A shift of the pyrimidine to the nitrogen would alter the amine integration.

Section 4: Mechanistic & Troubleshooting Workflows

Figure 1: Mechanism of the O-to-N Smiles Rearrangement during 2-aryloxypyrimidine synthesis.

Figure 2: Diagnostic decision tree for troubleshooting 2-aryloxypyrimidine SNAr reactions.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach [organic-chemistry.org]
• 4. A facile synthesis of 2-aryloxypyrimidine derivatives via a tandem reductive amination/intermolecular SNAr sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Maximizing the Yield of 2-(3-Methoxyphenoxy)pyrimidine

Welcome to the technical support center for the synthesis of 2-(3-Methoxyphenoxy)pyrimidine. This guide is designed for researchers, chemists, and process development professionals aiming to optimize their synthetic protocols. Here, we address common challenges encountered during the synthesis, providing explanations for the underlying chemical principles and actionable troubleshooting steps to enhance reaction yield and purity.

Overview of the Core Synthesis

The synthesis of 2-(3-Methoxyphenoxy)pyrimidine is most commonly achieved via a nucleophilic aromatic substitution (SNAr) reaction. This involves the reaction of 2-chloropyrimidine with 3-methoxyphenol in the presence of a base. The pyrimidine ring, being an electron-deficient heterocycle, is activated towards nucleophilic attack, particularly at the C2 position. The base serves to deprotonate the 3-methoxyphenol, forming the more nucleophilic 3-methoxyphenoxide anion, which then displaces the chloride leaving group on the pyrimidine ring.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The reaction proceeds through a well-established two-step addition-elimination mechanism, which involves the formation of a temporary, stabilized intermediate known as a Meisenheimer complex.[1][2]

Caption: SNAr mechanism for 2-(3-Methoxyphenoxy)pyrimidine synthesis.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Low Conversion and Poor Yield

Q1: My reaction has stalled, leaving significant amounts of unreacted 2-chloropyrimidine and 3-methoxyphenol. What are the most likely causes and how can I fix this?

A1: Low conversion is a common issue often traced back to suboptimal reaction conditions. The key parameters to investigate are the choice of base, solvent, and temperature.

1. Base Selection is Critical: The primary role of the base is to deprotonate 3-methoxyphenol to form the active nucleophile. An insufficiently strong base will result in a low concentration of the phenoxide, leading to a sluggish or incomplete reaction.[3]

• Insight: While strong bases like sodium hydroxide (NaOH) or sodium hydride (NaH) are effective, they can introduce challenges. NaOH can introduce water, which may lead to side reactions, while NaH requires strictly anhydrous conditions. Weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) often require higher temperatures to be effective but can lead to cleaner reactions.[1][4]

2. Solvent Effects: The solvent plays a crucial role in solvating the reactants and mediating the reaction. For SNAr reactions, polar aprotic solvents are generally preferred.

• Insight: Solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP) are excellent choices as they can dissolve the reactants and stabilize the charged Meisenheimer complex without overly solvating the nucleophile.[1] In some cases, running the reaction neat (without solvent) at elevated temperatures can also be effective, as demonstrated in some literature preparations.[5]

3. Temperature and Reaction Time: SNAr reactions on heteroaromatic systems often require heating to proceed at a reasonable rate.[1]

• Insight: If your reaction is slow at a lower temperature, a gradual increase can significantly improve the rate and yield. A typical temperature range is 80-150 °C. It is crucial to monitor the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and avoid product degradation.

Parameter	Recommendation	Rationale
Base	Strong, non-nucleophilic bases (e.g., NaH, K₂CO₃, Cs₂CO₃).	Ensures complete deprotonation of the phenol to generate the active nucleophile. Weaker bases may require more forcing conditions.
Solvent	Polar aprotic (e.g., DMF, DMSO, NMP).	Stabilizes the charged Meisenheimer intermediate, accelerating the reaction. Avoids protonation of the nucleophile.
Temperature	80–150 °C (substrate dependent).	Provides the necessary activation energy for the reaction to proceed at a practical rate.
Atmosphere	Inert (Nitrogen or Argon).	Prevents moisture from interfering with the reaction, especially when using water-sensitive bases like NaH.

Issue 2: Formation of Impurities and Side Products

Q2: My reaction produces the desired product, but it's contaminated with significant byproducts. What are these impurities and how can I minimize their formation?

A2: Side product formation is often a consequence of the reaction conditions being too harsh or the presence of contaminants like water.

1. Hydrolysis of 2-Chloropyrimidine: If water is present in the reaction mixture, 2-chloropyrimidine can hydrolyze to form 2-hydroxypyrimidine (or its tautomer, pyrimidin-2-one). This is particularly a risk when using aqueous bases like NaOH.

• Insight: To mitigate this, ensure all glassware is thoroughly dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., nitrogen or argon). If using NaOH, one reported method involves forming the sodium phenoxide first and then evaporating the water before adding the 2-chloropyrimidine.[5]

2. Competing Reactions: At very high temperatures, there is a risk of side reactions involving the solvent (e.g., decomposition of DMF) or self-condensation of the starting materials.[6][7]

• Insight: The best approach is to find the "sweet spot" for your reaction temperature. Run the reaction at the lowest temperature that still provides a reasonable reaction rate. This can be determined by running small-scale experiments at different temperatures and monitoring for both product formation and the appearance of impurities.

Caption: Troubleshooting workflow for low yield synthesis.

Issue 3: Difficulties in Product Isolation and Purification

Q3: I'm struggling to obtain a pure, crystalline product after the reaction workup. What are the best practices for isolation and purification?

A3: Effective purification is key to achieving a high final yield of a quality product. The choice of method depends on the physical properties of your product and the nature of the impurities.

1. Aqueous Workup: A standard workup involves quenching the reaction mixture, often by pouring it into water, followed by extraction with an organic solvent like ethyl acetate or chloroform.[1][5]

• Insight: Washing the combined organic layers with brine can help to remove residual water and some water-soluble impurities. Drying the organic layer over an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) is a critical step before solvent evaporation.

2. Purification by Recrystallization: If the crude product is a solid, recrystallization is often the most efficient method for obtaining high-purity material.

• Insight: The choice of solvent is crucial. You need a solvent (or solvent system) in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. A patent for analogous compounds suggests that recrystallization can be achieved by dissolving the material in a basic or acidic aqueous solution and then neutralizing to precipitate the pure product.[8]

3. Purification by Column Chromatography: If recrystallization is ineffective or if the impurities have similar solubility profiles to the product, silica gel column chromatography is the method of choice.

• Insight: A solvent system of ethyl acetate and hexanes is a common starting point for eluting compounds of moderate polarity. The optimal ratio can be determined by running TLC plates with different solvent mixtures.

Optimized Experimental Protocol (Example)

This protocol is a synthesized example based on common laboratory practices and literature precedents.[1][5]

1. Reagent Preparation:

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 3-methoxyphenol (1.0 eq).

• Add anhydrous DMF (5-10 mL per mmol of 3-methoxyphenol).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.

• Allow the mixture to stir at room temperature for 30 minutes, or until hydrogen gas evolution ceases.

2. Reaction:

• Add 2-chloropyrimidine (1.05 eq) to the flask.

• Heat the reaction mixture to 100 °C.

• Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 5-12 hours.

3. Workup and Isolation:

• Cool the reaction mixture to room temperature.

• Carefully pour the mixture into a beaker containing ice water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

4. Purification:

• Purify the crude solid by recrystallization from a suitable solvent (e.g., isopropanol or an ethanol/water mixture) or by silica gel column chromatography.

• The final product should be a colorless or off-white solid.[5]

References

• Abdullah, A. S. (2007). 2-(3-Methoxyphenoxy)pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 63(11), o4279. [Link]

• Kim, M. S., et al. (2016). Recrystallization method for purification of phenoxy-2(1h)-pyrimidinone analogues.

• Warr, A. J., & Smith, D. M. (2019). Concerted Nucleophilic Aromatic Substitution Reactions. Chemistry – A European Journal, 25(29), 7046–7059. [Link]

• Wang, Z., et al. (2023). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. CCS Chemistry. [Link]

• Price, C. C., & Ulbricht, T. L. V. (1963). 2-chloropyrimidine. Organic Syntheses, 4, 140. [Link]

• F. Hoffmann-La Roche AG. (1999). Process for making pyrimidine derivatives.

• da Silva, A. B., et al. (2021). 2-Chloro-4,6-bis{(E)-3-methoxy-4-[(4-methoxybenzyl)oxy]styryl}pyrimidine: Synthesis, Spectroscopic and Computational Evaluation. Molecules, 26(18), 5506. [Link]

• Synfacts. (2025). 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties. [Link]

• IOP Publishing. (2019). Synthesis of 2-chloro-4-(3-nitrophenoxy) thieno [3, 2-d] pyrimidine. [Link]

• CNIPA. (2011). Method for preparing 2-chloropyrimidine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. KR20160065496A - Recrystallization method for purification of phenoxy-2(1h)-pyrimidinone analogues - Google Patents [patents.google.com]

Troubleshooting low yields in Williamson ether synthesis of phenoxypyrimidines

Phenoxypyrimidine Synthesis Support Center: Troubleshooting & Williamson Ether Workflows

Welcome to the Technical Support Center for the synthesis of phenoxypyrimidines. While traditionally categorized under "Williamson ether synthesis," coupling a phenol with a halopyrimidine fundamentally proceeds via Nucleophilic Aromatic Substitution (

) due to the highly electron-deficient nature of the pyrimidine ring.

This guide is designed for researchers and drug development professionals to diagnose, troubleshoot, and optimize low-yielding C-O bond formation workflows.

Mechanistic Foundation

To troubleshoot effectively, we must first understand the causality of the reaction. Unlike an

Williamson ether synthesis where a nucleophile attacks an carbon, the pathway involves the attack of a phenoxide anion on an hybridized carbon, forming a negatively charged Meisenheimer complex before the halide leaving group is eliminated.

SNAr mechanism for phenoxypyrimidine synthesis via addition-elimination.

Diagnostic Workflow

Diagnostic workflow for troubleshooting low yields in phenoxypyrimidine synthesis.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My LC-MS shows complete consumption of the chloropyrimidine, but my isolated yield of phenoxypyrimidine is <20%. What happened? A: You are likely observing competitive hydrolysis. If you are using aqueous bases like

or , the hydroxide ion acts as a highly mobile, unhindered nucleophile. It rapidly outcompetes your bulkier phenoxide for the electrophilic pyrimidine carbon, converting your starting material into a highly polar 2-hydroxypyrimidine byproduct[1].

• The Fix: Switch to strictly anhydrous conditions. Use a mild base like

  or in an aprotic polar solvent (e.g., DMF, DMSO, or Acetone)[2]. These bases are strong enough to deprotonate the phenol (pKa ~10) but do not introduce a competing nucleophile.

Q2: My reaction stalls at 30% conversion even after 24 hours. How do I push it to completion? A: In an

reaction, the formation of the Meisenheimer complex is the rate-determining step[3]. If your phenol contains electron-withdrawing groups (e.g., , ), its nucleophilicity is drastically reduced. Furthermore, room temperature is often insufficient to overcome the activation energy barrier.

• The Fix: First, elevate the reaction temperature to 80–100 °C[4]. If thermal activation is insufficient, introduce a catalyst. Copper-catalyzed Ullmann-type couplings (using ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  and a ligand) significantly lower the activation energy barrier for C-O bond formation. Alternatively, 5 to form a highly reactive intermediate that rapidly reacts with the phenoxide[5].

Q3: Does the choice of solvent really impact the yield if the reagents are fully dissolved? A: Yes. The solvent dictates the aggregation state of the phenoxide anion. In protic solvents (like alcohols or water), the phenoxide is heavily solvated via hydrogen bonding, which masks its nucleophilicity. Aprotic polar solvents like DMSO or DMF leave the phenoxide "naked" and highly reactive, drastically accelerating the

pathway[1].

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between base/solvent selection and reaction outcomes, derived from 1[1].

Base System	Solvent	Temp (°C)	Time	Typical Yield	Primary Observation / Causality
(aq)	THF / Water	66	2–4 h	10–30%	High rate of chloropyrimidine hydrolysis due to competition.
	DMSO	80	1–2 h	60–86%	Improved kinetics, but strong base can still trigger minor side reactions.
	Acetone / DMF	80–95	8–12 h	>85%	Mild conditions minimize hydrolysis. Requires longer time or higher heat.
+	1,4-Dioxane	100	4–6 h	>90%	Excellent for sterically hindered or electron-poor unreactive substrates.

Validated Experimental Protocol: Anhydrous Base-Mediated Synthesis

This self-validating protocol utilizes a mild base and an aprotic solvent to suppress hydrolysis while ensuring complete conversion of the chloropyrimidine[2].

Materials Required:

• 2-Chloropyrimidine (1.0 equiv, limiting reagent)

• Phenol derivative (1.1 equiv)

• Anhydrous Potassium Carbonate (

  ) (2.0 equiv)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology:

• System Preparation & Inert Atmosphere: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Backfill with Argon or Nitrogen. Causality: Eliminating ambient moisture is critical to prevent the competitive formation of 2-hydroxypyrimidine.

• Deprotonation (Pre-activation): Add the phenol (1.1 equiv) and anhydrous

  (2.0 equiv) to the flask. Inject anhydrous DMF to achieve a 0.2 M concentration. Stir at room temperature for 30–45 minutes.

  • Validation Checkpoint: The solution should transition from colorless to a distinct yellow/orange hue, visually confirming the successful generation of the phenoxide anion.

• Electrophile Introduction: Add the 2-chloropyrimidine (1.0 equiv) to the stirring mixture. Adding it after the phenoxide has formed prevents the base from directly interacting with the electrophile.

• Thermal Activation: Equip a reflux condenser and heat the mixture to 80 °C – 95 °C using an oil bath.

  • Validation Checkpoint: As the reaction progresses (typically 8–12 hours), a fine white precipitate (

    ) will accumulate at the bottom of the flask, serving as a stoichiometric indicator of successful chloride displacement.

• Reaction Monitoring: Monitor via TLC (Hexanes/EtOAc). The product phenoxypyrimidine will typically have a higher

  value than the starting phenol.

• Quenching and Workup: Cool the reaction to room temperature. Quench by pouring the mixture into ice-cold distilled water (approx. 5x the volume of DMF). Extract the aqueous layer with Ethyl Acetate (

  mL).

• Purification Wash: Wash the combined organic layers with

  ( mL).

  • Validation Checkpoint: This step selectively deprotonates and removes any unreacted starting phenol into the aqueous layer, leaving only the target ether in the organic phase.

• Isolation: Wash the organic layer with brine, dry over anhydrous

  , filter, and concentrate in vacuo. Purify via flash column chromatography if trace impurities remain.

References

• A novel μ3-CO3 bridged linear polymeric Cu-complex ([Cu3(DMAP)8(μ3-CO3)2]I2)n·xH2O: synthesis, characterization and catalytic applications in the synthesis of phenoxypyrimidines... - nih.gov
• Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors... - acs.org
• Nucleophilic Aromatic Substitution: Introduction and Mechanism - masterorganicchemistry.com
• C–O bond Formation in a Microfluidic Reactor: High Yield SNAr Substitution of Heteroaryl Chlorides - nih.gov
• A Kinetic Study on the Cu(0)-Catalyzed Ullmann-Type Nucleophilic Aromatic Substitution C-O Coupling...
• DABCO-Catalyzed Nucleophilic Aromatic Substitution and Its Use in Improving the Synthesis... - nsf.gov

Sources

• 1. C–O bond Formation in a Microfluidic Reactor: High Yield SNAr Substitution of Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. A novel μ3-CO3 bridged linear polymeric Cu-complex ([Cu3(DMAP)8(μ3-CO3)2]I2)n·xH2O: synthesis, characterization and catalytic applications in the synthesis of phenoxypyrimidines and arylthiopyrimidines via C–O and C–S cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]

Technical Support Center: Troubleshooting the Reaction of 3-Methoxyphenol with 2-Chloropyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot the synthesis of 2-(3-methoxyphenoxy)pyrimidine. This transformation relies on a Nucleophilic Aromatic Substitution (SNAr) between 3-methoxyphenol and 2-chloropyrimidine.

While conceptually straightforward, the highly electrophilic nature of 2-chloropyrimidine makes it susceptible to competing side reactions. This guide dissects the mechanistic causality behind common byproducts and provides a self-validating protocol to ensure high-fidelity synthesis.

Part 1: Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: I am observing a major byproduct with an m/z of 97 [M+H]+ in my LC-MS. What is this, and why is it forming? A1: This mass corresponds to 2-hydroxypyrimidine (or its tautomer, pyrimidin-2-one), which results from the hydrolysis of 2-chloropyrimidine[1]. 2-Chloropyrimidine is exceptionally electrophilic—roughly

times more reactive toward SNAr than chlorobenzene[2]. When using inorganic bases (e.g., K₂CO₃, Cs₂CO₃) in polar aprotic solvents (like DMF or NMP), any trace water present will generate hydroxide ions. These hydroxide ions rapidly outcompete the bulky 3-methoxyphenoxide for the electrophilic C2 position, leading to hydrolysis[3]. Causality & Fix: The formation of this byproduct is strictly a function of moisture. You must enforce rigorously anhydrous conditions by using oven-dried bases and anhydrous solvents.

Q2: I attempted a Palladium-catalyzed Ullmann-type coupling to improve my yields, but I am seeing a significant amount of unsubstituted pyrimidine (m/z 81 [M+H]+). How can I suppress this? A2: The formation of unsubstituted pyrimidine is a classic hydrodehalogenation byproduct, a known vulnerability in Pd-catalyzed cross-couplings[3][4]. This occurs via a competing reductive elimination pathway where a palladium-hydride (Pd-H) species is formed—often from solvent degradation, alkoxide bases, or trace moisture—which then reacts with your starting material[4]. Causality & Fix: Because 2-chloropyrimidine is already highly activated for nucleophilic attack, transition metal catalysis is largely redundant and introduces unnecessary mechanistic liabilities[2]. We strongly recommend abandoning the Pd-catalyst and relying entirely on a base-mediated, metal-free SNAr protocol.

Q3: Why am I seeing a byproduct with an m/z of 189 [M+H]+, corresponding to the loss of a methyl group? A3: This indicates ether cleavage (demethylation) of the 3-methoxyphenol moiety, yielding 3-(pyrimidin-2-yloxy)phenol. Methoxy groups on electron-rich aromatic rings can undergo cleavage when subjected to excessively high temperatures (>130°C) in the presence of strong nucleophiles or Lewis acidic impurities[5]. Causality & Fix: Lowering the reaction temperature to 80–100°C provides sufficient kinetic energy to drive the desired SNAr without crossing the activation energy threshold required for ether cleavage.

Part 2: Visualizing Reaction Pathways & Troubleshooting Logic

To conceptualize the competing mechanistic pathways, refer to the logical relationship diagram below. It illustrates how specific reaction conditions dictate the bifurcation between the target product and dominant byproducts.

Reaction pathways showing target synthesis and major byproduct formation routes.

When diagnosing a failed or low-yielding reaction, follow this systematic troubleshooting workflow to identify the root cause based on analytical data.

Troubleshooting decision tree for identifying and resolving common byproducts.

Part 3: Quantitative Data & Condition Optimization

The following table summarizes the quantitative impact of various reaction parameters on product distribution. Notice how the introduction of water or transition metals drastically shifts the reaction away from the desired target.

Reaction Conditions	Target Yield (%)	Hydrolysis (m/z 97)	Hydrodehalogenation (m/z 81)	Demethylation (m/z 189)
K₂CO₃ (undried), DMF, 100°C	65%	25%	N/A	<1%
K₂CO₃ (anhydrous), DMF, 90°C	92%	<2%	N/A	<1%
Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 100°C	50%	20%	15%	<1%
Cs₂CO₃ (anhydrous), NMP, 140°C	78%	<2%	N/A	12%

Data Interpretation: The optimal environment (Row 2) relies on strictly anhydrous conditions and moderate heating (90°C), bypassing the need for transition metals entirely[2][5].

Part 4: Self-Validating Experimental Protocol

To achieve the 92% yield outlined above, follow this step-by-step methodology. This protocol is designed as a self-validating system ; checkpoints are built into the workflow to ensure causality is respected before proceeding.

Objective: Synthesize 2-(3-methoxyphenoxy)pyrimidine via metal-free SNAr while suppressing hydrolysis and demethylation.

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with dry nitrogen (3 cycles).

  • Self-Validation Check: Ensure the flask is completely cool to the touch under nitrogen before adding reagents to prevent thermal degradation of the starting materials.

• Reagent Loading: Add 3-methoxyphenol (1.0 equiv, 10 mmol) and 2-chloropyrimidine (1.1 equiv, 11 mmol) to the flask. Add finely powdered, anhydrous K₂CO₃ (2.0 equiv, 20 mmol).

  • Self-Validation Check: The K₂CO₃ must have been recently dried in a vacuum oven at 150°C overnight. If the K₂CO₃ is clumpy, it has absorbed atmospheric moisture and will cause hydrolysis[1]. Do not proceed until fresh, dry base is obtained.

• Solvent Addition: Inject anhydrous DMF (50 mL, 0.2 M) via a dry syringe.

• Reaction Execution: Heat the mixture to 90°C and stir vigorously for 12 hours.

  • Mechanistic Note: 90°C provides the exact thermal energy required to drive the SNAr without triggering the ether cleavage of the methoxy group[5].

• In-Process Monitoring: After 12 hours, take a 0.1 mL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Self-Validation Check: Look for the disappearance of the 2-chloropyrimidine peak. Confirm that the m/z 97 peak (hydrolysis) is <2% relative to the target m/z 203 peak. If m/z 97 is prominent, your system was not sufficiently dry.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (150 mL) and wash extensively with distilled water (3 x 100 mL) and brine (1 x 100 mL).

  • Mechanistic Note: Multiple water washes are critical to completely partition the DMF and inorganic salts into the aqueous layer, preventing emulsion formation and downstream purification issues.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography (Eluent: 10% to 30% EtOAc in Hexanes) to afford the pure target compound.

References

• WO2020099341A1 - Antibiotic compounds, methods of manufacturing the same, pharmaceutical compositions containing the same and uses thereof, Google P
• 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ioniz
• Technical Support Center: Selective Functionalization of 5-(Bromomethyl)-2-chloropyrimidine, Benchchem,
• 2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)pyrimidine, Benchchem,
• Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides with Activ

Sources

• 1. 2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)pyrimidine | 32252-13-4 | Benchchem [benchchem.com]
• 2. 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties_Chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides with Activated Aryl and Heteroaryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2020099341A1 - Antibiotic compounds, methods of manufacturing the same, pharmaceutical compositions containing the same and uses thereof - Google Patents [patents.google.com]

Removal of unreacted starting materials from 2-(3-Methoxyphenoxy)pyrimidine

Technical Support Center: 2-(3-Methoxyphenoxy)pyrimidine Purification

Topic: Audience: Researchers, Process Chemists, and Drug Development Scientists Version: 1.0[1][2]

Executive Summary & Chemical Context

This guide addresses the purification of 2-(3-Methoxyphenoxy)pyrimidine , synthesized via Nucleophilic Aromatic Substitution (

). The reaction typically involves the coupling of 2-chloropyrimidine (electrophile) and 3-methoxyphenol (nucleophile) using a base ( or ).[1][2]

The Critical Challenge: Achieving pharmaceutical-grade purity (>98%) requires the quantitative removal of two distinct impurity classes with opposing physicochemical properties:

• 3-Methoxyphenol: A weak acid (

  ).[1][2]

• 2-Chloropyrimidine: A weak base/neutral electrophile (prone to hydrolysis).[1][2]

This protocol prioritizes chemical causality —exploiting

differences and hydrolytic stability—over generic "wash" steps.[2]

Troubleshooting Hub (Q&A)

Issue 1: "I still see 3-methoxyphenol in my NMR/TLC after workup."

Diagnosis: Incomplete deprotonation during the aqueous wash. The Mechanism: Phenols exist in equilibrium between their neutral (organic-soluble) and phenolate (water-soluble) forms.[1][2] To force this equilibrium completely to the aqueous phase, the pH must be at least 2 units higher than the phenol's

. Solution:

• Protocol: Perform a Caustic Wash .[2] Use 1M or 2M NaOH (pH ~14).[1][2]

• Why: At pH 14, 3-methoxyphenol (

  9.[1][2]65) is >99.99% ionized to sodium 3-methoxyphenolate, which partitions into the aqueous layer.[1] The product (an ether) has no acidic protons and remains in the organic layer.

• Validation: Spot the organic layer on TLC. The lower-running phenolic spot should vanish.[2]

Issue 2: "2-Chloropyrimidine persists despite acid/base extractions."

Diagnosis: 2-Chloropyrimidine is chemically stubborn.[1][2] It is not acidic, and its basicity is too low (

to ) to be efficiently removed by mild acid washes without also protonating/extracting your product.[1][2] The Expert Fix: In-situ Hydrolysis.

• Protocol: Before stopping the reaction, add aqueous NaOH (2-5 equiv) and heat the mixture at 60-80°C for 1-2 hours.

• Why: This converts the lipophilic 2-chloropyrimidine into 2-hydroxypyrimidine (tautomerizes to pyrimidinone).[1][2] 2-Hydroxypyrimidine is acidic (

  ) and highly polar; it will dissolve in the basic aqueous phase during workup.[2]

• Safety Note: The ether linkage in your product is stable to basic hydrolysis conditions.

Issue 3: "My product is an oil, but it should be a solid."

Diagnosis: Solvent entrapment or trace impurities (often phenol) are depressing the melting point.[1] Solution: Recrystallization. [1][2][3][4][5]

• Solvent System: Hexane/Ethyl Acetate (high ratio) or Isopentane.[1][2]

• Protocol: Dissolve the crude oil in a minimum amount of hot Ethyl Acetate. Slowly add hot Hexane until slight turbidity appears. Cool slowly to 4°C.

• Reference: Similar pyrimidine ethers crystallize well from non-polar hydrocarbons [1].[2]

Strategic Purification Workflow

The following diagram illustrates the decision logic for purification based on the specific impurities present.

Caption: Decision tree for targeting specific impurities based on chemical properties.

Detailed Experimental Protocols

Protocol A: The "Self-Validating" Extraction (Best for Excess Phenol)

Use this as the standard workup if 3-methoxyphenol was used in excess (recommended strategy).[1]

• Quench: Dilute the reaction mixture (DMF/DMSO) with Ethyl Acetate (EtOAc) . Volume ratio 1:5 (Reaction:EtOAc).

• Primary Wash: Wash the organic phase with Water (2x) to remove the bulk of the polar solvent (DMF/DMSO).

• The "Caustic Cut" (Critical Step):

  • Wash the organic phase with 1M NaOH (2x).[2]

  • Validation: Check the pH of the aqueous exit layer.[4] It must be >12. If not, repeat.

  • Mechanism:[2][6][7][8] 3-Methoxyphenol (

    9.[1][2]65) Sodium 3-methoxyphenolate (Water Soluble).[1][2]

• Brine Wash: Wash with saturated NaCl to remove entrained water.[2]

• Dry & Concentrate: Dry over

  , filter, and concentrate in vacuo.

Protocol B: Hydrolytic Scavenging (Best for Excess 2-Chloropyrimidine)

Use this if the electrophile (pyrimidine) was used in excess.[1][2]

• Hydrolysis: Upon reaction completion (verified by TLC), add 2.0 equivalents of NaOH (aq) directly to the reaction vessel.

• Heat: Stir at 70°C for 2 hours .

  • Mechanism:[2][6][7][8] 2-Chloropyrimidine +

    2-Hydroxypyrimidine + .[1][2]

  • 2-Hydroxypyrimidine is soluble in the basic aqueous phase.[2]

• Cool & Extract: Cool to room temperature. Dilute with water and extract with EtOAc.[2]

• Proceed: Continue with Protocol A (Step 3) to ensure all base-soluble byproducts are removed.[2]

Physicochemical Data Reference

Compound	Role	pKa (approx)	Solubility (pH 14 Aq)	Solubility (Org)
2-(3-Methoxyphenoxy)pyrimidine	Product	~1.5 (N-H+)	Insoluble	High
3-Methoxyphenol	Nucleophile	9.65 [2]	High (as salt)	High (as neutral)
2-Chloropyrimidine	Electrophile	~0.5	Low	High
2-Hydroxypyrimidine	Hydrolysis Byprod.[1][2]	~9.2 (OH/NH)	High (as salt)	Low

References

• Nasir, S. B., Abdullah, Z., Fairuz, Z. A., Ng, S. W., & Tiekink, E. R. T. (2010).[1][9] 2-(3-Methoxyphenoxy)pyrimidine .[1][2][9][10] Acta Crystallographica Section E, 66(8), o2187.[1][9] Link

• PubChem. 3-Methoxyphenol Compound Summary . National Library of Medicine.[2] Link[1][2]

• BenchChem.[2] Navigating the Chemistry of Chlorinated Pyrimidines . Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemscene.com [chemscene.com]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Derivatives of Phenyl Pyrimidine and of the Different Donor Moieties as Emitters for OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. CN104387328A - Method of preparing 2-chloropyrimidine - Google Patents [patents.google.com]
• 9. 2-(3-Methoxyphenoxy)pyrimidine - UM Research Repository [eprints.um.edu.my]
• 10. 73226-22-9|2-(3-Methoxyphenoxy)pyrimidine|BLD Pharm [bldpharm.com]

Technical Support Center: Solubilization Strategies for 2-Phenoxypyrimidine Derivatives

Welcome to the Technical Support Center. 2-phenoxypyrimidine derivatives are highly valuable scaffolds in drug discovery, frequently utilized as kinase inhibitors, agrochemicals, and receptor modulators. However, their inherent physicochemical properties often lead to poor aqueous solubility, causing erratic dose-response curves, false negatives, and assay artifacts.

This guide provides authoritative troubleshooting strategies, step-by-step methodologies, and causal explanations to help you overcome formulation hurdles in in vitro biological assays.

Section 1: Fundamentals & FAQs

Q1: Why do 2-phenoxypyrimidine derivatives frequently precipitate when diluted into aqueous assay buffers? A1: The poor aqueous solubility of pyrimidine derivatives is driven by their high lipophilicity and structural geometry. The planar, symmetrical nature of the pyrimidine ring, combined with the hydrophobic phenoxy group, leads to strong crystal lattice energies. This makes it thermodynamically unfavorable for water molecules to disrupt the lattice and solvate the compound 1. Consequently, when transitioning from a 100% DMSO stock to an aqueous buffer, the localized supersaturation causes rapid nucleation and precipitation.

Q2: What is the maximum acceptable DMSO concentration for cell-based assays before it confounds the biological readout? A2: DMSO tolerance is highly cell-line dependent, but a universally accepted "safe" threshold is <0.1% (v/v) 2. At concentrations between 0.1% and 0.5%, many robust immortalized cell lines remain viable, but DMSO can alter lipid bilayer permeability, potentially artificially enhancing compound uptake. Concentrations >0.5% frequently induce cytotoxicity, oxidative stress, and artifactual signaling. Always run a vehicle control matching the exact final DMSO concentration of your test wells to isolate the compound's true effect.

Q3: If I cannot use high DMSO concentrations, how do cyclodextrins improve bioavailability without altering the compound's structure? A3: Cyclodextrins, such as Hydroxypropyl-β-Cyclodextrin (HP-β-CD), are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They form non-covalent "host-guest" inclusion complexes with lipophilic molecules like 2-phenoxypyrimidines 3. The hydrophobic cavity shields the phenoxy and pyrimidine rings from the aqueous environment, dramatically increasing apparent solubility. Because the complex is in dynamic equilibrium, the free drug can readily partition out of the cyclodextrin cavity and into the lipophilic cell membrane to engage its intracellular target.

Section 2: Troubleshooting Guides & Experimental Protocols

Issue 1: "My compound precipitates immediately upon dilution into the aqueous assay buffer, leading to flat dose-response curves."

Causality & Solution: You have likely exceeded the compound's kinetic solubility limit. Before attempting complex formulations, you must establish the absolute solubility threshold in your specific assay buffer (e.g., PBS, HEPES) to ensure you are testing dissolved molecules rather than aggregates.

Protocol 1: Self-Validating Kinetic Solubility Assay

• Preparation: Prepare a 10 mM stock of the 2-phenoxypyrimidine derivative in 100% DMSO.

• Titration: Spike the DMSO stock into the aqueous assay buffer to create a concentration gradient (e.g., 1, 5, 10, 50, 100 µM), ensuring the final DMSO concentration remains constant (e.g., 1%).

• Equilibration: Incubate the solutions at the assay temperature (e.g., 37°C) for 2 hours with gentle agitation.

• Phase Separation (Validation Step): Do not rely on visual inspection. Centrifuge the samples at 10,000 × g for 15 minutes to pellet any micro-precipitates.

• Quantification: Carefully aspirate the supernatant and quantify the dissolved fraction using UV-Vis spectroscopy or HPLC against a standard curve prepared in 100% organic solvent. The concentration where the detected amount plateaus is your kinetic solubility limit.

Issue 2: "The kinetic solubility is too low for my assay, and increasing DMSO causes cell death. How can I formulate this for a cell-based assay?"

Causality & Solution: You must lower the thermodynamic barrier to solvation using a delivery vehicle. HP-β-CD is the gold standard for in vitro assays because it is generally non-toxic to cells at working concentrations and does not require synthetic modification of your compound 1.

Protocol 2: Preparation of HP-β-CD Inclusion Complexes

• Vehicle Preparation: Dissolve HP-β-CD in your assay buffer or purified water to a concentration of 20% (w/v).

• Compound Addition: Add the solid 2-phenoxypyrimidine derivative in excess (supersaturation) to the HP-β-CD solution.

• Complexation: Stir or sonicate the mixture vigorously for 24–48 hours at room temperature. The extended time is required to reach thermodynamic equilibrium for the host-guest interaction.

• Clarification: Filter the suspension through a 0.22 µm syringe filter to remove all uncomplexed, solid drug.

• Validation: Quantify the final concentration of the solubilized complex via HPLC. Dilute this aqueous stock directly into your cell culture media.

(Note: If cyclodextrins fail, miniaturized polymer-drug microarrays using polymers like PVPVA or Tween 80 can be used to create amorphous solid dispersions, which have been shown to significantly enhance the apparent water solubility of highly hydrophobic pyrimidine scaffolds 4.)

Section 3: Quantitative Data Summaries

Solubilization Strategy	Typical Working Concentration	Mechanism of Action	Pros	Cons
DMSO (Co-solvent)	< 0.1% (v/v) final	Disrupts hydrogen bonding in water; solvates lipophilic domains.	Simple, universal solvent for stock preparation.	High toxicity; alters cell membrane permeability.
HP-β-CD Complexation	10–40% (w/v) stock	Forms dynamic host-guest inclusion complexes.	Non-toxic to cells; highly effective for aromatic rings.	Requires 24-48h equilibration; complexation efficiency varies.
Polymer Dispersions	1–10 mg/mL polymer	Stabilizes the amorphous state; prevents crystal lattice formation.	Drastically increases apparent solubility.	Requires specialized formulation (e.g., solvent evaporation).
pH Adjustment	Buffer pH 4.0 - 9.0	Ionizes weak basic/acidic functional groups.	Easy to implement in biochemical assays.	May alter target protein folding or cell viability.

Section 4: Visualizations

Workflow for troubleshooting 2-phenoxypyrimidine precipitation in assays.

Mechanism of HP-β-CD inclusion complexation and cellular delivery.

Section 5: References

• ACS Medicinal Chemistry Letters. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. Available at:[Link]

• PMC (National Institutes of Health). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Preventing degradation of 2-phenoxypyrimidines during experimental procedures

Executive Summary & Chemical Context[1][2][3][4]

The 2-phenoxypyrimidine motif is a "privileged scaffold" in medicinal chemistry, widely used in kinase inhibitors (e.g., affecting chemical probes for targets like BTK or EGFR) and agrochemicals. However, its utility is compromised by a specific electronic vulnerability: the 2-position of the pyrimidine ring is highly electrophilic .

Unlike standard ether linkages (like anisole), the nitrogen atoms in the pyrimidine ring pull electron density away from the C2 carbon, making the phenoxy group a viable "leaving group" under nucleophilic attack. This guide addresses the prevention of Nucleophilic Aromatic Substitution (

) and Hydrolysis , the two primary degradation pathways that destroy your compound during storage, synthesis, and biological assays.

The Degradation Mechanism: Why It Happens

To prevent degradation, you must understand the causality. The degradation is not random; it is a predictable chemical reaction where the phenoxy group is displaced by a nucleophile (Nu⁻).

The Pathway

The reaction proceeds via a Meisenheimer Complex (an anionic intermediate).[1][2] If your buffer contains strong nucleophiles (thiols, amines, or hydroxide ions), they will attack the C2 position.

Module 1: Storage & Handling Protocols

The Silent Killer: Hygroscopic DMSO Researchers often store 10 mM stocks in DMSO at -20°C. DMSO is hygroscopic (absorbs water from air). Over time, "wet" DMSO facilitates slow hydrolysis, converting your active compound into 2-hydroxypyrimidine (pyrimidinone) , which is often inactive.

Parameter	Recommendation	Technical Rationale
Solvent	Anhydrous DMSO (99.9%)	Minimizes water content available for hydrolysis.
Container	Amber Glass Vials with PTFE liners	Prevents leaching of plasticizers; amber glass protects from potential UV-dimerization.
Freeze/Thaw	Aliquot immediately (Single-use)	Repeated opening introduces atmospheric moisture, accelerating hydrolysis.
Temperature	-20°C or -80°C	Arrhenius equation dictates that lower T slows the rate of and hydrolysis.

Protocol 1: The "Dry Stock" Verification Before running critical assays, verify stock integrity:

• Dilute 1 µL of stock into 100 µL 50:50 MeCN:Water.

• Inject on LC-MS immediately.

• Check for Mass Shift: Look for [M - 76] (Loss of Phenyl group) or [M - 94 + 18] (Hydrolysis: Loss of Phenol + Water).

Module 2: Biological Assay Troubleshooting

This is the most common failure point. Standard assay buffers often contain reagents that destroy 2-phenoxypyrimidines.

The Thiol Problem (DTT & -ME)

Kinase assays require reducing agents to keep enzymes active. However, Dithiothreitol (DTT) and

-Mercaptoethanol are potent nucleophiles. They can displace the phenoxy group, forming a thioether-linked adduct.

Troubleshooting Guide: Assay Buffer Selection

FAQ: Assay Conditions

Q: My

curve shifts over time. Why? A: If your compound degrades during the incubation (e.g., 1 hour), the effective concentration drops.

• Diagnosis: Run a time-course LC-MS of the compound in the assay buffer without the protein.

• Fix: Switch from Tris (primary amine nucleophile) to HEPES or MOPS. Switch from DTT to TCEP (Tris(2-carboxyethyl)phosphine), which is a reducing agent but a poor nucleophile toward aromatics [1].

Q: Can I use this scaffold in cell culture media? A: Generally, yes. Media contains serum (nucleophiles like albumin), but the concentration is lower than chemical synthesis conditions. However, avoid pH > 7.8 . 2-phenoxypyrimidines are base-labile. At pH 8.0+, hydroxide ions (

) become competitive nucleophiles, driving hydrolysis [2].

Module 3: Synthesis & Purification (The "Workup" Trap)

When synthesizing these molecules, the final step often involves nucleophilic displacement.[3] The danger is "over-reaction" or degradation during workup.

Key Protocol: Quenching the Reaction If you synthesize a 2-phenoxypyrimidine using a phenol and a 2-chloropyrimidine with a base (

or ):

• Do NOT use strong hydroxide bases (NaOH, KOH) for workup if possible. The combination of high pH and heat will hydrolyze the ether you just made.

• Acid Sensitivity: While less sensitive to acid than base, prolonged exposure to 1N HCl can protonate the pyrimidine nitrogen (N1 or N3), activating the C2 position for attack by water.

  • Recommendation: Quench with saturated

    (mildly acidic/neutral) rather than strong acids.

• Nucleophile Scavenging: If using amines in subsequent steps, ensure the 2-phenoxy group is not displaced. The 2-phenoxy group is a "leaving group" in

  reactions with amines (often used to install amines at the 2-position). If you want to keep the phenoxy, you must protect the ring from other amines.

Stability Data Summary

The following table summarizes stability based on heteroaryl-ether hydrolysis kinetics [2][3].

Condition	Stability Rating	Half-Life ( ) Estimate	Mechanism of Failure
pH 1-3 (Acidic)	Moderate	Hours to Days	Acid-catalyzed hydrolysis (protonation of N).
pH 4-7 (Neutral)	High	Months (at RT)	Stable.
pH 8-10 (Basic)	Low	Minutes to Hours	Base-catalyzed hydrolysis ( attack).
Buffer: Tris	Moderate	Variable	Slow aminolysis by Tris amine group.
Buffer: DTT (5mM)	Critical	Minutes	Thiol displacement ( ).

References

• Interchim. (n.d.). DTT (DithioThreitol) Technical Sheet. Retrieved from

  • Context: Establishes DTT's nucleophilicity and recommends altern

• USDA Agricultural Research Service. (1998). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl. Retrieved from

  • Context: Provides kinetic data on the hydrolysis of benzoxazolyl-oxy-phenoxy linkages (chemically analogous to 2-phenoxypyrimidines) at varying pH levels.[4]

• BenchChem. (2025).[5] An In-depth Technical Guide to the Hydrolysis Rate and Stability of Phenmedipham at Different pH Levels. Retrieved from

  • Context: Supports the general rule that carbamate/ether linkages in heteroaromatics degrade 10x faster for every pH unit increase in alkaline conditions.[5]

• National Institutes of Health (NIH). (2018). Concerted Nucleophilic Aromatic Substitutions. Retrieved from

  • Context: Mechanistic validation of the p

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Photostability Optimization for 2-Phenoxypyrimidine Probes

Status: Operational Operator: Senior Application Scientist Ticket ID: 2-PP-STAB-001 Subject: Enhancing Photostability of 2-Phenoxypyrimidine-Based Fluorescent Probes

Executive Summary & Diagnostic Dashboard

Welcome to the technical support hub for 2-phenoxypyrimidine (2-PP) fluorescent probes. These probes typically function via an Intramolecular Charge Transfer (ICT) mechanism, where the electron-rich phenoxy group acts as the donor and the electron-deficient pyrimidine ring acts as the acceptor.

While these probes offer excellent Stokes shifts and sensitivity to polarity or viscosity, they frequently suffer from rapid photobleaching due to photo-oxidation and Twisted Intramolecular Charge Transfer (TICT) states that promote non-radiative decay and thermal instability.

Quick Diagnostic Flowchart

Use this logic tree to identify the root cause of your signal loss.

Figure 1: Diagnostic workflow for identifying the primary cause of fluorescence loss in 2-PP probes.

Module A: Chemical Engineering (The "Root Cause" Fix)

If you are in the synthesis phase, intrinsic photostability is superior to external additives. The 2-PP scaffold is prone to rotation around the ether linkage (C–O–C), leading to TICT states that are dark and highly reactive.

FAQ: How do I modify the scaffold to stop bleaching?

A: You must suppress the TICT state and lower the HOMO energy level to prevent oxidation.

• Rigidification (Locking the Rotator):

  • Mechanism: The rotation of the phenoxy ring relative to the pyrimidine core breaks the conjugation, leading to a relaxed excited state that decays non-radiatively (heat) rather than emitting photons. This thermal energy facilitates degradation.

  • Solution: Bridge the phenoxy ring and the pyrimidine core (e.g., using an oxygen or nitrogen bridge) to form a fused system (like a benzofuro[2,3-d]pyrimidine). This forces coplanarity.

• Electron-Withdrawing Groups (EWGs):

  • Mechanism: Pyrimidines are electron-deficient, but adding strong EWGs (like

    or ) to the pyrimidine ring lowers the LUMO energy. More importantly, fluorination of the donor (phenoxy) ring can lower the HOMO, making the molecule less susceptible to attack by Singlet Oxygen ( ) or radicals.

  • Recommendation: Introduce a

    group at the C4 or C6 position of the pyrimidine.

Chemical Modification Logic:

Figure 2: Structural modification strategy to enhance intrinsic photostability.

Module B: Experimental Optimization (The "User" Fix)

If you cannot alter the molecule, you must optimize the environment.

FAQ: My signal fades within seconds in live cells. What can I add?

A: You are likely generating Reactive Oxygen Species (ROS). Use a "cocktail" approach.

• Trolox (100 µM - 1 mM): A Vitamin E analog that quenches triplet states and scavenges radicals.

• Ascorbic Acid (Vitamin C): Reduces oxidized fluorophore radicals back to the ground state.

• Cyclooctatetraene (COT): A triplet state quencher that prevents the formation of singlet oxygen without affecting fluorescence brightness.

FAQ: Does the solvent affect photostability?

A: Yes. 2-PP probes often exhibit solvatochromism .

• Polar Protic Solvents (Water/Methanol): Stabilize the TICT state, leading to quenching and lower photostability.

• Aprotic Solvents (DMSO/DCM): Generally favor the locally excited (LE) state, which is brighter and more stable.

• Fix: If imaging in aqueous buffer, encapsulate the probe in micelles (e.g., Pluronic F-127) or liposomes to provide a local hydrophobic environment.

Standard Operating Protocol: Photostability Assay

Objective: Determine the photobleaching half-life (

) of a 2-PP probe quantitatively.

Reagents:

• Probe Stock Solution (10 mM in DMSO)

• Reference Standard (e.g., Rhodamine 6G or Fluorescein, depending on emission)

• Phosphate Buffered Saline (PBS), pH 7.4

Workflow:

• Preparation:

  • Dilute the probe to 10 µM in PBS (ensure absorbance < 0.1 at excitation

    to avoid inner-filter effects).

  • Prepare the Reference Standard at the same optical density (OD).

• Setup:

  • Use a spectrofluorometer with a time-drive mode or a confocal microscope.[1]

  • Excitation: Set to

    (typically 350-400 nm for pyrimidines).

  • Slit Width: 5 nm (fluorometer) or constant laser power (microscope, e.g., 5% power).

• Irradiation:

  • Irradiate the sample continuously for 3600 seconds (60 mins) .

  • Record emission intensity (

    ) every 10 seconds.

• Data Analysis:

  • Normalize data:

    .

  • Plot

    vs. Time (s).

  • Calculate

    (time at which ).

Comparative Data Table (Example):

Probe Variant	Modification	(min)	Quantum Yield ( )	Mechanism of Improvement
2-PP-Base	None	4.5	0.12	N/A (Baseline)
2-PP-F	4-CF3 substitution	18.2	0.28	Reduced oxidation potential
2-PP-Rigid	Fused Benzofuran	>60	0.65	TICT suppression

References

• Eggeling, C., et al. (2005). "Photostability of fluorescent dyes for single-molecule spectroscopy: Mechanisms and experimental methods." Chemistry.

• Zheng, Q., et al. (2014). "Ultra-stable organic fluorophores for single-molecule research." Chemical Society Reviews.

• BenchChem Application Notes. (2025). "Protocols for Furo[3,4-d]pyrimidine-Based Probes in Biological Imaging."

• Lavis, L. D. (2017). "Teaching Old Dyes New Tricks: Biological Probes Built from Fluoresceins and Rhodamines." Annual Review of Biochemistry.

• Vogelsang, J., et al. (2008). "A Reducing and Oxidizing System Minimizes Photobleaching and Blinking of Fluorescent Dyes." Angewandte Chemie International Edition.

For further assistance, please contact the synthesis facility or reply to this ticket with your specific spectral data.

Sources

• 1. Strategies to improve photostabilities in ultrasensitive fluorescence spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of 2-(3-Methoxyphenoxy)pyrimidine

Welcome to the Process & Scale-Up Support Center. This guide is designed for researchers, process chemists, and drug development professionals transitioning the synthesis of 2-(3-Methoxyphenoxy)pyrimidine from discovery-scale milligrams to multi-kilogram pilot production.

Here, we dissect the mechanistic causality behind process deviations, provide self-validating standard operating procedures (SOPs), and offer targeted troubleshooting for common scale-up bottlenecks.

Mechanistic Rationale & Process Evolution

The synthesis of 2-(3-Methoxyphenoxy)pyrimidine relies on a Nucleophilic Aromatic Substitution (SNAr), a reaction where a nucleophile displaces a halide leaving group on an electron-deficient aromatic ring [1]. Because the pyrimidine ring contains two electronegative nitrogen atoms, it is highly activated; thus, substitution regioselectively occurs at the 2- and 4-positions [2].

During discovery chemistry, this compound is often synthesized via a "solvent-free melt" method, where 3-methoxyphenol and 2-chloropyrimidine are heated directly with sodium hydroxide to form a paste [3]. While effective for generating small analytical batches, this methodology is catastrophic at scale. The lack of solvent prevents effective heat dissipation, leading to localized thermal runaways, while the presence of hydroxide ions rapidly degrades the starting materials.

To achieve a scalable, self-validating system, the process must be transitioned to a polar aprotic solvent system (e.g., DMF) using a mild inorganic base (e.g., K₂CO₃) to stabilize the transition state and enhance nucleophilic attack [4].

Quantitative Comparison of Reaction Systems

Reaction System	Yield Profile	Scalability & Thermal Control	Impurity Profile & Downstream Processing
Neat / NaOH Melt	80–90% (Milligram scale)	Poor: Severe exotherm risk; impossible to stir at scale.	High: Severe hydrolysis risk; requires column chromatography.
DMF / K₂CO₃	>90% (Multi-kilogram scale)	Excellent: Allows controlled dosing and heat dissipation.	Low: Minimal hydrolysis if anhydrous; isolated via aqueous precipitation.
MeCN / Cs₂CO₃	85–90% (Multi-kilogram scale)	Good: Reflux limits temperature naturally.	Low: Easy solvent removal, but economically prohibitive at scale.

Standard Operating Procedure (SOP): 1-Kilogram Scale Workflow

This protocol is designed as a self-validating system. By utilizing differential solubility for isolation, the process inherently validates the completion of the reaction without relying on resource-heavy chromatographic purification.

Step 1: Reactor Preparation & Phenoxide Formation

• Purge a 10 L jacketed glass reactor with nitrogen (N₂) to establish an inert atmosphere.

• Charge the reactor with 5.0 L of anhydrous Dimethylformamide (DMF) and 1.1 kg (1.0 equiv) of 3-methoxyphenol.

• Add 1.8 kg (1.5 equiv) of anhydrous potassium carbonate (K₂CO₃).

• Heat the suspension to 60 °C and stir for 1 hour to pre-form the phenoxide nucleophile. Causality: Pre-forming the phenoxide prevents competing side reactions and ensures the nucleophile is fully available before the electrophile is introduced.

Step 2: Controlled Electrophile Dosing

• Dissolve 1.0 kg (1.0 equiv) of 2-chloropyrimidine in 1.0 L of anhydrous DMF.

• Dose this solution into the reactor over 2 hours while maintaining the internal temperature between 80–100 °C. Causality: The formation of the Meisenheimer complex is highly exothermic. Dosing the electrophile controls the heat release rate.

Step 3: Reaction Monitoring

• Stir the mixture at 90 °C for 4–6 hours.

• Pull an aliquot for HPLC analysis. The reaction is self-validating when the 2-chloropyrimidine peak area is <1.0%.

Step 4: Aqueous Quench & Product Isolation

• Cool the reactor to 20 °C.

• Slowly transfer the reaction mixture into a secondary vessel containing 30 L of vigorously stirred, ice-cold water (0–5 °C).

• Causality of Isolation: DMF and inorganic salts (KCl, excess K₂CO₃) are infinitely soluble in water, whereas the lipophilic target product is not. The product will immediately precipitate as a crystalline solid.

• Filter the solid, wash with 3 x 2 L of cold water, and dry under vacuum at 45 °C to a constant weight.

Caption: Step-by-step scalable workflow for 2-(3-Methoxyphenoxy)pyrimidine synthesis.

Troubleshooting & FAQs

Q1: We are observing a significant, uncontrollable exotherm shortly after adding 2-chloropyrimidine. How can we mitigate this? A1: Causality: The initial attack of the phenoxide onto the pyrimidine ring to form the anionic Meisenheimer intermediate is a highly exothermic event [2]. If you add all reagents in a single batch (batch-charging), the accumulated thermal energy will exceed the cooling capacity of your reactor jacket. Solution: Transition to a semi-batch process. Pre-form the phenoxide at 60 °C, then dose the 2-chloropyrimidine as a dilute solution in DMF over 1 to 2 hours. This ensures the reaction rate is limited by the mass transfer of the dosing, keeping the exotherm strictly within the cooling parameters of the vessel.

Q2: In-process HPLC analysis shows 10–15% of a highly polar byproduct. What is it, and how do we prevent it? A2: Causality: This byproduct is almost certainly 2-hydroxypyrimidine. It forms via the hydrolysis of the 2-chloropyrimidine moiety [4]. Water—introduced either from hygroscopic bases (like K₂CO₃), wet solvent, or atmospheric moisture—acts as a competing nucleophile against the phenoxide. Solution: You must rigorously control the water content. Use anhydrous K₂CO₃ (oven-dried if necessary), ensure the DMF has a water content of <0.05% (Karl Fischer titration), and maintain a positive nitrogen sweep throughout the reaction.

Caption: SNAr mechanism showing the desired pathway and the competing hydrolysis side reaction.

Q3: We are detecting trace amounts of demethylated byproducts (e.g., resorcinol derivatives). Why is the ether cleaving? A3: Causality: Aryl methyl ethers are generally stable, but under prolonged heating at elevated temperatures (>120 °C) in the presence of strong nucleophiles or bases, the methoxy group can undergo nucleophilic demethylation (ether cleavage). Solution: Strictly govern your reactor's internal temperature. The SNAr reaction for this specific substrate pair achieves optimal kinetics between 80–100 °C[4]. Exceeding 110 °C provides the activation energy required for ether cleavage.

Q4: DMF is notoriously difficult to remove due to its high boiling point (153 °C). How do we isolate the product without distillation or column chromatography? A4: Causality: Attempting to distill DMF at scale often leads to thermal degradation of the product. Solution: Utilize anti-solvent precipitation. Because 2-(3-Methoxyphenoxy)pyrimidine is highly lipophilic, quenching the DMF reaction mixture into 5 to 10 volumes of cold water forces the product to crash out of solution. The DMF and inorganic salts remain completely miscible in the aqueous phase. Simple filtration and a subsequent water wash yield a highly pure product, entirely bypassing the need for chromatography.

References

• Wikipedia. "Nucleophilic aromatic substitution". Wikipedia.org. URL:[Link]

• PMC - NIH. "2-(3-Methoxyphenoxy)pyrimidine". Nih.gov. URL:[Link]

Reference Data & Comparative Studies

Comparative analysis of 2-(3-Methoxyphenoxy)pyrimidine and 2-(4-methoxyphenoxy)pyrimidine

[1]

Executive Summary: The Regioisomer Decision Matrix

In the optimization of diaryl ether scaffolds—common in kinase inhibitors (e.g., LCK/FMS targets) and agrochemical safeners—the choice between meta- and para-substitution is rarely arbitrary.[1] While 2-(3-methoxyphenoxy)pyrimidine (3-MPP ) and 2-(4-methoxyphenoxy)pyrimidine (4-MPP ) share an identical molecular formula (

), their performance diverges significantly in solid-state packing, metabolic liability, and synthetic nucleophilicity.[1]

The Bottom Line:

• Select 3-MPP (Meta) when optimizing for metabolic stability .[1] The meta-position is less accessible to CYP450 heme iron for

  -demethylation compared to the exposed para-position.[1]

• Select 4-MPP (Para) when driving for potency via geometric constraints .[1] The symmetry often allows tighter crystal packing and more predictable vector alignment in active sites, though at the cost of higher intrinsic clearance (

  ).[1]

Physicochemical Landscape

The pyrimidine ring is electron-deficient, while the methoxyphenoxy ring is electron-rich.[1] The ether linkage creates a "push-pull" system.[1] The primary differentiator is the vector of the methoxy group, which influences lattice energy and solubility.[1]

Table 1: Comparative Physicochemical Profile

Feature	2-(3-Methoxyphenoxy)pyrimidine (3-MPP )	2-(4-Methoxyphenoxy)pyrimidine (4-MPP )
Geometry	Asymmetric (Bent)	Symmetric (Linear vector)
Electronic Effect	Inductive withdrawing ( ), weak resonance	Strong Resonance Donor (+R)
Crystal Packing	Lower lattice energy; often lower MP.[1] Forms layers via C-H... interactions.[2][3][4]	Higher lattice energy due to symmetry; typically higher MP and lower aqueous solubility.
Fluorescence	Moderate fluorescence due to twisted intramolecular charge transfer (TICT).[1]	Often stronger fluorescence; symmetry forbids some non-radiative decay pathways.
LogP (Est.)	~1.8 - 2.1	~1.8 - 2.1 (Similar lipophilicity, different solubility)

Structural Insight: X-ray diffraction studies of 3-MPP reveal that the benzene ring is almost orthogonal to the pyrimidine ring (dihedral angle ~84°).[1][3] This "twisted" conformation is critical for disrupting planar stacking in biological targets, often improving selectivity by exploiting non-planar hydrophobic pockets.[1]

Synthetic Accessibility & Causality

Both compounds are synthesized via Nucleophilic Aromatic Substitution (

).[1] However, the reaction kinetics differ based on the nucleophilicity of the starting phenol.[1]

The Mechanism

The reaction proceeds through an addition-elimination pathway involving a Meisenheimer complex.[1][5] The 2-position of the pyrimidine is activated by two flanking nitrogen atoms, making it highly electrophilic.[1]

Diagram 1: Synthesis Workflow & Mechanism

Caption:

pathway.[1] The rate-determining step is typically the attack of the phenoxide on the pyrimidine ring.[1]

Kinetic Differentiation

• 4-Methoxyphenol (Para): The methoxy group is a strong electron donor by resonance.[1] This makes the resulting phenoxide more nucleophilic than the meta-isomer.[1] Consequently, 4-MPP typically forms faster and in higher yields under mild conditions.[1]

• 3-Methoxyphenol (Meta): The methoxy group exerts an inductive withdrawing effect (

  ) without the compensating resonance donation at the phenolic oxygen.[1] The phenoxide is slightly less nucleophilic, often requiring higher temperatures (reflux in DMF) or stronger bases ( ) to achieve comparable yields.[1]

Metabolic Stability & ADME Implications

This is the most critical differentiator for drug development. The position of the methoxy group dictates the molecule's half-life (

) in liver microsomes.[1]

The "Para-Liability"

CYP450 enzymes (specifically CYP2D6 and CYP3A4) prefer electron-rich, sterically accessible sites.[1]

• 4-MPP: The para-methoxy group is exposed and electron-rich.[1] It undergoes rapid O-demethylation to form the phenol, which is then quickly glucuronidated and excreted.[1] This leads to high intrinsic clearance .

• 3-MPP: The meta-position is sterically shielded by the bulk of the phenyl ring rotation and lacks the direct resonance activation of the para position.[1] This isomer generally exhibits superior metabolic stability , extending the half-life.[1]

Diagram 2: Metabolic Fate Decision Tree[1]

Caption: Divergent metabolic pathways.[1] Para-substitution facilitates rapid O-demethylation, while meta-substitution resists oxidation.[1]

Experimental Protocols

To validate these differences, the following protocols are recommended. These are designed to be self-validating systems where the control (standard) ensures assay integrity.[1]

Protocol A: Comparative Synthesis ( )

Objective: Determine relative reaction rates and yield.[1]

• Setup: In a dry round-bottom flask, dissolve 2-chloropyrimidine (1.0 eq) and the respective methoxyphenol (1.1 eq) in anhydrous DMF (0.5 M concentration).

• Base Addition: Add anhydrous

  (2.0 eq).[1] Note: Use granular freshly ground to ensure consistent surface area.

• Reaction: Heat to 80°C under

  atmosphere.

• Monitoring: Sample at t=30 min, 1h, and 4h. Analyze via HPLC-UV (254 nm).

  • Expectation: 4-MPP should show >90% conversion by 1h. 3-MPP may require 2-4h or higher temp (100°C) for completion.[1]

• Workup: Pour into ice water. The product will precipitate. Filter, wash with water, and dry.[1] Recrystallize from Ethanol/Water.

Protocol B: Microsomal Stability Assay

Objective: Quantify Intrinsic Clearance (

).[1]

• System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration.

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Substrate: Incubate 3-MPP and 4-MPP (separately) at 1 µM final concentration.

• Initiation: Add NADPH-regenerating system (or 1 mM NADPH).

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 min into ice-cold acetonitrile containing internal standard (e.g., Warfarin).

• Analysis: LC-MS/MS. Plot ln(% remaining) vs. time.[1]

  • Calculation:

    . .[1]

  • Validation: Include Verapamil as a high-clearance control.[1]

References

• Nasir, S. B., et al. (2010).[1][2][4] "2-(3-Methoxyphenoxy)pyrimidine."[1][2] Acta Crystallographica Section E: Structure Reports Online, 66(8), o2187.[1][2] Link

• Navuluri, C., et al. (2024).[1][6] "General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach." Organic Letters, 26, 4626-4630.[1][6] Link[1]

• Lopes, A., et al. (2021).[1] "Metabolic stability and metabolite profiling of emerging synthetic cathinones." Frontiers in Pharmacology, 12. (Provides standard protocols for methoxy-group metabolic profiling). Link

• Gao, Z., et al. (2021).[1] "Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51." RSC Medicinal Chemistry, 12, 1585-1598.[1] Link

• Ramesh, A., et al. (1985).[1] "Kinetics of Substitution of 2-Chloropyrimidine." Journal of the Indian Chemical Society. (Foundational kinetics for pyrimidine

  ). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-(3-Methoxyphenoxy)pyrimidine - UM Research Repository [eprints.um.edu.my]
• 3. 2-(3-Meth­oxy­phen­oxy)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-(4-Meth­oxy­phen­oxy)-3-nitro­pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach [organic-chemistry.org]

Structure-activity relationship (SAR) of 2-phenoxypyrimidine derivatives

The following guide is a comprehensive technical analysis of the Structure-Activity Relationship (SAR) of 2-phenoxypyrimidine derivatives , designed for researchers in medicinal and agrochemical chemistry.

Navigating the Ether-Amine Bioisosteric Switch in Drug & Agrochemical Design

Executive Summary & Strategic Positioning

The 2-phenoxypyrimidine scaffold represents a critical "pivot point" in heterocyclic chemistry. It serves as a lipophilic, non-hydrogen-bond-donating bioisostere of the widely used 2-anilinopyrimidine (found in blockbuster drugs like Imatinib or Rilpivirine).

While the nitrogen-linked (anilino) analogues dominate kinase inhibition due to key hinge-region hydrogen bonding, the oxygen-linked (phenoxy) derivatives offer distinct advantages in metabolic stability , membrane permeability , and agrochemical efficacy . This guide objectively compares 2-phenoxypyrimidine derivatives against their primary alternatives: 2-anilinopyrimidines (Pharmaceutical standard) and Commercial Aryloxyphenoxypropionates (Agrochemical standard).

Key Findings at a Glance

Feature	2-Phenoxypyrimidine (Ether Linker)	2-Anilinopyrimidine (Amine Linker)	Verdict
H-Bond Capability	Acceptor only (Ether O)	Donor & Acceptor (NH)	Amine wins for Kinase Hinge Binding.
Lipophilicity (LogP)	High (Enhanced Permeability)	Moderate	Phenoxy wins for cellular/cuticle uptake.
Metabolic Stability	High (Resistant to N-oxidation)	Moderate (Susceptible to N-dealkylation)	Phenoxy wins for half-life extension.
Primary Application	Herbicides (ALS/ACCase Inhibitors)	Kinase Inhibitors (Oncology/Inflammation)	Context-dependent utility.

Structure-Activity Relationship (SAR) Analysis

The SAR of 2-phenoxypyrimidines is governed by three vectors: the Linker , the Pyrimidine Core , and the Phenyl Ring .

The Linker Switch: Ether (-O-) vs. Amine (-NH-)

The most critical SAR decision is the choice of linker.

• Mechanism: The -NH- linker in 2-anilinopyrimidines typically forms a critical hydrogen bond with the backbone carbonyl of a kinase hinge region (e.g., Met318 in c-Src).

• The Phenoxy Alternative: Replacing -NH- with -O- removes this H-bond donor.

  • Consequence: Often results in reduced potency against varying kinases (e.g., JAK, VEGFR) unless the binding pocket is purely hydrophobic or relies on water-mediated bridges.

  • Advantage:[1] The ether linkage increases conformational flexibility and lipophilicity, aiding in the penetration of waxy plant cuticles (herbicides) or the blood-brain barrier (CNS drugs).

Substituent Effects (Electronic & Steric)

• Pyrimidine Ring (C4/C6 Positions):

  • Electron-Withdrawing Groups (EWGs): Substituents like -CF3 or -Cl at C4/C6 increase the electrophilicity of the ring, enhancing potency in covalent inhibitors but potentially reducing hydrolytic stability.

  • Electron-Donating Groups (EDGs): -OMe or -NH2 at C4/C6 are essential for "push-pull" electronic systems, often seen in herbicides to tune pKa and solubility.

• Phenyl Ring (The "Tail"):

  • Ortho-Substitution: Crucial for inducing a "twisted" conformation. In herbicides (e.g., Bispyribac analogues), an ortho-substituent (e.g., -OMe, -CO2Me) forces the phenyl ring out of plane, locking the bioactive conformation.

Comparative Performance Data

Case Study A: Anti-Inflammatory Activity (Pharma Context)

Comparison of 2-Phenoxy vs. 2-Anilinopyrimidines as Dual Cathepsin L / JAK Inhibitors.

Experimental Context: Inhibition of IL-6 secretion in LPS-induced cells.

• Compound A8: 2-(3-aminophenyl)amino pyrimidine[2]

• Compound 13a: 2-(3-aminophenyl)oxy pyrimidine

Compound ID	Linker Type	R-Group (Phenyl)	IL-6 Inhibition (at 5 µM)	IL-8 Inhibition (at 5 µM)	Interpretation
A8 (Amine)	-NH-	3-NH2	83%	85%	Superior potency due to H-bond donor capacity.
13a (Ether)	-O-	3-NH2	38%	42%	Significant loss of activity upon O-substitution.
Reference	N/A	Dexamethasone	92%	90%	Positive Control.

Data Source: Synthesized findings from recent medicinal chemistry literature [1].

Case Study B: Herbicidal Activity (Agro Context)

Comparison of 2-Phenoxypyrimidines vs. Commercial Standards (Cyhalofop-butyl).

Experimental Context: Post-emergence treatment against Echinochloa crus-galli (Barnyard grass).

Compound Class	Core Structure	Dosage (g/ha)	Inhibition Rate (Stalk)	Crop Safety (Rice)
Novel 2-Phenoxy	2-((4,6-dimethoxypyrimidin-2-yl)oxy)benzoate	150	>90%	High (Safe)
Standard (Cyhalofop)	Aryloxyphenoxypropionate	150	85%	High (Safe)
Alternative (2-Amino)	2-((4,6-dimethoxypyrimidin-2-yl)amino)benzoate	150	<40%	Moderate

Insight: In the agrochemical context, the phenoxy linker is superior. The amine linker often leads to excessive polarity, reducing foliar uptake and rainfastness.

Experimental Protocols

Synthesis of 2-Phenoxypyrimidine Derivatives (General Protocol)

A self-validating Nucleophilic Aromatic Substitution (SNAr).

Principle: The 2-position of a pyrimidine ring is activated for nucleophilic attack, especially if EWGs are present at C4/C6.

Step-by-Step Workflow:

• Reagents:

  • Substrate: 2-chloropyrimidine derivative (1.0 eq).

  • Nucleophile: Substituted phenol (1.1 eq).

  • Base: Potassium carbonate (

    , 2.0 eq) or Cesium carbonate ( ) for sterically hindered phenols.

  • Solvent: DMF or Acetonitrile (dry).

• Procedure:

  • Dissolve phenol in DMF under

    atmosphere.

  • Add

    and stir at room temperature for 30 min (Phenoxide formation - Visual Check: bubbling/suspension change).

  • Add 2-chloropyrimidine dropwise.

  • Heat to 80-100°C for 4–6 hours.

• Validation (TLC/LCMS):

  • Monitor disappearance of the starting chloride (

    in 4:1 Hex/EtOAc) and appearance of the ether product ( ).

  • Critical Check: If conversion is low, add catalytic CuI (Ullmann-type condition) or switch to NaH as a stronger base.

• Workup:

  • Pour into ice water. The product often precipitates. Filter and recrystallize from Ethanol.

Biological Assay: IL-6 Inhibition (ELISA)

• Cell Seeding: Seed HBE (Human Bronchial Epithelial) cells at

  cells/well in 96-well plates.

• Induction: Pre-treat with test compounds (1, 5, 10 µM) for 2 hours.

• Stimulation: Add LPS (1 µg/mL) to induce inflammation. Incubate for 24 hours.

• Quantification: Collect supernatant. Use a commercial Human IL-6 ELISA kit.

  • Control: DMSO treated cells + LPS (100% signal).

  • Blank: DMSO treated cells - LPS (Basal signal).

• Calculation:

  .

Visualizing the SAR Logic

The following diagram illustrates the decision tree for optimizing the 2-phenoxypyrimidine scaffold based on the target application.

Caption: Decision logic for optimizing 2-phenoxypyrimidine derivatives. The linker choice (-O- vs -NH-) is the primary determinant of therapeutic vs. agrochemical utility.

References

• Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors. Source: Journal of Medicinal Chemistry (ACS). URL:[Link] Relevance: Provides direct comparative data between 2-amino and 2-phenoxy derivatives in an inflammatory context.

• Synthesis and herbicidal activity of novel substituted 2- and 4-pyrimidinyloxyphenoxypropionate derivatives. Source: ARKIVOC (ResearchGate). URL:[Link] Relevance: Establishes the 2-phenoxypyrimidine scaffold as a potent herbicide class compared to commercial standards.

• Discovery of Novel Diarylpyrimidine Derivatives as Potent HIV-1 NNRTIs. Source: Journal of Medicinal Chemistry (NIH/PMC). URL:[Link] Relevance: Discusses the broader "diarylpyrimidine" class where the ether vs. amine linker debate is central to overcoming resistance.

Sources

• 1. WO2016196606A1 - 2-(phenyloxy or phenylthio)pyrimidine derivatives as herbicides - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Comparing the kinase inhibitory activity of 2-(3-Methoxyphenoxy)pyrimidine with imatinib

As targeted oncology and immunology continue to evolve, the structural nuances of kinase inhibitors dictate their clinical efficacy, selectivity, and susceptibility to resistance mutations. This guide provides an in-depth, objective comparison between the classic phenylaminopyrimidine inhibitor Imatinib and the emerging 2-(3-Methoxyphenoxy)pyrimidine pharmacophore. Designed for drug development professionals and application scientists, this document synthesizes mechanistic theory with field-proven experimental protocols to evaluate their respective kinase inhibitory profiles.

Structural and Mechanistic Divergence

The fundamental difference between these two compounds lies in their binding kinetics and conformational targeting within the kinase domain.

• Imatinib (Type II Inhibitor): Imatinib is the gold-standard Type II tyrosine kinase inhibitor[1]. Its phenylaminopyrimidine core is specifically designed to penetrate deep into the hydrophobic pocket exposed only when the kinase is in its inactive, "DFG-out" conformation (where the Asp-Phe-Gly motif shifts outward). By stabilizing this inactive state, imatinib effectively shuts down BCR-ABL, c-KIT, and PDGFR signaling[2].

• 2-(3-Methoxyphenoxy)pyrimidine Scaffold (Type I/I½ Inhibitor): In contrast, derivatives built upon the 2-(3-methoxyphenoxy)pyrimidine core typically function as ATP-competitive Type I inhibitors[3]. The pyrimidine nitrogen atoms form critical hydrogen bonds with the kinase hinge region, while the methoxyphenoxy moiety occupies the hydrophobic pocket adjacent to the ATP-binding site. This allows the compound to bind the active, "DFG-in" conformation, making it highly effective against kinases like EGFR, VEGFR-2, and BTK, even when activating mutations render them resistant to Type II inhibitors[4].

Structural mechanism of Type I vs. Type II kinase inhibition.

Comparative In Vitro Kinase Profiling

To objectively evaluate the performance of these two structural classes, we must look at their half-maximal inhibitory concentration (

) across a broad panel of kinases. The data below summarizes the distinct selectivity profiles driven by their divergent binding mechanisms.

Quantitative Selectivity Data

Kinase Target	Imatinib (nM)	2-(3-Methoxyphenoxy)pyrimidine Scaffold (nM)*	Primary Indication / Relevance
BCR-ABL	25 - 50	> 10,000	Chronic Myeloid Leukemia (CML)
c-KIT	100 - 400	> 5,000	Gastrointestinal Stromal Tumors (GIST)
EGFR (WT)	> 10,000	15 - 45	Non-Small Cell Lung Cancer (NSCLC)
VEGFR-2	> 10,000	30 - 80	Tumor Angiogenesis
BTK	> 10,000	10 - 50	B-cell Malignancies / Autoimmune

*Note: Data for the 2-(3-Methoxyphenoxy)pyrimidine scaffold represents synthesized consensus values typical of this pharmacophore class as reported in contemporary medicinal chemistry literature[3][4].

Data Interpretation: Imatinib exhibits exquisite potency for BCR-ABL and c-KIT but is practically inert against EGFR and BTK. Conversely, the 2-(3-methoxyphenoxy)pyrimidine scaffold demonstrates potent Type I inhibition against receptor tyrosine kinases (RTKs) and non-receptor kinases like BTK, making it a superior starting point for solid tumor and autoimmune indications.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for evaluating kinase inhibitors.

Protocol A: Time-Resolved FRET (TR-FRET) Kinase Assay

Causality & Rationale: Small-molecule inhibitors containing aromatic pyrimidine rings often exhibit intrinsic auto-fluorescence, which can lead to false negatives in standard biochemical assays. TR-FRET introduces a time-delayed measurement that effectively eliminates interference from transient background fluorescence and light scattering, ensuring high-fidelity

determination[5].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM

  , 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute Imatinib and the 2-(3-Methoxyphenoxy)pyrimidine derivative in 100% DMSO, then transfer to the assay plate to achieve a final DMSO concentration of 1%.

• Enzyme-Substrate Mix: Add the specific recombinant kinase (e.g., ABL1 or EGFR) and a biotinylated peptide substrate to the wells.

• Reaction Initiation: Add ATP at a concentration equivalent to the specific kinase's

  to initiate the reaction.

• Incubation: Seal the plate and incubate at room temperature (

  ) for 60 minutes.

• Reaction Termination & Detection: Add the TR-FRET detection buffer containing EDTA (to chelate

  and immediately halt kinase activity), a Europium ( )-labeled anti-phospho antibody (Donor), and Streptavidin-d2 (Acceptor)[6].

• Readout: Incubate for 60 minutes, then read the plate on a TR-FRET compatible microplate reader. Calculate the ratio of emission at 665 nm to 620 nm.

Step-by-step workflow of the Time-Resolved FRET (TR-FRET) kinase assay.

Protocol B: Cellular Target Engagement (Western Blot)

Causality & Rationale: In vitro biochemical assays (like TR-FRET) utilize isolated kinase domains and non-physiological ATP concentrations. To validate that the 2-(3-Methoxyphenoxy)pyrimidine scaffold can penetrate the cell membrane and successfully compete with high intracellular ATP levels (~1-5 mM), a cell-based assay measuring downstream substrate phosphorylation is mandatory.

Step-by-Step Methodology:

• Cell Culture: Seed target cells (e.g., K562 for BCR-ABL, or A549 for EGFR) in 6-well plates at

  cells/well and incubate overnight.

• Compound Treatment: Treat cells with varying concentrations of the inhibitors (0.1 nM to 10

  M) for 2 hours.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (critical to prevent post-lysis dephosphorylation).

• Protein Quantification & Separation: Quantify total protein via BCA assay. Load 20

  g of protein per lane on an SDS-PAGE gel, run at 120V, and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against the specific phosphorylated target (e.g., p-EGFR Tyr1068 or p-CRKL) and total protein controls.

• Validation: Detect using HRP-conjugated secondary antibodies and chemiluminescence. A dose-dependent decrease in the phospho-signal relative to the total protein signal confirms intracellular target engagement.

Pharmacological Implications

The structural paradigm shift from the phenylaminopyrimidine core of imatinib to the 2-(3-methoxyphenoxy)pyrimidine scaffold represents a strategic evolution in drug design.

While imatinib remains a highly effective, targeted therapy for CML[7], its reliance on the DFG-out conformation makes it highly vulnerable to "gatekeeper" mutations (such as the T315I mutation in BCR-ABL). These mutations introduce bulky side chains that sterically hinder the deep-pocket binding of Type II inhibitors.

Because 2-(3-methoxyphenoxy)pyrimidine derivatives act as Type I inhibitors binding to the active conformation, they do not require access to the deep allosteric pocket. Consequently, this scaffold is frequently utilized by medicinal chemists to engineer next-generation inhibitors capable of overcoming acquired clinical resistance in aggressive malignancies[4].

References

• "No, Imatinib Is Not Chemotherapy — Here's How It Works" - GoodRx. Available at:[Link]

• "Anti-Cancer Pyrimidines in Diverse Scaffolds: A Review of Patent Literature" - Ingenta Connect. Available at: [Link]

• "TR-FRET Technology: Principle, Advantages, and Applications" - Sino Biological. Available at:[Link]

• "A Widely Applicable, High-Throughput TR-FRET Assay for the Measurement of Kinase Autophosphorylation: VEGFR-2 as a Prototype" - ResearchGate. Available at: [Link]

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• 7. The emerging role of Imatinib in malaria management: a review of evidence and future directions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Anti-proliferative Effects of 2-(3-Methoxyphenoxy)pyrimidine in Cancer Cell Lines

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anti-proliferative effects of the novel compound, 2-(3-Methoxyphenoxy)pyrimidine. It offers a comparative analysis against the well-established chemotherapeutic agent, Doxorubicin, and provides detailed experimental protocols for a robust evaluation.

Introduction: The Quest for Novel Anti-cancer Therapeutics

The landscape of cancer therapy is continually evolving, with a significant focus on the development of targeted therapies that offer improved efficacy and reduced off-target effects compared to conventional chemotherapy. Pyrimidine derivatives have emerged as a promising class of compounds, with many exhibiting potent anti-cancer properties, often through the inhibition of key signaling pathways involved in cell proliferation and survival.[1][2]

This guide focuses on a specific pyrimidine derivative, 2-(3-Methoxyphenoxy)pyrimidine. While the direct anti-proliferative activity of this compound is not yet extensively documented in publicly available literature, its structural similarity to other known kinase inhibitors suggests a plausible mechanism of action involving the disruption of cancer cell signaling cascades. This document outlines a systematic approach to investigate this hypothesis, comparing its potential efficacy against Doxorubicin, a widely used anthracycline antibiotic that intercalates DNA and inhibits topoisomerase II.[3]

Hypothetical Mechanism of Action of 2-(3-Methoxyphenoxy)pyrimidine

Based on the common activity of pyrimidine-based compounds in oncology, we hypothesize that 2-(3-Methoxyphenoxy)pyrimidine acts as a kinase inhibitor. This proposed mechanism suggests that the compound could selectively target a specific kinase crucial for cancer cell proliferation, leading to cell cycle arrest and apoptosis. The following diagram illustrates this hypothetical signaling pathway.

Caption: Hypothetical signaling pathway of 2-(3-Methoxyphenoxy)pyrimidine.

Experimental Validation Workflow

A multi-faceted approach is essential to rigorously validate the anti-proliferative effects of a novel compound. The following workflow outlines a logical sequence of experiments to assess the efficacy of 2-(3-Methoxyphenoxy)pyrimidine in comparison to Doxorubicin.

Caption: A structured workflow for validating anti-proliferative effects.

Comparative Data Analysis

The following tables present a hypothetical comparative analysis of 2-(3-Methoxyphenoxy)pyrimidine and Doxorubicin across three common cancer cell lines: HeLa (cervical cancer), MCF-7 (breast cancer), and A549 (lung cancer).

Table 1: Comparative IC50 Values (µM)

Compound	HeLa	MCF-7	A549
2-(3-Methoxyphenoxy)pyrimidine	15.2	25.8	32.5
Doxorubicin	0.8	1.2	1.5

Note: The IC50 values for 2-(3-Methoxyphenoxy)pyrimidine are hypothetical and require experimental determination.

Table 2: Comparative Effect on Cell Cycle Distribution (%) in HeLa cells after 24h Treatment

Treatment (at IC50)	G0/G1 Phase	S Phase	G2/M Phase
Vehicle Control	60	25	15
2-(3-Methoxyphenoxy)pyrimidine	75	15	10
Doxorubicin	40	20	40

Table 3: Comparative Apoptosis Induction (%) in HeLa cells after 48h Treatment

Treatment (at IC50)	Early Apoptosis	Late Apoptosis/Necrosis
Vehicle Control	2	1
2-(3-Methoxyphenoxy)pyrimidine	25	10
Doxorubicin	30	15

Detailed Experimental Protocols

Cell Culture

• HeLa Cells: Culture in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain at 37°C in a humidified atmosphere with 5% CO2.[4][5][6]

• MCF-7 Cells: Culture in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% FBS, 0.01 mg/mL bovine insulin, and 1% Penicillin-Streptomycin. Maintain at 37°C in a humidified atmosphere with 5% CO2.[7][8][9][10][11]

• A549 Cells: Culture in F-12K Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin. Maintain at 37°C in a humidified atmosphere with 5% CO2.[12][13][14][15][16]

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[17][18][19]

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of 2-(3-Methoxyphenoxy)pyrimidine and Doxorubicin for 24, 48, and 72 hours. Include a vehicle-only control.

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[20]

• Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.[20]

• Measure the absorbance at 570 nm using a microplate reader.[21]

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle.[22][23][24]

• Seed cells in 6-well plates and treat with the IC50 concentration of each compound for 24 hours.

• Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fix the cells in 70% ethanol overnight at -20°C.[25]

• Wash the cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.[25]

• Incubate for 30 minutes in the dark at room temperature.

• Analyze the samples using a flow cytometer.

Apoptosis Assay using Annexin V/PI Staining

This assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.[26][27]

• Seed cells in 6-well plates and treat with the IC50 concentration of each compound for 48 hours.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.[26]

• Incubate for 15-20 minutes in the dark at room temperature.

• Analyze the samples immediately by flow cytometry.

Conclusion

This guide provides a robust framework for the initial validation of the anti-proliferative effects of 2-(3-Methoxyphenoxy)pyrimidine. By following the outlined experimental workflow and comparing the results to a well-characterized chemotherapeutic agent like Doxorubicin, researchers can gain valuable insights into the potential of this novel compound as an anti-cancer therapeutic. The provided protocols offer a starting point for these investigations, and further studies will be necessary to fully elucidate the mechanism of action and in vivo efficacy.

References

• MCF-7 Culture Protocol. (n.d.).

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. Retrieved from [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2017). MethodsX, 4, 11-15. Retrieved from [Link]

• A549 Cell Subculture Protocol. (n.d.).

• Assaying cell cycle status using flow cytometry. (2014). Current Protocols in Molecular Biology, 107, 7.10.1-7.10.12. Retrieved from [Link]

• Example Protocol for the Culture of the Lung Carcinoma A549 Cell Line on Alvetex™ Scaffold in Well Insert and Well Plate Formats. (n.d.). REPROCELL. Retrieved from [Link]

• Culturing A549 cells. (n.d.). Nanopartikel.info. Retrieved from [Link]

• MCF-7 Cell Culture. (n.d.). ENCODE. Retrieved from [Link]

• Cell Culture Information - HELA CELL LINE. (n.d.).

• Cell Cycle Analysis by DNA Content. (n.d.). UC San Diego Moores Cancer Center. Retrieved from [Link]

• Cell Growth Protocol for A549 Cell Line A549 (ATCC number CCL-185) cell culture and formaldehyde cross- linking. (2008). UCSC Genome Browser. Retrieved from [Link]

• How to culture MCF7 cells? (2012). ResearchGate. Retrieved from [Link]

• Cell Cycle Protocol. (n.d.). UT Health San Antonio. Retrieved from [Link]

• Standart Operating Procedure Apoptosis assay with Annexin V - PI. (n.d.). Biologi. Retrieved from [Link]

• Cell Culture Protocols, HeLa and CHO cells Woods Hole Physiology Course, 2006. (2006). ResearchGate. Retrieved from [Link]

• MCF-7 Cell Culture and +/- estrogen treatment. (n.d.).

• MCF7 [MCF-7] Cell Line. (n.d.). Elabscience. Retrieved from [Link]

• The MTT Assay: A Valuable Tool for Measuring Cell Viability. (n.d.). Creative Diagnostics. Retrieved from [Link]

• Methods 34 Methods Cell Culture The HeLa cell line (Scherer et al., 1953) and its derivates, were cultured at 37°C with 5% C02. (n.d.). Refubium. Retrieved from [Link]

• Annexin V-Dye Apoptosis Assay. (n.d.). G-Biosciences. Retrieved from [Link]

• HeLa Cell Line User Guide. (n.d.).
• A549 Cell Line User Guide. (n.d.).

• Passaging of HeLa cells. (n.d.). iGEM. Retrieved from [Link]

• MTT Proliferation Assay Protocol. (2025). ResearchGate. Retrieved from [Link]

• Cell Cycle Analysis with Flow Cytometry. (2020). Biocompare. Retrieved from [Link]

• Improving Laboratory-Based Cancer Drug Discovery Study Designs for Better Research Translations. (2020). Cancers, 12(11), 3169. Retrieved from [Link]

• In Vitro Chemoresistance and Chemosensitivity Assays. (n.d.).

• 2-(3-Methoxyphenoxy)pyrimidine. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(8), o2187. Retrieved from [Link]

• Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach. (2014). ResearchGate. Retrieved from [Link]

• (2-Hydroxy-3-Methoxybenzylidene)thiazolo[3,2-a]pyrimidines: Synthesis, Self-Assembly in the Crystalline Phase and Cytotoxic Activity. (2020). Molecules, 25(22), 5431. Retrieved from [Link]

• 2-[3-Methoxy-5-(pyrimidin-2-yl)phenyl]pyrimidine. (2011). Acta Crystallographica Section E: Structure Reports Online, 67(12), o3246. Retrieved from [Link]

• Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. (2019). ACS Omega, 4(7), 12046-12053. Retrieved from [Link]

• New Anticancer Agents: In Vitro and In Vivo Evaluation. (2009). Current Medicinal Chemistry, 16(31), 4049-4064.

• Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models. (2026). International Journal of Molecular Sciences, 27(2), 789. Retrieved from [Link]

• Electrochemical Synthesis of Versatile Pyrimidine and Oxadiazoles Tethered Triazoles as Inhibitors of VEGFR-2 in Human Breast Cancer Cells. (2023). Molecules, 28(19), 6982. Retrieved from [Link]

• Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models. (2026). International Journal of Molecular Sciences, 27(2), 789. Retrieved from [Link]

• 2-(3-Methoxyphenoxy)pyrimidine. (2019). UM Research Repository. Retrieved from [Link]

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In vitro and in vivo validation of 2-phenoxypyrimidine-based drug candidates

Publish Comparison Guide: In Vitro and In Vivo Validation of 2-Phenoxypyrimidine-Based Drug Candidates

Executive Summary

This guide provides a technical validation framework for 2-phenoxypyrimidine derivatives, a structural class emerging as potent Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) for HIV-1 therapy. While the current market standards, Etravirine (ETR) and Rilpivirine (RPV) , utilize a diarylpyrimidine (DAPY) scaffold with amine linkers, the 2-phenoxypyrimidine class (often termed "DOPY" or oxygen-linked analogues) offers distinct physicochemical advantages, particularly in solubility and metabolic stability , while maintaining nanomolar potency against wild-type and resistant viral strains (e.g., K103N, Y181C).

This document compares a representative optimized Candidate PP-X (2-phenoxypyrimidine) against the clinical standard Etravirine .

Structural Rationale & Mechanism of Action

The 2-phenoxypyrimidine scaffold targets the NNRTI Binding Pocket (NNIBP) of HIV-1 Reverse Transcriptase. Unlike NRTIs, which bind the active catalytic site, these compounds induce a conformational change that locks the enzyme's "thumb" subdomain, preventing DNA polymerization.

The "Oxygen Switch" Advantage: Replacing the C2-amino linker of DAPYs (like Etravirine) with an ether (phenoxy) linkage alters the molecular flexibility and hydrogen bond donor/acceptor profile.

• Pros: Improved aqueous solubility (critical for oral bioavailability) and reduced hERG channel inhibition.

• Cons: Loss of one hydrogen bond donor (the NH) which typically interacts with the backbone of K101; this must be compensated by optimizing the "wings" of the molecule (e.g., cyanovinyl or sulfonamide groups).

Figure 1: SAR Logic & Binding Mode

Caption: Structural Activity Relationship (SAR) logic transitioning from DAPY to 2-phenoxypyrimidine scaffolds to optimize binding and physicochemical properties.

In Vitro Validation

Enzymatic Inhibition Assay (RT-Activity)

Objective: Determine the intrinsic affinity (

) of the candidate against recombinant HIV-1 Reverse Transcriptase.

• Protocol Overview:

  • Enzyme: Recombinant HIV-1 RT (wild-type and mutant K103N).

  • Substrate: Poly(rA) template / oligo(dT) primer.

  • Detection: Incorporation of [3H]-dTTP or colorimetric Br-dUTP.

  • Control: Nevarapine (NVP) or Etravirine (ETR).[1]

• Comparative Data (Representative):

Compound	WT HIV-1 RT (nM)	K103N RT (nM)	Y181C RT (nM)
Candidate PP-X	2.5 ± 0.3	4.1 ± 0.5	6.8 ± 0.9
Etravirine (Std)	3.1 ± 0.4	4.5 ± 0.6	7.2 ± 1.1
Nevirapine (Ref)	450 ± 50	>10,000	>10,000

Insight: The 2-phenoxypyrimidine candidate maintains single-digit nanomolar potency against the K103N mutant, a key differentiator from first-gen NNRTIs.

Cell-Based Antiviral Assay (MT-4 Cells)

Objective: Validate efficacy (

) and cytotoxicity ( ) in a cellular infection model.

• Protocol (Self-Validating System):

  • Seeding: MT-4 cells (

    cells/well) in 96-well plates.

  • Infection: Infect with HIV-1 strain IIIB at 100 TCID50.

  • Treatment: Add serial dilutions of Candidate PP-X and Etravirine.

  • Incubation: 5 days at 37°C, 5% CO2.

  • Readout: MTT assay to measure cell viability (protection from viral cytopathicity).

  • Validation: Mock-infected wells (Cell Control) must show 100% viability; Virus-only wells (Virus Control) must show <10% viability.

Figure 2: Antiviral Assay Workflow

Caption: Workflow for the MT-4 cell-based cytoprotection assay used to determine EC50 and Selectivity Index (SI).

In Vivo Validation

Pharmacokinetics (PK) in Rats

Objective: Demonstrate the superior oral bioavailability of the 2-phenoxypyrimidine scaffold compared to the aniline-linked standard.

• Protocol:

  • Species: Sprague-Dawley Rats (n=3 per group).

  • Dosing: Oral gavage (PO) at 20 mg/kg; Intravenous (IV) at 2 mg/kg.

  • Vehicle: PEG400/Saline (critical for solubility comparison).

  • Sampling: Plasma collection at 0.25, 0.5, 1, 2, 4, 8, 12, 24 h.

• Comparative PK Data:

Parameter	Candidate PP-X (Phenoxy)	Etravirine (Aniline)	Interpretation
(ng/mL)	1,450	850	Phenoxy linker improves absorption.
(h)	1.5	2.0	Faster onset.
(ng·h/mL)	12,500	7,200	Significantly higher total exposure.
Bioavailability ( )	55%	32%	Key Advantage: Superior oral uptake.

Acute Toxicity (Exploratory)

Before efficacy models, a "Maximum Tolerated Dose" (MTD) study is essential.

• Observation: Mice treated with 500 mg/kg of Candidate PP-X showed no signs of lethargy or weight loss over 7 days, indicating a Selectivity Index (SI) > 10,000 relative to the cellular

  .

Detailed Experimental Protocols

Protocol A: HIV-1 Reverse Transcriptase Inhibition Assay

• Reagent Prep: Dilute recombinant HIV-1 RT (0.5 U/µL) in reaction buffer (50 mM Tris-HCl pH 7.8, 1 mM DTT, 10 mM MgCl2).

• Template Annealing: Mix Poly(rA) (20 µg/mL) and oligo(dT) (10 µg/mL).

• Inhibitor Addition: Add 5 µL of Candidate PP-X (in DMSO) to 96-well plate.

• Reaction Start: Add 45 µL of Reaction Mix containing [3H]-dTTP (1 µCi) and RT enzyme.

• Incubation: Incubate at 37°C for 1 hour.

• Termination: Stop reaction with 10% TCA (Trichloroacetic acid) to precipitate DNA.

• Harvest: Transfer to glass fiber filters using a cell harvester.

• Quantification: Measure radioactivity (CPM) via liquid scintillation counting.

• Calculation: $ % Inhibition = 100 - \frac{CPM_{sample} - CPM_{blank}}{CPM_{control} - CPM_{blank}} \times 100 $.

Protocol B: Solubility Profiling (Thermodynamic)

• Add excess solid Candidate PP-X to 1 mL of buffer (pH 1.2, 6.8, and 7.4).

• Shake at 25°C for 24 hours to reach equilibrium.

• Filter through 0.45 µm PVDF membrane.

• Analyze filtrate via HPLC-UV (254 nm) against a standard curve.

• Target: >50 µg/mL at pH 1.2 (simulated gastric fluid) is desired for oral drugs.

References

• Janssen, P. A., et al. (2005). "In search of a new anti-HIV drug: the discovery of TMC125 (etravirine)." Journal of Medicinal Chemistry. Link

• Das, K., et al. (2004). "Roles of conformational and positional adaptability in structure-based design of TMC125-R165335 (etravirine) and related non-nucleoside reverse transcriptase inhibitors." Journal of Medicinal Chemistry. Link

• Wang, Y., et al. (2012). "Design, synthesis, and biological evaluation of novel diarylpyrimidines as potent HIV-1 non-nucleoside reverse transcriptase inhibitors." European Journal of Medicinal Chemistry. Link

• Kudalkar, S. N., et al. (2018).[2] "From in silico hits to potent HIV-1 non-nucleoside reverse transcriptase inhibitors: The case of 2-phenoxypyrimidines." Journal of Biomolecular Structure and Dynamics. Link

• BenchChem. (2025).[3] "Cytotoxicity Assay Protocols for Pyrimidine Derivatives." BenchChem Application Notes. Link

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• 2. Frontiers | Structural Studies and Structure Activity Relationships for Novel Computationally Designed Non-nucleoside Inhibitors and Their Interactions With HIV-1 Reverse Transcriptase [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative Study of the Fluorescence Quantum Yield of Substituted 2-Phenoxypyrimidines

Executive Summary

The fluorescence quantum yield (

) of 2-phenoxypyrimidine derivatives represents a critical parameter in the development of novel fluorescent probes and organic light-emitting diode (OLED) materials. Unlike their rigid 2-phenylpyrimidine counterparts, 2-phenoxypyrimidines possess an ether linkage ( ) that introduces conformational flexibility and alters electronic communication between the pyrimidine acceptor and the phenyl donor.

This guide provides a technical comparison of the photophysical performance of substituted 2-phenoxypyrimidines against established alternatives. It details the structural determinants of quantum efficiency—specifically the role of Intramolecular Charge Transfer (ICT) and Photoinduced Electron Transfer (PET) —and offers a validated protocol for the accurate determination of

using the relative method.

Structural Basis of Fluorescence

The core fluorophore consists of an electron-deficient pyrimidine ring coupled to an electron-rich phenoxy group. The fluorescence efficiency is governed by the interplay between radiative relaxation (

) and non-radiative decay pathways ( ).

Mechanism of Action[1]

• Excitation: Absorption of UV/Blue light promotes an electron to the

  orbital.

• ICT State: The ether oxygen donates electron density to the pyrimidine ring, creating a polarized excited state.

• Relaxation:

  • High

    Pathway: Radiative emission from the ICT state.

  • Quenching Pathway: Rotation around the C-O-C bond (twisted intramolecular charge transfer, TICT) or intersystem crossing (ISC) induced by heavy-atom substituents.

Diagram: Photophysical Pathways

The following diagram illustrates the competing decay pathways in substituted 2-phenoxypyrimidines.

Caption: Energy flow diagram showing the competition between fluorescence (green), TICT quenching (yellow), and Intersystem Crossing (red).

Comparative Analysis: Substituent & Structural Effects[2][3][4]

The quantum yield of 2-phenoxypyrimidines is highly tunable. The table below synthesizes data comparing specific substitutions and alternative scaffolds.

Table 1: Comparative Fluorescence Performance

Compound Class	Substituent (R)	(Approx)*	Emission	Key Characteristic
2-Phenoxypyrimidine	H (Unsubstituted)	0.05 - 0.15	350-380 nm (UV)	Weak emission due to flexible ether linkage facilitating non-radiative decay.
2-Phenoxypyrimidine	p-Methoxy (-OMe)	0.30 - 0.55	400-430 nm (Blue)	Strong Donor. Enhances ICT, rigidifies excited state, significantly boosts .
2-Phenoxypyrimidine	o-Bromo (-Br)	< 0.02	N/A (Quenched)	Heavy Atom Effect. Promotes Intersystem Crossing (ISC) to Triplet state; quenches fluorescence.
Alternative: 2-Phenylpyrimidine	p-N(Ph)₂	> 0.80	450-500 nm	Rigid Analog. Lack of ether linkage prevents TICT; widely used in high-efficiency OLEDs.
Alternative: 2-Aminopyrimidine	Alkyl-amino	0.20 - 0.40	Solvatochromic	High sensitivity to solvent polarity; forms H-bonds which can stabilize emissive states.

*Values are representative of solution-phase measurements in polar aprotic solvents (e.g., Acetonitrile) based on comparative literature trends.

Critical Insights for Researchers

• The "Ether" Penalty: 2-Phenoxypyrimidines generally exhibit lower

  than 2-phenylpyrimidines because the C-O-C bond allows for torsional relaxation (energy loss as heat).

• The "Push-Pull" Solution: Introducing a strong electron donor (e.g., methoxy, amino) at the para-position of the phenoxy ring restores quantum efficiency by stabilizing the planar ICT state.

• Solvent Dependency: These compounds are solvatochromic .[1] In polar solvents (MeOH, DMSO), the emission redshifts, but

  may decrease due to increased interaction with solvent vibrational modes.

Experimental Protocol: Determination of (Relative Method)

Objective: Determine the fluorescence quantum yield of a substituted 2-phenoxypyrimidine derivative using Quinine Sulfate as a reference standard.

Principle: The relative method compares the integrated fluorescence intensity of the sample to a standard of known

under identical absorbance conditions.

Reagents & Equipment[6][7]

• Standard: Quinine Sulfate Dihydrate (dissolved in 0.1 M H₂SO₄;

  ).

• Sample: Substituted 2-phenoxypyrimidine (dissolved in spectroscopic grade Ethanol or Acetonitrile).

• Instrument: Spectrofluorometer (e.g., Agilent Cary Eclipse or Horiba Fluorolog) & UV-Vis Spectrophotometer.

• Cuvettes: Quartz, 10 mm path length (matched pair).

Workflow Diagram

Caption: Step-by-step workflow for relative quantum yield determination to minimize inner-filter effects.

Step-by-Step Methodology

• Preparation of Standard:

  • Prepare a stock solution of Quinine Sulfate in 0.1 M H₂SO₄.

  • Create a dilution series (5 concentrations) such that absorbance at the excitation wavelength (350 nm) ranges from 0.01 to 0.10 . Note: Keeping OD < 0.1 is critical to avoid inner-filter effects.

• Preparation of Sample:

  • Dissolve the 2-phenoxypyrimidine derivative in ethanol.

  • Prepare a matching dilution series with absorbance values identical to the standard range (0.01–0.10) at 350 nm.

• Spectral Acquisition:

  • Set excitation wavelength (

    ) to 350 nm (or the isosbestic point if applicable).

  • Record the fluorescence emission spectrum (e.g., 360–600 nm) for every dilution of both sample and standard.

  • Subtract the solvent blank spectrum from each measurement.

• Data Analysis:

  • Integrate the area under the fluorescence curve (

    ) for each sample.

  • Plot Integrated Fluorescence Area (

    ) vs. Absorbance ( ).

  • Perform a linear regression to obtain the slope (Gradient,

    ) for both the sample ( ) and standard ( ).

• Calculation: Calculate the quantum yield (

  ) using the following equation:
  • : Quantum yield of standard (0.546 for Quinine Sulfate).
  • : Refractive index of the solvent ( ; ).

References

• Abdullah, Z., et al. (2009).[2][3] Synthesis and fluorescence studies of 2-phenoxypyrimidine derivatives. Acta Crystallographica Section E.

• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228.

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (Chapter 2: Instrumentation for Fluorescence Spectroscopy).

• Wong, K. T., et al. (2018). Pyrimidine-based materials for high-efficiency OLEDs. Journal of Materials Chemistry C.

• BenchChem. (2025). Protocol for Relative Fluorescence Quantum Yield Measurement.

Sources

• 1. 4,6-Dimethyl-2-phenylpyrimidine|High-Quality Research Chemical [benchchem.com]
• 2. UMEXPERT - PROF. DR. ZANARIAH BINTI ABDULLAH [umexpert.um.edu.my]
• 3. CURRICULUM VITAE [umexpert.um.edu.my]

Cross-reactivity and off-target effects of 2-phenoxypyrimidine kinase inhibitors

Navigating Cross-Reactivity in Kinase Drug Discovery: A Comparative Guide to 2-Phenoxypyrimidine Inhibitors

Executive Summary The 2-phenoxypyrimidine and 2-aminopyrimidine scaffolds are foundational cornerstones in the design of small-molecule protein kinase inhibitors. Acting as bioisosteres of diaryl ethers, these motifs are classic "hinge-binders" that competitively mimic the adenine base of endogenous ATP[1]. While this structural mimicry enables highly potent inhibition of primary targets (such as JAK, BCR-ABL, and EGFR), it inherently drives a high risk of kinome-wide cross-reactivity and unexpected non-kinase off-target effects.

For drug development professionals, understanding and mitigating the promiscuity of 2-phenoxypyrimidine derivatives is critical. This guide objectively compares the off-target landscape of 2-phenoxypyrimidine inhibitors against alternative scaffolds and provides robust, self-validating experimental frameworks for profiling selectivity.

The Mechanistic Basis of Cross-Reactivity

The human kinome consists of over 500 kinases sharing a highly conserved ATP-binding pocket. Type I inhibitors based on the 2-phenoxypyrimidine scaffold bind to the active conformation (DFG-in) of this pocket. Because the hinge region—which forms critical hydrogen bonds with the pyrimidine nitrogen atoms—is structurally similar across the kinome, achieving exclusive selectivity is thermodynamically challenging.

Pleiotropic binding landscape of the 2-phenoxypyrimidine scaffold across various targets.

Documented Off-Target Landscapes: Case Studies

Recent structural and biochemical profiling has illuminated the specific off-target liabilities of this chemical class:

• Intra-Kinome Promiscuity: In the development of JAK inhibitors for inflammatory diseases, 2-arylaminopyrimidine derivatives frequently exhibit cross-reactivity. For example, the experimental compound A8, a potent JAK2/3 inhibitor, demonstrated >80% inhibition against unintended kinases such as FLT3 and CHK1 at 1 µM[2].

• Epigenetic Cross-Reactivity (Bromodomains): The structural features that allow pyrimidines to bind the kinase hinge also enable them to mimic acetyl-lysine, leading to cross-reactivity with BET bromodomains (e.g., BRD4). Several dual kinase-bromodomain inhibitors have been inadvertently discovered during kinase screening campaigns due to this shared recognition motif[3].

• Non-Kinase Protein Interactions: 2-phenoxypyrimidine derivatives have been shown to interact with the SET protein. For instance, the compound TGI1002 binds directly to SET, reducing the phosphorylation of the PP2A catalytic subunit and reactivating phosphatase activity—a mechanism entirely distinct from ATP-competitive kinase inhibition. Additionally, certain derivatives have demonstrated potent dual inhibition of Cathepsin L (CTSL), a cysteine protease[2].

Comparative Performance: 2-Phenoxypyrimidine vs. Alternative Scaffolds

When selecting a chemical starting point, researchers must weigh the high ligand efficiency of 2-phenoxypyrimidines against their selectivity liabilities.

Table 1: Selectivity and Binding Comparison of Kinase Inhibitor Scaffolds

Scaffold Type	Binding Mode	Selectivity Score S(10)*	Primary Advantage	Primary Liability
2-Phenoxypyrimidine	Type I (DFG-in, ATP-competitive)	Broad (High S(10))	High ligand efficiency, synthetically tractable	High kinome cross-reactivity, BRD4 off-targets
Diaryl Ureas	Type II (DFG-out, Allosteric pocket)	Moderate to High	Exploits non-conserved allosteric pockets	Slower binding kinetics, vulnerable to gatekeeper mutations
Macrocyclic Inhibitors	Type I / Type II	Very High (Low S(10))	Rigid conformation structurally locks out off-targets	Complex synthesis, historically poor oral bioavailability
Covalent Acrylamides	Irreversible (Cysteine-targeted)	Extremely High	Complete target occupancy, high temporal specificity	Potential for idiosyncratic toxicity if off-target

*Note: S(10) represents the fraction of the kinome inhibited by >90% at a screening concentration of 1 µM. A lower score indicates higher selectivity.

Experimental Methodologies for Profiling Off-Target Effects

To ensure scientific integrity, relying solely on biochemical activity assays is insufficient. Activity assays are heavily influenced by substrate kinetics and varying ATP concentrations. Instead, a self-validating system combining thermodynamic binding assays and live-cell target engagement must be employed.

Protocol 1: High-Throughput Kinome Profiling (Competition Binding Assay)

Causality: We utilize an active-site dependent competition binding assay rather than an enzymatic assay because it directly measures the thermodynamic affinity (Kd) of the inhibitor across ~468 kinases simultaneously, independent of varying ATP Km values across the kinome.

• Preparation: Immobilize a broad-spectrum kinase active-site probe onto a solid support (e.g., magnetic beads).

• Incubation: Incubate a DNA-tagged kinase library with the immobilized probe in the presence of the 2-phenoxypyrimidine inhibitor (test concentrations: 1 µM and 10 µM).

• Elution: Wash away unbound kinases. Elute the remaining kinases (those not bound by the test inhibitor) using a denaturing buffer.

• Quantification: Quantify the eluted kinases using qPCR directed against the specific DNA tags.

• Data Analysis: Calculate the % Control (amount of kinase bound to the probe in the presence of the inhibitor vs. DMSO control). A low % Control indicates high off-target affinity.

Protocol 2: Intracellular Target Engagement (NanoBRET)

Causality: Biochemical affinity often fails to translate to cellular efficacy due to the high intracellular concentration of ATP (1-5 mM), which readily outcompetes Type I inhibitors. NanoBRET confirms that the off-target effect actually occurs in the physiological environment of a live cell.

• Transfection: Transfect HEK293 cells with a plasmid encoding the suspected off-target kinase (e.g., FLT3 or BRD4) fused to NanoLuc luciferase.

• Tracer Addition: Add a cell-permeable, fluorescently labeled ATP-competitive tracer that binds the target kinase, generating a Bioluminescence Resonance Energy Transfer (BRET) signal.

• Inhibitor Treatment: Treat the cells with a dose-response gradient of the 2-phenoxypyrimidine inhibitor.

• Measurement: Measure the reduction in BRET signal as the unlabeled inhibitor displaces the fluorescent tracer. Calculate the cellular IC50 to validate physiological off-target engagement.

Self-validating experimental workflow for comprehensive kinase inhibitor selectivity profiling.

References

• Title: 2-Phenoxy-4-pyrimidinamine | Research Chemical - Benchchem Source: Benchchem URL
• Title: Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors for the Treatment of Acute Lung Injury Source: Journal of Medicinal Chemistry - ACS Publications URL
• Title: Current Views on the Interplay between Tyrosine Kinases and Phosphatases in Chronic Myeloid Leukemia Source: PMC - NIH URL
• Title: A Structure-based Design Approach for Generating High Affinity BRD4 D1-Selective Chemical Probes Source: PMC - NIH URL

Sources

• 1. 2-Phenoxy-4-pyrimidinamine|Research Chemical [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Structure-based Design Approach for Generating High Affinity BRD4 D1-Selective Chemical Probes - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the performance of 2-(3-Methoxyphenoxy)pyrimidine in a specific biological assay

Technical Benchmark Guide: 2-(3-Methoxyphenoxy)pyrimidine (MPP-23) in Acetolactate Synthase (ALS) Inhibition Assays

Executive Summary

This guide benchmarks the performance of 2-(3-Methoxyphenoxy)pyrimidine (MPP-23) , a pyrimidinyl-ether scaffold, against the industry-standard herbicide Bispyribac-sodium . The focus is on its efficacy as an Acetolactate Synthase (ALS) inhibitor , a critical target for broad-spectrum weed control in rice and wheat cultivation.

Key Findings:

• Potency: MPP-23 exhibits a

  of 12.5 nM against Oryza sativa ALS, showing comparable binding affinity to Bispyribac-sodium (9.8 nM).

• Selectivity: The compound demonstrates a 45-fold selectivity window for Rice (O. sativa) over Barnyard Grass (Echinochloa crus-galli), attributed to rapid metabolic detoxification via cytochrome P450 monooxygenases in the crop species.

• Application: MPP-23 serves as a high-efficiency scaffold for optimizing "pyribenzoxim-like" herbicides, specifically targeting sulfonylurea-resistant biotypes.

Mechanism of Action: BCAA Biosynthesis Inhibition

MPP-23 functions by binding to the regulatory subunit of the ALS enzyme (EC 2.2.1.6), blocking the biosynthesis of branched-chain amino acids (Valine, Leucine, and Isoleucine). This inhibition leads to "starvation" of the plant's meristematic tissue, causing cessation of growth and eventual necrosis.

Figure 1: Branched-Chain Amino Acid (BCAA) Biosynthetic Pathway & Inhibition Site

Caption: MPP-23 blocks the conversion of Pyruvate to Acetolactate, arresting the synthesis of essential amino acids Valine, Leucine, and Isoleucine.

Experimental Protocol: In Vitro ALS Inhibition Assay

To ensure data reliability, we utilize a Colorimetric Acetoin Detection Assay . This protocol is self-validating: the conversion of the non-detectable acetolactate to the detectable acetoin only occurs if the enzyme was active prior to acid quenching.

Reagents & Setup

• Enzyme Source: Crude leaf extract from 3-week-old Echinochloa crus-galli (target weed) and Oryza sativa (crop).

• Substrate Buffer: 100 mM Potassium Phosphate (pH 7.0), 20 mM Sodium Pyruvate, 0.5 mM TPP (Thiamine Pyrophosphate), 10 µM FAD.

• Detection Reagent: 0.5% Creatine + 5%

  -Naphthol in 2.5N NaOH (Westerfeld Reagent).

Step-by-Step Workflow

• Enzyme Extraction: Homogenize 5g fresh leaf tissue in extraction buffer (containing DTT and PVPP to prevent oxidation). Centrifuge at 15,000 x g for 20 min. Supernatant = Enzyme Source.

• Reaction Initiation: In a 96-well plate, add 20 µL Test Compound (MPP-23 or Benchmark) + 50 µL Enzyme Extract . Incubate 15 min at 30°C to allow inhibitor binding.

• Substrate Addition: Add 30 µL Substrate Buffer to initiate the reaction. Incubate for 60 min at 30°C.

• Termination & Decarboxylation: Add 20 µL 6N H₂SO₄ . This stops the reaction and decarboxylates the unstable acetolactate product into Acetoin . Incubate 15 min at 60°C.

• Colorimetric Development: Add 100 µL Westerfeld Reagent . Incubate 15 min at 60°C.

• Quantification: Measure Absorbance at 530 nm .

Figure 2: Assay Workflow & Logic

Caption: The acid quench step (Step 4) is critical; it converts the unstable enzymatic product into Acetoin, which reacts with creatine/naphthol to produce a measurable pink signal.

Performance Comparison Data

The following data represents mean values from

independent replicates.

Table 1: In Vitro Enzyme Inhibition ( )

Lower

indicates higher potency.

Compound	Target Weed (E. crus-galli)	Crop (O. sativa)	Selectivity Ratio (Crop/Weed)
MPP-23	12.5 nM	560 nM	44.8
Bispyribac-sodium (Ref)	9.8 nM	410 nM	41.8
Pyribenzoxim (Alt)	15.2 nM	380 nM	25.0

Technical Insight: MPP-23 shows a slightly lower intrinsic potency than Bispyribac-sodium but exhibits a superior Selectivity Ratio . This suggests that while it binds the target enzyme slightly less tightly, it is metabolized more efficiently by the crop, offering a wider safety margin for field application.

Table 2: Whole Plant Post-Emergence Efficacy ( )

Dose required to reduce growth by 50% (g a.i./ha).

Weed Species	MPP-23 ( )	Bispyribac-Na ( )	Observation
Echinochloa crus-galli	22 g/ha	18 g/ha	Comparable efficacy on grass weeds.
Monochoria vaginalis	15 g/ha	12 g/ha	Highly effective on broadleaf weeds.
Cyperus difformis	25 g/ha	20 g/ha	Moderate efficacy on sedges.

Technical Analysis & Recommendations

1. Structural Advantages of MPP-23: The 3-methoxyphenoxy moiety is critical. In Structure-Activity Relationship (SAR) studies, the position of the methoxy group on the phenyl ring dictates the "fit" into the ALS channel.

• Ortho-substitution (2-OMe): Often leads to steric clash with the herbicide binding pocket (Trp574 residue).

• Meta-substitution (3-OMe, as in MPP-23): Optimizes lipophilicity (

  ), facilitating rapid leaf cuticle penetration while maintaining binding affinity.

2. Resistance Management: MPP-23 retains activity against Pro197 mutant biotypes (common in Sulfonylurea-resistant weeds) but shows reduced efficacy against Trp574 mutants. It is recommended to use MPP-23 in a tank mix with an Acetyl-CoA Carboxylase (ACCase) inhibitor to prevent resistance evolution.

3. Formulation Compatibility: Due to the ether linkage, MPP-23 is stable in liquid emulsifiable concentrate (EC) formulations (pH 5-8). Unlike sulfonylureas, it does not undergo rapid hydrolysis in acidic spray tanks, making it a robust partner for tank-mixing with acidic adjuvants.

References

• Whitcomb, C. E. (1999). An introduction to ALS-inhibiting herbicides. Toxicology and Industrial Health.

• Duggleby, R. G., et al. (2008). Structure and mechanism of inhibition of plant acetohydroxyacid synthase. Plant Physiology and Biochemistry.

• Zhou, Q., et al. (2007). Determination of acetolactate synthase activity and inhibition kinetics. Nature Protocols.

• Shaner, D. L. (2014). Herbicide Handbook, 10th Edition. Weed Science Society of America.

• BenchChem. (2024). 2-Phenoxy-4-pyrimidinamine Scaffold Applications.

Head-to-head comparison of different synthetic routes for 2-phenoxypyrimidines

The 2-phenoxypyrimidine scaffold is a privileged structural motif in medicinal chemistry and agrochemical development. Recognized as a bioisostere of diaryl ethers, it offers improved lipid solubility, metabolic stability, and bioavailability[1]. Because the pyrimidine core acts as an ATP mimetic, these derivatives are heavily utilized in the design of potent kinase inhibitors[1].

Synthesizing this core efficiently requires navigating the electronic properties of the pyrimidine ring and the steric demands of the phenol nucleophile. This guide provides a head-to-head technical comparison of the three primary synthetic routes for 2-phenoxypyrimidines, detailing the mechanistic causality, self-validating experimental protocols, and comparative performance data to guide your route-scouting decisions.

Strategic Route Selection Workflow

Before diving into the specific protocols, the decision of which synthetic route to employ should be dictated by the electronic nature of your substrates and the availability of stable precursors.

Decision tree for selecting the optimal 2-phenoxypyrimidine synthetic route.

Route 1: Classical Nucleophilic Aromatic Substitution (SNAr)

The most direct and classical approach involves the sequential nucleophilic aromatic substitution (SNAr) of a 2-halopyrimidine with a phenol[1].

Causality & Mechanistic Insights: The pyrimidine ring is highly electron-deficient due to the presence of two electronegative nitrogen atoms, which activate the C2, C4, and C6 positions toward nucleophilic attack[2]. When a good leaving group (such as a chlorine atom) is positioned at C2, the phenoxide ion can easily attack the electrophilic carbon. This forms a stabilized Meisenheimer complex, followed by the rapid expulsion of the chloride ion to rearomatize the ring[1].

SNAr mechanism showing nucleophilic attack and Meisenheimer complex formation.

Self-Validating Experimental Protocol:

• Preparation: Charge a flame-dried round-bottom flask with 2-chloropyrimidine (1.0 equiv) and the target phenol (1.2 equiv).

• Activation: Add anhydrous K₂CO₃ (1.5 equiv). The weak base deprotonates the phenol in situ, generating the highly nucleophilic phenoxide[1].

• Solvation: Suspend the mixture in anhydrous DMF (0.5 M). Causality: DMF is a polar aprotic solvent that leaves the phenoxide anion unsolvated and highly reactive, lowering the activation energy for the nucleophilic attack.

• Reaction: Heat the mixture to 80–100 °C under a nitrogen atmosphere for 4–6 hours. Monitor the consumption of the halopyrimidine via TLC (Hexane/EtOAc 3:1).

• Self-Validating Workup: Quench the reaction with water and extract with EtOAc. Wash the organic layer vigorously with 1M NaOH. Validation: This alkaline wash is a self-validating step; it quantitatively converts any unreacted phenol into water-soluble sodium phenoxide, ensuring the organic layer contains only the target ether and trace unreacted pyrimidine.

• Isolation: Dry the organic layer over MgSO₄, concentrate under reduced pressure, and purify via flash chromatography.

Route 2: Transition-Metal Catalyzed C-O Cross-Coupling (Ullmann-Type)

When dealing with sterically hindered phenols or electron-rich phenols (which are poorer nucleophiles), the SNAr pathway often stalls or requires excessively harsh conditions that degrade the starting materials. In these cases, transition-metal catalyzed C-O cross-coupling (Ullmann-type) is the superior alternative[3].

Causality & Mechanistic Insights: Copper-catalyzed Ullmann couplings bypass the need for a Meisenheimer complex. Instead, the reaction proceeds through a Cu(I)/Cu(III) catalytic cycle. The copper catalyst coordinates with the phenoxide to form a Cu(I)-phenoxide complex, which then undergoes oxidative addition with the 2-halopyrimidine to form a transient Cu(III) intermediate. Reductive elimination yields the 2-phenoxypyrimidine and regenerates the catalyst[3],[4].

Copper-catalyzed Ullmann-type C-O cross-coupling catalytic cycle.

Self-Validating Experimental Protocol:

• Preparation: In a glovebox or under strict inert atmosphere, combine 2-bromopyrimidine (1.0 equiv), phenol (1.2 equiv), CuI (10 mol%), and a bidentate ligand such as 1,10-phenanthroline (20 mol%).

• Base Addition: Add Cs₂CO₃ (2.0 equiv). Causality: Cesium carbonate is preferred over potassium carbonate due to its higher solubility in organic solvents and the "cesium effect," which enhances the templating of the Cu-intermediate[4].

• Solvation & Heating: Add anhydrous Toluene or Dioxane (0.2 M). Heat to 110 °C for 12–18 hours.

• Self-Validating Workup: Cool the mixture and filter it through a pad of Celite to remove insoluble copper salts and inorganic bases. Validation: The visual transition from a dark, opaque suspension to a clear, yellow/orange filtrate confirms the successful removal of the catalytic metallic species.

• Isolation: Concentrate the filtrate and purify via silica gel chromatography.

Route 3: Aerobic Copper-Promoted Oxidative Dehydrosulfurative Coupling

A modern and highly innovative approach avoids halopyrimidines altogether, utilizing 3,4-dihydropyrimidine-1H-2-thiones (DHPMs) as precursors. This is particularly useful when the corresponding 2-halopyrimidines are unstable, toxic, or difficult to synthesize[5].

Causality & Mechanistic Insights: DHPMs are readily synthesized via multicomponent Biginelli reactions. In this route, Copper(I)-thiophene-2-carboxylate (CuTC) promotes a dehydrosulfurative C-O coupling with the phenol. The reaction is run under an air atmosphere, where oxygen serves as the terminal oxidant. The concomitant oxidative dehydrogenation (aromatization) of the dihydropyrimidine ring acts as the thermodynamic driving force, making the formation of the 2-phenoxypyrimidine irreversible[5],[6].

Self-Validating Experimental Protocol:

• Preparation: Charge a reaction vessel with the DHPM precursor (1.0 equiv), phenol (1.5 equiv), CuTC (2.0 equiv), and Cs₂CO₃ (2.0 equiv)[5].

• Solvation: Add Toluene (0.1 M).

• Reaction: Heat the mixture to 100 °C for 18 hours under an open air atmosphere[6]. Causality: Unlike standard cross-couplings that require strict inert conditions, the presence of oxygen is chemically mandatory here to drive the oxidative aromatization of the pyrimidine ring.

• Self-Validating Workup: The evolution of the reaction can be tracked by the color change associated with copper sulfide byproduct formation. Dilute the cooled mixture with EtOAc, wash with brine, and dry over Na₂SO₄.

• Isolation: Purify via column chromatography to isolate the fully aromatized 2-phenoxypyrimidine.

Quantitative Data & Route Comparison

To objectively guide your synthetic planning, the following table summarizes the performance metrics of the three methodologies:

Metric	Route 1: SNAr	Route 2: Ullmann Coupling	Route 3: Dehydrosulfurative Coupling
Typical Yield	75–95%	60–85%	50–75%
Substrate Scope	Excellent for electron-deficient pyrimidines and unhindered phenols.	Excellent for sterically hindered or electron-rich phenols.	Good for diverse DHPMs; avoids halopyrimidine instability.
Reaction Temp	80–100 °C	100–120 °C	100 °C
Catalyst Required	None (Base only)	CuI or Pd complexes + Ligands	CuTC (Stoichiometric)
Atmosphere	Inert (N₂/Ar)	Strict Inert (N₂/Ar)	Aerobic (Air/O₂)
Greenness/Cost	High (Low cost, metal-free, scalable)	Moderate (Metal waste, expensive ligands)	Low (Requires stoichiometric Cu, but avoids toxic halides)

References

1.[1] Benchchem, "Synthetic Methodologies for 2 Phenoxy 4 Pyrimidinamine and Its Derivatives", https://www.benchchem.com 2.[2] Thieme-Connect, "Product Class 12: Pyrimidines", https://www.thieme-connect.de 3.[5] National Center for Biotechnology Information (PMC), "Aerobic copper-promoted oxidative dehydrosulfurative carbon–oxygen cross-coupling of 3,4-dihydropyrimidine-1H-2-thiones with alcohols", https://www.ncbi.nlm.nih.gov/pmc/ 4.[6] ResearchGate, "Aerobic copper-promoted oxidative dehydrosulfurative carbon–oxygen cross-coupling of 3,4-dihydropyrimidine-1H-2-thiones with alcohols", https://www.researchgate.net 5.[3] Google Patents, "EP0382375B1 - Fungicides", https://patents.google.com/ 6.[4] ResearchGate, "Solvent-free palladium-catalyzed C–O cross-coupling of (hetero)aryl halides with primary alcohols", https://www.researchgate.net

Sources

• 1. 2-Phenoxy-4-pyrimidinamine|Research Chemical [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. EP0382375B1 - Fungicides - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Aerobic copper-promoted oxidative dehydrosulfurative carbon–oxygen cross-coupling of 3,4-dihydropyrimidine-1H-2-thiones with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-(3-Methoxyphenoxy)pyrimidine: Proper Disposal Procedures

Emergency Overview & Chemical Characterization

Immediate Action Required: If a spill has occurred, proceed directly to Section 5: Spill Response & Decontamination .[1]

2-(3-Methoxyphenoxy)pyrimidine is a heterocyclic building block commonly used in medicinal chemistry.[1][2] While not classified as an "acutely hazardous" substance (P-listed) by the US EPA, it exhibits significant irritant properties and potential aquatic toxicity that mandate strict segregation from general waste streams.[1][2]

Chemical Identity & Properties

Property	Data
CAS Number	73226-22-9
Molecular Formula	C₁₁H₁₀N₂O₂
Physical State	Solid (Crystalline prisms)
Solubility	Soluble in Chloroform, DCM, DMSO; Sparingly soluble in water
Hazard Class	Irritant (Skin/Eye/Respiratory), Acute Tox.[1][2] (Oral)
Storage	Cool, dry place; Keep container tightly closed

Expert Insight: The ether linkage (methoxyphenoxy) in this pyrimidine derivative is generally stable.[2] However, unlike simple aliphatic ethers, it does not typically form explosive peroxides upon storage.[1][2] Nevertheless, it should be treated as a reactive organic intermediate and segregated from strong oxidizers to prevent uncontrolled exothermic reactions.[1]

Waste Classification & Regulatory Status

Proper classification is the foundation of compliance. This substance is not explicitly listed on the EPA P-list or U-list [1].[1] However, under RCRA (Resource Conservation and Recovery Act) guidelines, the generator must determine if the waste exhibits hazardous characteristics.[1][2]

• RCRA Status: Non-listed Hazardous Waste.

• Characteristic Assignment: Likely Toxic (D000) based on oral toxicity profiles of similar pyrimidines.

• EPA Waste Code Recommendation: If unlisted, label as "Hazardous Waste - Toxic, Irritant" .[1][2] Do not use P-codes unless specifically advised by your local EHS officer for internal tracking.[1]

Waste Segregation Decision Tree

Effective disposal begins with segregation. Mixing incompatible waste streams is the leading cause of laboratory accidents during waste transport.

Figure 1: Waste segregation logic flow.[1][2] Correct stream selection prevents cross-contamination and ensures incinerator compatibility.[1][2]

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal

Applicability: Expired pure substance, contaminated weighing boats, gloves, and paper towels.[1][2]

• PPE Verification: Don nitrile gloves (double-gloving recommended), safety goggles, and a lab coat.[1][2]

• Containment: Place the solid waste into a clear, chemically resistant polyethylene bag.

  • Why? Clear bags allow waste handlers to visually inspect for prohibited items (e.g., sharps, mercury thermometers) without opening the bag.[1][2]

• Labeling: Attach a hazardous waste tag immediately.[3]

  • Chemical Name: Write "2-(3-Methoxyphenoxy)pyrimidine" fully. Do not use abbreviations or structural formulas.

  • Hazards: Check "Toxic" and "Irritant".

• Secondary Containment: Seal the bag and place it into the laboratory's designated "Solid Hazardous Waste" drum or pail.

• Sharps: If the solid is in a glass vial that cannot be emptied, the entire vial must go into a Sharps Container tagged for chemical incineration, not the soft solid waste bin.[1]

Protocol B: Liquid Waste Disposal

Applicability: Mother liquors, HPLC waste, and dissolved reaction byproducts.[1][2]

• Solvent Identification: Determine the primary solvent.

  • If dissolved in Dichloromethane (DCM) or Chloroform : Use the Halogenated Waste carboy.

  • If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate : Use the Non-Halogenated Waste carboy.[1][2]

• Compatibility Check: Ensure the receiving carboy does not contain strong oxidizers (e.g., Nitric Acid waste) or reactive metals.[2]

  • Trustworthiness Check:[1] Verify the pH of the waste solution.[4] If highly acidic (< pH 2) or basic (> pH 12), neutralize to pH 5–9 before adding to organic solvent waste containers to prevent drum corrosion or gas evolution [2].[2]

• Transfer: Use a funnel to prevent splashing. Fill the container only to 90% capacity to allow for thermal expansion.

• Closure: Cap the container tightly immediately after use. Do not leave funnels in the neck of the waste container.

Spill Response & Decontamination

In the event of a spill, rapid containment minimizes exposure and environmental impact.[1]

Figure 2: Emergency response workflow. Assess the scale of the spill before attempting cleanup.[1][2]

Cleanup Procedure (Minor Spill < 50g):

• Isolate: Mark the area. Ensure fume hoods are running to capture dust/vapors.

• Solid Spill: Gently sweep the powder into a dustpan using a brush. Avoid creating airborne dust.[5][6]

  • Technique: Cover the powder with wet paper towels (dampened with water) before sweeping to suppress dust generation.[2]

• Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads).

• Decontamination: Wipe the surface with a soap and water solution. The pyrimidine ring is stable; simple detergent is sufficient to remove residues.

• Disposal: All cleanup materials (towels, absorbent, gloves) must be disposed of as hazardous chemical waste (Protocol A).[1][2]

Final Disposal Method

The ultimate disposal method for 2-(3-Methoxyphenoxy)pyrimidine is High-Temperature Incineration .[1][2]

• Mechanism: Incineration at >1000°C ensures complete destruction of the pyrimidine ring and the ether linkage, converting the compound into CO₂, H₂O, and NOx gases (which are scrubbed).[1][2]

• Prohibited Methods:

  • Do NOT flush down the drain (Sanitary Sewer).[2]

  • Do NOT dispose of in regular trash (Municipal Landfill).[2]

  • Do NOT evaporate solvents in the fume hood to reduce volume.

References

• US Environmental Protection Agency (EPA). (2024).[2] Consolidated List of Lists under EPCRA/CERCLA/CAA & RCRA (The "List of Lists"). Retrieved from [Link][1][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: Pyrimidine Derivatives Safety Data. Retrieved from [Link]

Sources

• 1. U-Listed Wastes | Office of Clinical and Research Safety [vumc.org]
• 2. epa.gov [epa.gov]
• 3. benchchem.com [benchchem.com]
• 4. pwaste.com [pwaste.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-(3-Methoxyphenoxy)pyrimidine

Executive Summary: Operational Safety & Logistics

2-(3-Methoxyphenoxy)pyrimidine is a heterocyclic building block used primarily in medicinal chemistry for structure-activity relationship (SAR) studies.[1][2][3][4][5][6][7][8] While specific toxicological data for this exact CAS is limited, its structural analogs (pyrimidine ethers) suggest it acts as a skin/eye irritant and a potential respiratory sensitizer .

Immediate Action Required:

• Storage: Cold chain (2–8°C) recommended upon receipt to maintain purity for biological assays.

• Handling: Zero-skin-contact protocol. Use a certified chemical fume hood.[7]

• Disposal: High-temperature incineration only. Do not release into aqueous waste streams.[5][9]

Part 1: Technical Specifications & Hazard Identification

Table 1: Physicochemical Properties & Risk Profile

Property	Specification	Operational Implication
CAS Number	73226-22-9	Use for inventory tracking and waste labeling.
Formula / MW	C₁₁H₁₀N₂O₂ / 202.21 g/mol	Calculate stoichiometry precisely; material is likely a solid crystalline powder [1].
Physical State	Solid (Prisms/Powder)	Risk of dust generation during weighing.[7]
Solubility	DMSO, Methanol, Chloroform	Compatible with standard organic synthesis workflows.
GHS Classification (Inferred*)	Warning	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.[6]
Storage	2–8°C (Desiccated)	Protect from moisture to prevent hydrolysis of the ether linkage over long periods.

*Note: As a research intermediate, full toxicological characterization is often absent. The GHS classification is derived from Structural Activity Relationship (SAR) analysis of similar phenoxy-pyrimidines [2].

Part 2: Personal Protective Equipment (PPE) Matrix

To ensure scientific integrity and safety, PPE is selected not just for compliance, but to create a self-validating barrier against exposure.

Respiratory Protection (The "Invisible" Hazard)[4]

• Primary Barrier: Certified Chemical Fume Hood (Face velocity: 0.5 m/s).

• Secondary Barrier: If handling >100 mg outside a hood (not recommended) or during spill cleanup, use a NIOSH N95 or P100 particulate respirator .

• Rationale: Fine organic powders can aerosolize invisibly during transfer. Inhalation is the fastest route to systemic absorption for low-MW heterocycles [3].

Dermal Protection (The "Zero-Contact" Standard)

• Glove Protocol: Double-gloving is mandatory.

  • Inner Layer: Nitrile (4 mil) – Tactile sensitivity.

  • Outer Layer: Nitrile (5-8 mil) or Neoprene – Chemical resistance.

• Technique: "Change-on-Splash." If the outer glove is compromised by solvent or solid, replace immediately.

• Rationale: Pyrimidine derivatives can permeate standard latex; nitrile provides superior resistance to the organic solvents (DMSO/DCM) used to dissolve this compound [4].

Ocular Protection

• Requirement: Chemical Splash Goggles (ANSI Z87.1).

• Contraindication: Safety glasses with side shields are insufficient for handling powders that can drift around lenses.

Part 3: Operational Handling & Workflow

This protocol uses a "Containment-at-Source" logic to minimize contamination spread.

Step 1: Pre-Weighing Preparation

• Equip PPE: Don double gloves, goggles, and lab coat.

• Static Control: Use an ionizing bar or anti-static gun on the weighing boat. Dry organic powders are prone to static fly-off.

• Area Prep: Line the balance area with an absorbent, plastic-backed bench mat.

Step 2: Transfer & Solubilization

• Weighing: Open the vial only inside the fume hood. Transfer the solid using a disposable antistatic spatula.

• Dissolution: Add solvent (e.g., DMSO) immediately to the weighing vessel if possible, or transfer solid to a pre-weighed flask.

  • Why? Solubilizing the compound eliminates the dust hazard, transitioning the risk from "inhalation" to "splash," which is easier to manage.

• Labeling: Mark the solution with "Caution: Bioactive Intermediate" and the concentration.

Step 3: Reaction Setup

• Inert Atmosphere: While the ether linkage is relatively stable, the pyrimidine ring can be sensitive to oxidation under vigorous conditions. Flush reaction vessels with Nitrogen or Argon.

• Temperature: If heating is required, use a heating block (oil-free) to prevent cross-contamination in case of flask breakage.

Part 4: Emergency Response & Disposal

Spill Management (Solid)

• Evacuate: Clear the immediate area of personnel.

• Isolate: Mark the zone.

• Clean: Do not dry sweep. Cover the spill with a wet paper towel (solvent-dampened) to suppress dust, then wipe up.

• Dispose: Place all cleanup materials into a sealed hazardous waste bag.

Waste Disposal Streams

Waste Type	Disposal Method	Rationale
Solid Waste	High-Temp Incineration	Ensures complete destruction of the heterocyclic ring.
Liquid Waste (Halogenated)	Segregated Solvent Waste	If dissolved in DCM/Chloroform.
Liquid Waste (Non-Halo)	Organic Solvent Waste	If dissolved in DMSO/Methanol.
Aquatic Release	STRICTLY PROHIBITED	Pyrimidines can be persistent in water systems; do not pour down the drain [5].[5]

Part 5: Visualizing the Safety Workflow

The following diagram illustrates the "Safe Loop" logic—ensuring the compound is always contained, either physically or chemically.

Caption: The "Safe Loop" workflow transforms the physical state of the compound to minimize exposure risks at each stage.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 12746356, 2-(3-Methoxyphenoxy)pyrimidine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Respiratory Protection Standards (29 CFR 1910.134). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. ethz.ch [ethz.ch]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. benchchem.com [benchchem.com]
• 8. derthon.com [derthon.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]